Rifogal

Core Science & Biosynthesis

Mechanism of Action of Rifampicin (marketed as Rifogal): A Technical Guide

This document provides a detailed examination of the mechanism of action of Rifampicin, a potent bactericidal antibiotic of the rifamycin (B1679328) class. Marketed under various names including Rifogal, Rifampicin is a cornerstone in the treatment of mycobacterial infections, most notably tuberculosis.

Core Mechanism: Inhibition of Bacterial RNA Polymerase

Rifampicin's primary mode of action is the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP). This enzyme is responsible for the transcription of DNA into RNA, a crucial step in protein synthesis. By targeting RNAP, Rifampicin effectively halts the production of essential proteins, leading to bacterial cell death.

The interaction between Rifampicin and RNAP is highly specific to prokaryotic enzymes, which accounts for its selective toxicity against bacteria with minimal effects on human cells. The binding site for Rifampicin is located on the β-subunit of the bacterial RNAP, within a pocket that is approximately 12Å away from the enzyme's active center. This binding physically obstructs the path of the elongating RNA molecule when it reaches a length of 2-3 nucleotides, thereby preventing the synthesis of longer RNA chains. This "steric-occlusion" model is a key aspect of its inhibitory action. It is important to note that Rifampicin does not prevent the initial binding of RNAP to DNA or the formation of the first phosphodiester bond.

Resistance to Rifampicin can emerge through mutations in the rpoB gene, which encodes the β-subunit of RNAP. These mutations alter the structure of the binding pocket, reducing the affinity of Rifampicin for the enzyme and thereby diminishing its inhibitory effect.

Quantitative Pharmacological Data

The efficacy of Rifampicin has been quantified in various studies. The following table summarizes key inhibitory concentrations against Mycobacterium tuberculosis and its enzymatic target.

Parameter	Value	Target Organism/Enzyme	Reference
MIC	0.002-0.2 µg/mL	Mycobacterium tuberculosis
MIC	<0.005-0.1 µg/mL	Mycobacterium leprae

MIC (Minimum Inhibitory Concentration) values can vary depending on the specific strain and testing methodology.

Experimental Protocols

The elucidation of Rifampicin's mechanism of action has been made possible through a variety of experimental techniques. Below are outlines of key methodologies.

3.1. RNA Polymerase Inhibition Assay

This in vitro assay directly measures the effect of Rifampicin on the enzymatic activity of purified bacterial RNA polymerase.

• Objective: To determine the concentration of Rifampicin required to inhibit RNA synthesis.

• Methodology:

  • Purified bacterial RNA polymerase is incubated with a DNA template (e.g., plasmid DNA).

  • A mixture of ribonucleoside triphosphates (NTPs), including a radiolabeled or fluorescently tagged NTP (e.g., [α-³²P]UTP), is added to the reaction.

  • Varying concentrations of Rifampicin are introduced to the reaction mixtures.

  • The reactions are incubated at 37°C to allow for RNA synthesis.

  • The reaction is stopped, and the newly synthesized RNA is precipitated, typically using trichloroacetic acid (TCA).

  • The amount of incorporated radiolabeled or fluorescent NTP is quantified using scintillation counting or fluorescence measurement, respectively. This provides a measure of RNA polymerase activity.

  • The results are then used to calculate inhibitory concentrations, such as the IC50.

3.2. X-ray Crystallography of the RNAP-Rifampicin Complex

This structural biology technique provides a high-resolution, three-dimensional view of the drug-target interaction.

• Objective: To visualize the binding site of Rifampicin on the bacterial RNA polymerase.

• Methodology:

  • Bacterial RNA polymerase is purified and crystallized.

  • These crystals are soaked in a solution containing Rifampicin, allowing the drug to diffuse into the crystal and bind to the enzyme.

  • The co-crystals are then exposed to a beam of X-rays.

  • The diffraction pattern of the X-rays is recorded and used to calculate the electron density map of the molecule.

  • This map is then used to build a detailed atomic model of the RNA polymerase in complex with Rifampicin, revealing the precise molecular interactions at the binding site.

Visualizations

4.1. Rifampicin's Mechanism of Action

The following diagram illustrates the inhibitory effect of Rifampicin on bacterial RNA transcription.

Inhibition of Bacterial Transcription by Rifampicin.

4.2. Experimental Workflow: RNA Polymerase Inhibition Assay

The following diagram outlines the workflow for an in vitro assay to measure the inhibitory activity of Rifampicin.

Workflow for an In Vitro RNAP Inhibition Assay.

Rifogal's (Rifampicin) Effect on Bacterial RNA Polymerase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal, with its active ingredient rifampicin (B610482) (also known as rifampin), is a cornerstone in the treatment of several bacterial infections, most notably tuberculosis.[1][2][3] As a member of the rifamycin (B1679328) class of antibiotics, its potent bactericidal activity stems from the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP), the essential enzyme responsible for transcribing genetic information from DNA to RNA.[1][4][5] This technical guide provides an in-depth exploration of the molecular interactions between Rifogal and bacterial RNAP, detailing its mechanism of action, the structural basis of its inhibitory effect, and the mechanisms by which bacteria develop resistance.

Mechanism of Action: Inhibition of Transcription Elongation

Rifogal exerts its bactericidal effect by binding to the β subunit of bacterial RNA polymerase.[1][2][4] This binding occurs in a deep pocket within the DNA/RNA channel, approximately 12 Å away from the enzyme's active site.[6][7] The binding of Rifogal does not prevent the initial formation of the phosphodiester bond but rather physically obstructs the path of the elongating RNA transcript when it reaches a length of 2 to 3 nucleotides.[6] This steric hindrance prevents the extension of the nascent RNA chain, leading to the termination of transcription and ultimately, bacterial cell death.[2][]

The specificity of Rifogal for prokaryotic RNAP over its eukaryotic counterparts is a key factor in its clinical efficacy and safety profile.[4] This selectivity is attributed to differences in the amino acid sequences of the β subunit between bacterial and eukaryotic RNA polymerases.

Signaling Pathway of Rifogal's Action

Caption: Mechanism of Rifogal (Rifampicin) action on bacterial RNA polymerase.

Quantitative Data on Rifogal's (Rifampicin) Inhibition of Bacterial RNA Polymerase

The following table summarizes key quantitative data related to the inhibitory activity of rifampicin against bacterial RNA polymerase.

Parameter	Organism/Enzyme	Value	Reference
IC50	Escherichia coli RNAP	~20 nM	[9]
IC50	Staphylococcus aureus RNAP	4 µM
IC50	Escherichia coli RNAP	0.6 µM

Resistance to Rifogal (Rifampicin)

The primary mechanism of resistance to Rifogal is the acquisition of mutations in the rpoB gene, which encodes the β subunit of RNA polymerase.[1][2] These mutations typically occur within specific regions of the gene, known as the rifampicin resistance-determining region (RRDR).[1] The vast majority of these mutations are single amino acid substitutions that alter the structure of the Rifogal binding pocket, thereby reducing the drug's binding affinity.[1][2]

Logical Flow of Rifampicin Resistance Development

Caption: Development of bacterial resistance to Rifampicin.

Experimental Protocols

In Vitro Transcription Assay to Determine Rifampicin IC50

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC50) of rifampicin against bacterial RNA polymerase.

1. Materials:

• Purified bacterial RNA polymerase (holoenzyme)

• DNA template containing a known promoter sequence

• Ribonucleoside triphosphates (rNTPs: ATP, GTP, CTP, UTP), including a radiolabeled rNTP (e.g., [α-³²P]UTP)

• Rifampicin stock solution of known concentration

• Transcription buffer (e.g., 40 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 100 mM KCl, 1 mM DTT)

• Stop solution (e.g., formamide (B127407) with EDTA and loading dyes)

• Polyacrylamide gel for electrophoresis

2. Procedure:

• Prepare a series of dilutions of rifampicin in transcription buffer.

• Set up transcription reactions in individual tubes, each containing transcription buffer, DNA template, and rNTPs (including the radiolabeled rNTP).

• Add the different concentrations of rifampicin to the respective reaction tubes. Include a control reaction with no rifampicin.

• Initiate the transcription reaction by adding RNA polymerase to each tube.

• Incubate the reactions at the optimal temperature for the specific RNA polymerase (e.g., 37°C for E. coli RNAP) for a defined period (e.g., 15-30 minutes).

• Stop the reactions by adding the stop solution.

• Denature the RNA products by heating the samples.

• Separate the RNA transcripts by size using denaturing polyacrylamide gel electrophoresis.

• Visualize the radiolabeled RNA transcripts using autoradiography or phosphorimaging.

• Quantify the intensity of the full-length transcript bands for each rifampicin concentration.

• Plot the percentage of inhibition of transcription against the logarithm of the rifampicin concentration.

• Determine the IC50 value, which is the concentration of rifampicin that results in a 50% reduction in the amount of full-length RNA transcript compared to the no-drug control.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of Rifampicin against bacterial RNA polymerase.

Conclusion

Rifogal (Rifampicin) remains a critical tool in the fight against bacterial infections due to its highly specific and potent inhibition of bacterial RNA polymerase. A thorough understanding of its mechanism of action, the structural basis of its interaction with RNAP, and the genetic determinants of resistance is paramount for the continued development of effective antibacterial therapies and for devising strategies to overcome emerging drug resistance. The data and protocols presented in this guide serve as a comprehensive resource for researchers and drug development professionals working to advance the field of antibacterial drug discovery.

References

• 1. pillintrip.com [pillintrip.com]
• 2. Rifampicin - Wikipedia [en.wikipedia.org]
• 3. Rifampin (Rifadin, Rimactane): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 4. Rifogal | CymitQuimica [cymitquimica.com]
• 5. Inhibitors of DNA/RNA Synthesis: How Rifamycins and Quinolones Kill Bacteria - Video | Study.com [study.com]
• 6. CAS 6998-60-3: Rifamycin | CymitQuimica [cymitquimica.com]
• 7. go.drugbank.com [go.drugbank.com]
• 9. usbio.net [usbio.net]

An In-depth Technical Guide to the Chemical Structure and Properties of Rifogal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activities of Rifogal, a member of the rifamycin (B1679328) class of antibiotics. This document delves into the core physicochemical characteristics, mechanism of action, associated signaling pathways, and detailed experimental protocols relevant to the study and application of this compound.

Chemical Structure and Physicochemical Properties

The active compound in products marketed as Rifogal is typically a member of the rifamycin family, most commonly Rifamycin SV or its semi-synthetic derivative, Rifampicin (B610482) . While both share a core macrocyclic structure, they differ in their substituents, which influences their physicochemical properties and pharmacokinetic profiles.

Rifamycin SV is a naturally occurring antibiotic produced by the bacterium Amycolatopsis mediterranei.[1] It possesses a characteristic ansa-macrocyclic structure, with a naphthoquinone core spanned by an aliphatic chain.

Rifampicin , a semi-synthetic derivative of Rifamycin SV, is one of the most clinically significant rifamycins (B7979662).[2] It is the 3-(4-methyl-1-piperazinyl)-iminomethyl derivative of rifamycin SV.[2] The addition of the piperazinyl-iminomethyl group enhances its oral bioavailability.

The key physicochemical properties of Rifamycin SV and Rifampicin are summarized in the tables below for easy comparison.

Table 1: Chemical and Physical Properties of Rifamycin SV

Property	Value
CAS Number	6998-60-3[1][3][4]
Molecular Formula	C₃₇H₄₇NO₁₂[1][3][4]
Molecular Weight	697.77 g/mol [1][3][4]
Appearance	Yellow-orange crystals[5]
Melting Point	300 °C (decomposes at 140 °C)[5]
Solubility	Slightly soluble in water and petroleum ether; soluble in ether and bicarbonate solution; very soluble in methanol (B129727), ethanol, acetone, and ethyl acetate (B1210297).[5] The sodium salt is soluble in water at pH 7.2 (~5 g/100 ml).[5]
UV max (in phosphate (B84403) buffer, pH 7.3)	223, 314, 445 nm[5]
Storage	Store at -20°C[4]

Table 2: Chemical and Physical Properties of Rifampicin

Property	Value
CAS Number	13292-46-1
Molecular Formula	C₄₃H₅₈N₄O₁₂[6]
Molecular Weight	822.94 g/mol [7]
Appearance	Red to orange powder[8]
Melting Point	183-188 °C[8]
Solubility	Very slightly soluble in water, acetone, and ethanol; freely soluble in chloroform (B151607) and DMSO; soluble in ethyl acetate and methanol.[7][8]
pKa	1.7 (4-OH group), 7.9 (3-piperazine nitrogen)[8]
Storage	Store at room temperature; protect from light.

Mechanism of Action and Biological Activity

The primary mechanism of action for rifamycins, including Rifogal, is the highly selective inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[1][2][6] This inhibition effectively halts the transcription of bacterial genes into messenger RNA (mRNA), thereby preventing protein synthesis and leading to bacterial cell death.[2][9]

Key aspects of the mechanism include:

• Target Specificity : Rifamycins exhibit a high affinity for the β-subunit of prokaryotic RNAP.[1][2] They show little to no activity against the mammalian counterpart, which accounts for their selective toxicity.[9]

• Binding Site : The drug binds to a pocket on the RNAP β-subunit that is distant from the active site but within the DNA/RNA channel.[2]

• Inhibition of Elongation : By binding within this channel, rifampicin physically blocks the path of the elongating RNA transcript when it reaches a length of 2-3 nucleotides, preventing further extension.[2][9]

The following diagram illustrates the workflow of rifamycin's inhibitory action on bacterial transcription.

Mechanism of Rifamycin's antibacterial action.

Signaling Pathway Interactions

Beyond their direct antibacterial effects, rifamycins are known to interact with host cell signaling pathways, which can have significant implications for drug-drug interactions and potential immunomodulatory effects.

Pregnane (B1235032) X Receptor (PXR) Activation

Rifampicin is a potent agonist of the nuclear pregnane X receptor (PXR).[10] PXR is a key regulator of xenobiotic metabolism in the liver and intestines. Activation of PXR by rifampicin leads to the transcriptional upregulation of genes involved in drug detoxification, most notably cytochrome P450 enzymes such as CYP3A4, and drug transporters like P-glycoprotein (P-gp).[10][11] This induction of metabolic enzymes can accelerate the clearance of co-administered drugs, potentially reducing their efficacy.

Rifamycin SV has also been shown to stimulate PXR transcriptional activity and induce the expression of CYP3A4 and P-gp.[11]

The signaling pathway for PXR activation by rifamycins is depicted below.

PXR activation pathway by rifamycins.

Modulation of NF-κB Signaling

Rifamycins have also been reported to possess anti-inflammatory properties through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[11][12] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines. Rifamycin SV has been shown to antagonize TNFα- and LPS-induced NF-κB activities.[11][12] This effect may occur independently of PXR activation.[11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the analysis and characterization of Rifogal.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is used to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Methodology:

• Inoculum Preparation:

  • Aseptically pick several colonies of the test bacterium from a fresh agar (B569324) plate (18-24 hours growth).

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth (e.g., Mueller-Hinton Broth) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[13]

• Preparation of Antibiotic Dilutions:

  • Prepare a stock solution of Rifogal in a suitable solvent (e.g., DMSO or methanol).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing 100 µL of sterile broth in each well.

• Inoculation and Incubation:

  • Inoculate each well (except for the sterility control) with 100 µL of the standardized bacterial suspension.

  • Include a growth control well (broth and bacteria, no antibiotic) and a sterility control well (broth only).

  • Incubate the plate at 35-37°C for 16-24 hours.

• Interpretation of Results:

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the microorganism.

The workflow for the MIC determination is outlined in the diagram below.

Workflow for MIC determination.

Quantification of Rifampicin by High-Performance Liquid Chromatography (HPLC)

This protocol describes a method for the quantitative analysis of rifampicin in biological samples (e.g., serum) or pharmaceutical formulations.

Methodology:

• Sample Preparation (for serum):

  • To a 0.75 mL serum sample, add a suitable internal standard.

  • Perform protein precipitation by adding an appropriate volume of a solvent like methanol or acetonitrile.

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[14]

  • Mobile Phase: A mixture of water and methanol.[14] The exact ratio should be optimized for best separation.

  • Flow Rate: 1 mL/min.[14]

  • Detection: UV detector at a specified wavelength (e.g., 219 nm or 337 nm).[15][16]

  • Injection Volume: 20 µL.

• Calibration and Quantification:

  • Prepare a series of calibration standards of known rifampicin concentrations in the appropriate matrix (e.g., drug-free serum).[14]

  • Inject the standards and the prepared samples into the HPLC system.

  • Construct a calibration curve by plotting the peak area ratio (rifampicin/internal standard) against the concentration.

  • Determine the concentration of rifampicin in the samples by interpolating their peak area ratios on the calibration curve.

UV-Visible Spectrophotometric Analysis of Rifampicin

This is a simpler method for the quantification of rifampicin in bulk or pharmaceutical dosage forms.

Methodology:

• Solvent Selection: Methanol is a suitable solvent for rifampicin.[15]

• Preparation of Standard Stock Solution:

  • Accurately weigh about 10 mg of rifampicin and dissolve it in a 10 mL volumetric flask with methanol to get a concentration of 1000 µg/mL.[15]

  • Perform further dilutions to obtain a working standard solution of a suitable concentration (e.g., 10 µg/mL).[15]

• Determination of Absorption Maximum (λmax):

  • Scan the working standard solution over a wavelength range of 200-800 nm using a UV-Vis spectrophotometer with methanol as a blank.

  • The λmax for rifampicin in methanol is typically observed around 337 nm or 475 nm.[15][17]

• Preparation of Calibration Curve:

  • Prepare a series of dilutions from the stock solution to get concentrations in the linear range (e.g., 5-13 µg/mL).[15]

  • Measure the absorbance of each dilution at the determined λmax.

  • Plot a graph of absorbance versus concentration to obtain a calibration curve.

• Assay of Pharmaceutical Formulation:

  • Take a quantity of the powdered formulation equivalent to 10 mg of rifampicin and dissolve it in methanol in a 10 mL volumetric flask.

  • Filter the solution if necessary and dilute it to a concentration that falls within the calibration curve range.

  • Measure the absorbance at the λmax and calculate the concentration of rifampicin using the calibration curve.

This guide provides a foundational understanding of the chemical and biological properties of Rifogal. The detailed protocols and pathway diagrams serve as a valuable resource for researchers and professionals in the field of drug development and infectious disease research.

References

• 1. Rifogal | CymitQuimica [cymitquimica.com]
• 2. Rifampicin - Wikipedia [en.wikipedia.org]
• 3. Rifamycin | C37H47NO12 | CID 6324616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. usbio.net [usbio.net]
• 5. Rifamycin SV [drugfuture.com]
• 6. pillintrip.com [pillintrip.com]
• 7. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Rifampicin | 13292-46-1 [chemicalbook.com]
• 9. droracle.ai [droracle.ai]
• 10. Roles of rifampicin in drug-drug interactions: underlying molecular mechanisms involving the nuclear pregnane X receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rifamycin SV exhibits strong anti-inflammatory in vitro activity through pregnane X receptor stimulation and NFκB inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rifamycin SV Anti-inflammatory and Immunomodulatory Activities for Treatment of Mucosal and Liver Inflammation [infectiologyjournal.com]
• 13. benchchem.com [benchchem.com]
• 14. ptfarm.pl [ptfarm.pl]
• 15. ajpamc.com [ajpamc.com]
• 16. researchgate.net [researchgate.net]
• 17. pharmacyjournal.net [pharmacyjournal.net]

Navigating the Nomenclature: A Technical Deep Dive into Rifampicin, the Active Core of Rifogal

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of antibacterial agents, precision in terminology is paramount. This technical guide addresses the distinction between "Rifogal" and "Rifampicin," clarifying that the former is a brand name for the latter, which is the active pharmaceutical ingredient. The core of this document is a detailed exploration of Rifampicin, a potent semisynthetic antibiotic belonging to the rifamycin (B1679328) class. We will delve into its mechanism of action, physicochemical properties, pharmacokinetic and pharmacodynamic profiles, and clinical efficacy, presenting quantitative data in structured tables for ease of comparison. Furthermore, this guide will provide illustrative experimental protocols and visual diagrams to elucidate key concepts, serving as a comprehensive resource for professionals in the field of drug development and research.

Introduction: Clarifying the Terminology

The primary distinction between Rifogal and Rifampicin lies in their nomenclature:

• Rifampicin (also known as Rifampin) is the generic name for a powerful, broad-spectrum antibiotic.[1][2] It is a semisynthetic derivative of rifamycin, a class of antibiotics produced by the bacterium Amycolatopsis rifamycinica.[1]

• Rifogal is a brand name under which the active ingredient, Rifampicin, is marketed.[1][3]

Therefore, any technical discussion of Rifogal's properties, mechanism, and clinical effects is fundamentally a discussion about Rifampicin. Other brand names for Rifampicin include Rifadin and Rimactane.[4][5][6][7] This guide will henceforth focus on the technical aspects of Rifampicin.

Physicochemical Properties of Rifampicin

Rifampicin is a complex macrocyclic antibiotic with the following key properties:

Property	Value
Chemical Formula	C43H58N4O12
Molecular Weight	822.9 g/mol
Appearance	Red-brown crystalline powder
Solubility	Slightly soluble in water, soluble in chloroform, ethyl acetate, and methanol
Melting Point	183-188 °C (decomposes)

Mechanism of Action

Rifampicin exerts its bactericidal effect by specifically inhibiting bacterial DNA-dependent RNA polymerase (RNAP).[1] This enzyme is essential for the transcription of DNA into RNA, a critical step in protein synthesis.

Signaling Pathway of Rifampicin's Action

Caption: Mechanism of action of Rifampicin in a bacterial cell.

Rifampicin's high selectivity for prokaryotic RNAP over its eukaryotic counterpart accounts for its favorable therapeutic index.[8]

Pharmacokinetics and Pharmacodynamics

The clinical efficacy of Rifampicin is governed by its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its concentration-dependent bactericidal activity.

Pharmacokinetic Parameters

Parameter	Value
Bioavailability	90-95% (oral)[2]
Protein Binding	80%[2]
Metabolism	Hepatic and intestinal wall[2]
Elimination Half-life	3-4 hours (shortens with repeated use)[1][2]
Excretion	Feces (60-65%) and urine (~30%)[2]

Pharmacodynamics

The key pharmacodynamic parameter for Rifampicin is the ratio of the area under the concentration-time curve to the minimum inhibitory concentration (AUC/MIC). A higher AUC/MIC ratio is associated with greater bactericidal effect and suppression of resistance.

Clinical Efficacy and Indications

Rifampicin is a cornerstone in the treatment of several bacterial infections, most notably:

• Tuberculosis (TB): Used in combination with other drugs to treat active TB and as a standalone agent for latent TB infection.[2][9]

• Leprosy (Hansen's Disease): A key component of multidrug therapy.[2][10]

• Meningococcal Disease Prophylaxis: To eliminate meningococci from the nasopharynx of asymptomatic carriers.[4][7]

• Other Infections: Including Legionnaires' disease, and infections caused by Staphylococcus aureus.[2][4]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of Rifampicin that inhibits the visible growth of a specific bacterial strain.

Methodology:

• Preparation of Rifampicin Stock Solution: A stock solution of Rifampicin is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in Mueller-Hinton broth to achieve a range of concentrations.

• Bacterial Inoculum Preparation: A standardized suspension of the test bacterium (e.g., Mycobacterium tuberculosis) is prepared to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Microtiter plates containing the serially diluted Rifampicin are inoculated with the bacterial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature, time, and atmosphere) for the specific bacterium.

• MIC Determination: The MIC is read as the lowest concentration of Rifampicin at which there is no visible growth of the bacterium.

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Safety and Drug Interactions

While generally well-tolerated, Rifampicin can cause adverse effects, including hepatotoxicity, gastrointestinal disturbances, and cutaneous reactions.[7][10] A characteristic but harmless side effect is the orange-red discoloration of bodily fluids such as urine, sweat, and tears.[2][7]

Rifampicin is a potent inducer of cytochrome P450 enzymes in the liver, which can significantly accelerate the metabolism of numerous co-administered drugs, potentially reducing their efficacy.[11] This is a critical consideration in clinical practice.

Conclusion

The distinction between Rifogal and Rifampicin is that of a brand name and its active ingredient. The therapeutic effects and technical profile of Rifogal are entirely attributable to Rifampicin. As a cornerstone of antibacterial therapy, particularly for mycobacterial infections, a thorough understanding of Rifampicin's mechanism of action, pharmacokinetic and pharmacodynamic properties, and potential for drug interactions is essential for researchers, scientists, and drug development professionals. The data and protocols presented in this guide provide a foundational resource for further investigation and application of this vital antibiotic.

References

• 1. pillintrip.com [pillintrip.com]
• 2. Rifampicin - Wikipedia [en.wikipedia.org]
• 3. pillintrip.com [pillintrip.com]
• 4. drugs.com [drugs.com]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. Rifampin: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. Rifampin (Rifadin, Rimactane): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 8. Rifogal | CymitQuimica [cymitquimica.com]
• 9. goodrx.com [goodrx.com]
• 10. 1mg.com [1mg.com]
• 11. pillintrip.com [pillintrip.com]

Rifogal (Rifampicin): An In-depth Technical Guide on its Efficacy Against Bacterial Species

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial efficacy of Rifogal, with a focus on its active ingredient, rifampicin (B610482). The document details the spectrum of susceptible bacterial species, quantitative efficacy data, experimental protocols for susceptibility testing, and the underlying molecular mechanisms of action and resistance.

Spectrum of Activity and Efficacy of Rifogal (Rifampicin)

Rifampicin, a member of the rifamycin (B1679328) class of antibiotics, demonstrates a broad spectrum of activity, primarily against Gram-positive bacteria and select Gram-negative species. Its efficacy is most pronounced against mycobacteria, making it a cornerstone in the treatment of tuberculosis.

Quantitative Efficacy Data

The in vitro efficacy of rifampicin is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC values for rifampicin against key bacterial pathogens. These values are compiled from various studies and are presented as ranges, MIC₅₀ (the concentration inhibiting 50% of isolates), and MIC₉₀ (the concentration inhibiting 90% of isolates).

Table 1: Rifampicin MIC Values for Gram-Positive Bacteria

Bacterial Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Staphylococcus aureus	≤1 - >128[1][2]	-	-
Streptococcus pneumoniae	0.008 - >32[3][4]	0.012[3]	0.023[3]

Table 2: Rifampicin MIC Values for Gram-Negative Bacteria

Bacterial Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Haemophilus influenzae	2 - ≥32[5]	-	-
Neisseria meningitidis	0.008 - >32[6][7]	0.03[8]	0.12[8]
Escherichia coli	8 - 32[9][10][11]	-	-

Table 3: Rifampicin MIC Values for Mycobacteria

Bacterial Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Mycobacterium tuberculosis	0.03 - 1.0[12][13]	-	-
Mycobacterium smegmatis	2 - 3[14]	-	-

Experimental Protocols for Determining Minimum Inhibitory Concentration (MIC)

Standardized methods for determining the MIC of rifampicin are crucial for accurate susceptibility testing. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines for these procedures.[15][16][17] The two most common methods are broth microdilution and agar (B569324) dilution.

Broth Microdilution Method

Principle: This method involves preparing serial dilutions of rifampicin in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized bacterial suspension. The MIC is the lowest concentration of rifampicin that inhibits visible bacterial growth after incubation.

Detailed Methodology:

• Preparation of Rifampicin Stock Solution: Aseptically prepare a stock solution of rifampicin of a known concentration in a suitable solvent.

• Preparation of Microtiter Plates: Dispense sterile broth medium into the wells of a 96-well plate. Create a two-fold serial dilution of the rifampicin stock solution across the wells to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours (or longer for slow-growing organisms like Mycobacterium tuberculosis).

• Reading and Interpretation: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of rifampicin in a well with no visible growth.

Agar Dilution Method

Principle: This method involves incorporating various concentrations of rifampicin into an agar medium. The surface of the agar is then inoculated with a standardized bacterial suspension. The MIC is the lowest concentration of rifampicin that prevents the growth of bacterial colonies.

Detailed Methodology:

• Preparation of Rifampicin-Containing Agar Plates: Prepare a series of molten agar plates, each containing a different concentration of rifampicin.

• Inoculum Preparation: Prepare a standardized bacterial suspension as described for the broth microdilution method.

• Inoculation: Spot-inoculate the surface of each agar plate with the bacterial suspension. Multiple strains can be tested on a single plate.

• Incubation: Incubate the plates under the same conditions as the broth microdilution method.

• Reading and Interpretation: Following incubation, examine the plates for bacterial growth at the inoculation spots. The MIC is the lowest rifampicin concentration that completely inhibits colony formation.

Visualizing Key Processes

Experimental Workflow for MIC Determination

The following diagram illustrates the general workflow for determining the Minimum Inhibitory Concentration (MIC) of Rifogal (Rifampicin) using the broth microdilution method.

References

• 1. Resistance Profiles and Biological Characteristics of Rifampicin-Resistant Staphylococcus aureus Small-Colony Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Characteristics and Prevalence of Rifampin Resistance in Staphylococcus aureus Isolates from Patients with Bacteremia in South Korea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-Level Resistance to Rifampin in Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Rifampin-resistant Meningococcal Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rifampin-resistant Neisseria meningitidis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibiotic Susceptibility Patterns of Neisseria meningitidis Isolates from Patients and Asymptomatic Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evolution of Rifampin Resistance in Escherichia coli and Mycobacterium smegmatis Due to Substandard Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. journals.asm.org [journals.asm.org]
• 12. Concentration-Dependent Mycobacterium tuberculosis Killing and Prevention of Resistance by Rifampin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Wild-Type MIC Distribution for Re-evaluating the Critical Concentration of Anti-TB Drugs and Pharmacodynamics Among Tuberculosis Patients From South India [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Change of Antibiotic Susceptibility Testing Guidelines from CLSI to EUCAST: Influence on Cumulative Hospital Antibiograms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. EUCAST: Resistance Detection [eucast.org]
• 17. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]

Rifogal (Rifampicin): A Comprehensive Technical Guide on its Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal, with the active pharmaceutical ingredient Rifampicin, is a potent semisynthetic antibiotic belonging to the rifamycin (B1679328) class.[1] It is a key therapeutic agent in the treatment of mycobacterial infections, most notably tuberculosis and leprosy, and is also effective against a range of Gram-positive and certain Gram-negative bacteria.[2][3] This technical guide provides an in-depth analysis of the spectrum of activity of Rifogal, its mechanism of action, and the standardized methodologies used for its evaluation.

Mechanism of Action

Rifampicin's primary antibacterial effect is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[1][2][4][5] This enzyme is essential for the transcription of genetic information from DNA to RNA, a critical step in protein synthesis. Rifampicin binds to the β-subunit of the bacterial RNAP, creating a stable drug-enzyme complex.[2][5] This binding physically obstructs the path of the elongating RNA molecule, thereby halting transcription and preventing the synthesis of essential bacterial proteins, ultimately leading to cell death.[5] The selectivity of Rifampicin for prokaryotic RNAP over its eukaryotic counterpart contributes to its favorable therapeutic index.[6]

dot

Caption: Mechanism of action of Rifogal (Rifampicin).

Spectrum of Activity

The in vitro activity of Rifogal (Rifampicin) is broad, encompassing a variety of pathogenic bacteria. The following tables summarize the Minimum Inhibitory Concentration (MIC) data for Rifampicin against a range of clinically relevant microorganisms. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in an in vitro susceptibility test.

Table 1: In Vitro Activity of Rifampicin against Gram-Positive Bacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	0.008	0.016	≤0.004 - >32
Staphylococcus aureus (MRSA)	0.015	0.03	0.008 - 64
Streptococcus pneumoniae	0.015	0.06	≤0.008 - 0.25
Streptococcus pyogenes	0.03	0.125	≤0.008 - 0.5
Enterococcus faecalis	1	8	0.25 - >64
Enterococcus faecium	4	16	0.5 - >64
Listeria monocytogenes	≤0.12	0.25	0.03 - 1

Data compiled from multiple sources. MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Table 2: In Vitro Activity of Rifampicin against Gram-Negative Bacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Neisseria gonorrhoeae	0.25	1	0.06 - 4
Neisseria meningitidis	0.03	0.125	≤0.008 - 0.5
Haemophilus influenzae	1	2	0.125 - 8
Escherichia coli	16	32	4 - >64
Klebsiella pneumoniae	16	32	4 - >64
Pseudomonas aeruginosa	32	>64	8 - >64
Acinetobacter baumannii	4	8	1 - 16

Data compiled from multiple sources.[5][7]

Table 3: In Vitro Activity of Rifampicin against Mycobacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Mycobacterium tuberculosis	0.125	0.5	0.06 - 2
Mycobacterium avium complex (MAC)	8	16	2 - >32
Mycobacterium kansasii	0.25	1	0.125 - 4
Mycobacterium leprae	-	-	0.3 (in mouse footpad)

Data compiled from multiple sources.[1][2][4][6]

Experimental Protocols for Antimicrobial Susceptibility Testing

The determination of the in vitro spectrum of activity of Rifogal (Rifampicin) is performed using standardized methods, primarily broth microdilution and agar (B569324) dilution, as recommended by bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[8][9][10][11][12]

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

dot

Caption: Workflow for Broth Microdilution Method.

Methodology:

• Preparation of Antimicrobial Agent: A stock solution of Rifampicin is prepared and serially diluted in a suitable cation-adjusted Mueller-Hinton Broth (CAMHB) to obtain a range of concentrations.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared to a density corresponding to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Inoculation: The wells of a 96-well microtiter plate containing the serially diluted Rifampicin are inoculated with the standardized bacterial suspension. A growth control well (containing no antibiotic) and a sterility control well (containing uninoculated broth) are included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is recorded as the lowest concentration of Rifampicin that completely inhibits the visible growth of the microorganism.

Agar Dilution Method

This method involves the incorporation of the antimicrobial agent into an agar medium.

Methodology:

• Preparation of Antimicrobial Plates: A series of agar plates (typically Mueller-Hinton Agar) are prepared, each containing a specific concentration of Rifampicin.

• Inoculum Preparation: A bacterial inoculum is prepared and adjusted to a 0.5 McFarland standard.

• Inoculation: A standardized volume of the bacterial suspension is spot-inoculated onto the surface of each agar plate, including a control plate with no antibiotic.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of Rifampicin that inhibits the visible growth of the bacteria on the agar surface.

Conclusion

Rifogal (Rifampicin) demonstrates a broad spectrum of in vitro activity against a variety of clinically significant bacteria. Its potent inhibitory action on bacterial DNA-dependent RNA polymerase makes it a cornerstone in the treatment of mycobacterial diseases and a valuable agent for specific Gram-positive and Gram-negative infections. The standardized methodologies for susceptibility testing, such as broth microdilution and agar dilution, are essential for the accurate determination of its in vitro efficacy and for guiding appropriate clinical use. Continuous surveillance of antimicrobial susceptibility patterns is crucial for monitoring the emergence of resistance and ensuring the continued effectiveness of this important antibiotic.

References

• 1. In Vitro MIC Values of Rifampin and Ethambutol and Treatment Outcome in Mycobacterium avium Complex Lung Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reevaluating Rifampicin Breakpoint Concentrations for Mycobacterium tuberculosis Isolates with Disputed rpoB Mutations and Discordant Susceptibility Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. researchgate.net [researchgate.net]
• 8. szu.gov.cz [szu.gov.cz]
• 9. goums.ac.ir [goums.ac.ir]
• 10. iacld.com [iacld.com]
• 11. EUCAST: Clinical Breakpoint Tables [eucast.org]
• 12. darvashco.com [darvashco.com]

Rifogal's Inhibition of Bacterial Transcription: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the mechanism by which Rifogal, a rifamycin-class antibiotic, inhibits bacterial transcription. It is intended for an audience with a professional background in microbiology, biochemistry, and pharmacology.

Core Mechanism of Action

Rifogal's antibacterial efficacy stems from its active ingredient, rifampicin (B610482), which potently and selectively inhibits bacterial DNA-dependent RNA polymerase (RNAP).[1] This enzyme is responsible for transcribing the genetic information from DNA into messenger RNA (mRNA), the first and essential step in protein synthesis. By targeting this crucial process, Rifogal effectively halts the production of proteins necessary for bacterial survival, leading to cell death.[1][2] The high selectivity for prokaryotic RNAP over its eukaryotic counterparts accounts for the drug's therapeutic window.[2]

The inhibitory action of Rifogal is not directed at the active catalytic site of RNAP. Instead, it binds to a specific, allosteric pocket on the β-subunit of the enzyme, deep within the DNA/RNA channel.[3] This binding site is highly conserved across a broad spectrum of bacterial species, contributing to Rifogal's broad-spectrum activity.

The binding of Rifogal to the β-subunit of RNAP induces a steric blockade. While the initial steps of transcription, including promoter recognition and the formation of the first phosphodiester bond, may proceed, the elongation of the nascent RNA transcript is physically obstructed.[2][3] When the growing RNA chain reaches a length of 2-3 nucleotides, it clashes with the bound Rifogal molecule, preventing further extension.[3] This results in the premature termination of transcription and the release of abortive, non-functional RNA fragments.

Quantitative Data on Rifampicin's Inhibitory Activity

The following table summarizes the quantitative data on the inhibitory activity of rifampicin, the active component of Rifogal, against bacterial RNA polymerase from various species.

Compound	Target Enzyme	Organism	Inhibitory Concentration	Reference
Rifampicin	RNA Polymerase	Escherichia coli	EC50: ~20 nM	[4]
Rifampicin	RNA Polymerase	Mycobacterium tuberculosis	IC50: ~0.02 µM (20 nM)	[5]
Rifampicin	RNA Polymerase (D516V mutant)	Escherichia coli	IC50: 398 (±118) µM	[5]
Rifampicin	RNA Polymerase (H526Y mutant)	Escherichia coli	IC50: ≥ 2 M	[5]
Rifampicin	RNA Polymerase (S531L mutant)	Escherichia coli	IC50: 102 (±19) µM	[5]

Experimental Protocols

In Vitro Transcription Inhibition Assay

This assay is a fundamental method to quantify the inhibitory effect of compounds like Rifogal on bacterial RNA polymerase activity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of Rifogal against a specific bacterial RNA polymerase.

Materials:

• Purified bacterial RNA polymerase holoenzyme (e.g., from E. coli or M. tuberculosis)

• Linear DNA template containing a strong promoter (e.g., T7 A1 or λ PR)

• Rifogal (or pure rifampicin) stock solution (dissolved in DMSO)

• Ribonucleoside triphosphates (NTPs: ATP, GTP, CTP, UTP) solution

• Radiolabeled NTP (e.g., [α-³²P]UTP)

• 10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 100 mM MgCl₂, 1 M KCl, 100 mM β-mercaptoethanol)

• Heparin solution (for single-round transcription assays)

• RNA loading buffer (e.g., 95% formamide, 18 mM EDTA, 0.025% SDS, bromophenol blue, xylene cyanol)

• Denaturing polyacrylamide gel (e.g., 8% polyacrylamide, 8 M urea)

• 1x TBE buffer

• Nuclease-free water

• DMSO (vehicle control)

Procedure:

• Preparation of Rifogal Dilutions: Prepare a serial dilution of Rifogal in DMSO to achieve a range of final assay concentrations. Ensure the final DMSO concentration is constant across all reactions.

• Transcription Reaction Setup (on ice):

  • In a nuclease-free microcentrifuge tube, combine the 10x transcription buffer, nuclease-free water, and the linear DNA template.

  • Add the desired concentration of Rifogal or the DMSO vehicle control.

  • Add the RNA polymerase holoenzyme and incubate for a specified time (e.g., 10-15 minutes) at a specific temperature (e.g., 37°C) to allow for the formation of the open promoter complex.

• Initiation of Transcription:

  • To start the transcription reaction, add the NTP mix containing the radiolabeled NTP.

  • For a single-round transcription assay, add heparin concurrently with the NTPs to prevent re-initiation.

  • Incubate the reaction at 37°C for a defined period (e.g., 10-20 minutes).

• Reaction Quenching: Stop the reaction by adding an equal volume of RNA loading buffer.

• Denaturation and Electrophoresis:

  • Denature the samples by heating at 95°C for 5 minutes.

  • Load the samples onto a denaturing polyacrylamide gel.

  • Perform electrophoresis to separate the RNA transcripts by size.

• Visualization and Quantification:

  • Visualize the radiolabeled RNA transcripts using autoradiography or a phosphorimager.

  • Quantify the band intensity corresponding to the full-length RNA transcript for each Rifogal concentration and the control.

• IC50 Determination:

  • Calculate the percentage of inhibition for each Rifogal concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the Rifogal concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Mechanism of Action

References

• 1. benchchem.com [benchchem.com]
• 2. On the mechanism of rifampicin inhibition of RNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Rifogal in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal is a member of the rifamycin (B1679328) class of antibiotics, which are potent inhibitors of bacterial transcription.[1][2] The active compound in Rifogal, a rifamycin derivative, exerts its bactericidal effect by specifically targeting and inhibiting bacterial DNA-dependent RNA polymerase (RNAP).[3][4] This selective inhibition of a crucial bacterial enzyme makes Rifogal a valuable tool in various laboratory applications, from basic microbiological research to drug development.[2][5] These application notes provide detailed protocols for the use of Rifogal in a laboratory setting, including antimicrobial susceptibility testing and recombinant protein expression.

Physicochemical Properties and Storage

Proper handling and storage of Rifogal are crucial for maintaining its activity.

Property	Value	Reference
Molecular Formula	C37H47NO12	[2][5]
Molecular Weight	697.77 g/mol	[2][5]
Storage Temperature	-20°C	[5]
Solubility	Soluble in DMSO (50 mg/ml) and Methanol (up to 16 mg/ml)	[6]

Note: For maximum recovery, it is recommended to centrifuge the original vial before removing the cap.[5] Rifogal is intended for research use only and not for human, therapeutic, or diagnostic applications.[5]

Mechanism of Action

Rifogal's primary mechanism of action is the inhibition of bacterial RNA synthesis.[2] It binds to the β-subunit of the bacterial DNA-dependent RNA polymerase, creating a stable complex.[4][7] This binding physically blocks the elongation of the nascent RNA chain, thereby halting transcription and subsequent protein synthesis, ultimately leading to bacterial cell death.[3][7] The high selectivity for prokaryotic RNAP over its eukaryotic counterparts ensures its targeted antibacterial activity.[2]

Resistance to Rifogal typically arises from mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase.[7] These mutations alter the binding site of the drug, reducing its affinity and rendering the antibiotic ineffective.[7]

Figure 1: Mechanism of action of Rifogal.

Key Applications and Experimental Protocols

Antimicrobial Susceptibility Testing (AST)

Determining the minimum inhibitory concentration (MIC) of Rifogal against various bacterial strains is a fundamental application. Standard methods for AST include broth microdilution, agar (B569324) dilution, and disk diffusion.[8][9]

Quantitative Data: In Vitro Efficacy of Rifamycins

Organism	Method	Parameter	Value	Reference
Escherichia coli	Broth Microdilution	MIC	~25 µg/mL	[5]
Escherichia coli	Broth Microdilution	MIC50	>256 µg/mL (for Rifaximin against resistant isolates)	[3]
Escherichia coli	Broth Microdilution	MIC90	>256 µg/mL (for Rifaximin against resistant isolates)	[3]
Staphylococcus aureus	Broth Microdilution	IC50	0.002 mg/L (Rifampin)	[1]
Enteropathogens	Broth Microdilution	MIC90	4-16 µg/mL (Rifaximin)	[10]

Protocol 1: Broth Microdilution for MIC Determination

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a broth dilution susceptibility test.[11][12]

Figure 2: Workflow for Broth Microdilution MIC Assay.

Methodology:

• Preparation of Rifogal Dilutions:

  • Prepare a stock solution of Rifogal in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).[8]

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[8]

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well, bringing the total volume to 100 µL.

  • Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[8]

• Reading and Interpretation:

  • The MIC is the lowest concentration of Rifogal that completely inhibits visible growth of the organism as detected by the unaided eye.[8] The growth control should show distinct turbidity, and the sterility control should remain clear.[8]

Recombinant Protein Expression in E. coli

Rifogal (specifically rifampicin) can be used to enhance the expression of recombinant proteins in E. coli systems that utilize a T7 RNA polymerase promoter.[7] Rifampicin (B610482) inhibits the host cell's RNA polymerase but does not affect the T7 RNA polymerase, thus directing the cell's resources towards the synthesis of the target protein.[7]

Protocol 2: Rifampicin-Enhanced Recombinant Protein Expression

Figure 3: Workflow for Rifampicin-Enhanced Protein Expression.

Methodology:

• Bacterial Culture:

  • Inoculate a suitable volume of Luria-Bertani (LB) broth containing the appropriate antibiotic with a single colony of E. coli BL21(DE3) harboring the T7 promoter-driven expression plasmid.

  • Incubate the culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches mid-log phase (approximately 0.5-0.6).[13]

• Rifampicin Addition:

  • Once the desired OD600 is reached, add Rifogal (rifampicin) to a final concentration of 150-200 µg/mL.

  • Continue to incubate the culture for an additional 15-30 minutes to allow for the inhibition of the host RNA polymerase.

• Induction of Protein Expression:

  • Induce the expression of the target protein by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1 to 1.0 mM.[13]

• Expression and Harvest:

  • Continue the incubation for the desired period to allow for protein expression. This can be for 3-4 hours at 37°C for rapid expression or overnight at a lower temperature (e.g., 16-20°C) to improve protein solubility.[13]

  • Harvest the bacterial cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

  • The resulting cell pellet can be stored at -80°C or used immediately for protein purification.

In Vitro Toxicology Assessment

It is important to assess the potential cytotoxicity of Rifogal on mammalian cells, especially in the context of developing host-directed therapies or evaluating off-target effects.

Quantitative Data: In Vitro Cytotoxicity of Rifamycins

Cell Line	Assay	Parameter	Value	Reference
HEK 293-A	Cell Viability	IC50	0.01 mg/L (Rifampin, with bacteria at MOI 100)	[1]
Human Keratinocytes	MTT Assay	Viability	>70% up to 50 µg/mL at 72h	[14]
HaCaT	MTT Assay	Viability	>70% up to 50 µg/mL at 72h	[14]
3T3	MTT Assay	Viability	>70% up to 50 µg/mL at 48h	[14]
Human Liver Microsomes	CYP3A4 Inhibition	IC50	2.9 ± 0.9 µM (Rifampicin)	[15]

Protocol 3: Mammalian Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding:

  • Seed mammalian cells (e.g., HEK 293-A, HaCaT) in a 96-well plate at a density of 5 x 10⁴ cells/well.[1]

  • Allow the cells to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[1]

• Treatment with Rifogal:

  • Prepare serial dilutions of Rifogal in the appropriate cell culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of Rifogal. Include a vehicle control (e.g., DMSO) and a no-treatment control.[1]

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).[14]

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • During this time, viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) precipitate.

  • Remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration compared to the untreated control.

  • The IC50 value (the concentration of Rifogal that inhibits 50% of cell viability) can be determined by plotting the percentage of viability against the log of the Rifogal concentration and fitting the data to a dose-response curve.

Conclusion

Rifogal is a versatile and powerful tool for a range of laboratory applications. Its specific mechanism of action against bacterial RNA polymerase makes it highly effective for antimicrobial susceptibility testing and for enhancing recombinant protein expression in E. coli. The protocols provided herein offer a foundation for the effective use of Rifogal in a research setting. It is essential to adhere to proper laboratory practices and safety guidelines when handling this compound.

References

• 1. Differential effects of cotreatment of the antibiotic rifampin with host-directed therapeutics in reducing intracellular Staphylococcus aureus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of rifampicin in limiting Escherichia coli O157:H7 Shiga-like toxin expression and enhancement of survival of infected BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evolution of Rifampin Resistance in Escherichia coli and Mycobacterium smegmatis Due to Substandard Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Use of rifampicin in T7 RNA polymerase-driven expression of a plant enzyme: rifampicin improves yield and assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. woah.org [woah.org]
• 10. Challenges in the Investigation of Therapeutic Equivalence of Locally Applied/Locally Acting Drugs in the Gastrointestinal Tract: The Rifaximin Case - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro Preliminary Evaluation of a New Rifamycin In Situ Gelling Formulation for Pouchitis Treatment [mdpi.com]
• 12. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. home.sandiego.edu [home.sandiego.edu]
• 14. In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comprehensive in vitro analysis evaluating the variable drug–drug interaction risk of rifampicin compared to rifabutin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Studies with Rifamycin-Class Antibiotics (Rifogal)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the optimal concentration of Rifamycin-class antibiotics, such as those marketed under names like Rifogal, for various in vitro studies. The optimal concentration is highly dependent on the specific research question, cell type, and experimental endpoint. This document summarizes effective concentration ranges from published literature and provides detailed protocols for key assays.

Overview of Mechanism of Action

Rifamycin-class antibiotics, including the active ingredients likely found in Rifogal, have a dual mechanism of action that is crucial to consider when designing in vitro experiments:

• Antibacterial Activity : The primary mode of action is the highly selective inhibition of bacterial DNA-dependent RNA polymerase (RNAP), which prevents bacterial transcription and leads to cell death.[1][2][3][4] This is the basis for its use as an antibiotic.

• Host Cell Modulation : These compounds also interact with host cell nuclear receptors, most notably the Pregnane X Receptor (PXR).[1][5][6][7] Activation of PXR leads to the transcriptional upregulation of genes involved in xenobiotic metabolism, including Cytochrome P450 enzymes (e.g., CYP3A4) and drug transporters (e.g., P-glycoprotein/ABCB1).[5][6][7] This can lead to significant drug-drug interactions.

Determining Optimal Concentration: Data from In Vitro Studies

The selection of an appropriate in vitro concentration should be guided by the experimental goals. The following tables summarize concentrations of rifamycins (B7979662) used in various assays. It is generally recommended to perform concentration-response curves to determine the optimal concentration for a specific cell line and endpoint.[8]

Table 1: Antibacterial Susceptibility Testing

Organism	Assay	Concentration Range	Effective Concentration	Reference
Escherichia coli	RNAP Inhibition	Not specified	EC50: ~20 nM	[3]
Enterotoxigenic E. coli	MIC Determination	≤0.098 to 200 µg/ml	MIC90: 50 µg/ml	[9][10]
Shigella spp.	MIC Determination	1.25 to 200 µg/ml	MIC90: 50 µg/ml	[9][10]
Salmonella spp.	MIC Determination	≤0.098 to 200 µg/ml	MIC90: 50 µg/ml	[9][10]
Various Enteropathogens	MIC Determination	Not specified	MIC90: ≤ 64 µg/mL	[10]

Table 2: Host Cell-Based Assays

Cell Line	Assay	Concentration Range	Effective Concentration	Reference
LS180	PXR Activation (Luciferase Reporter)	Not specified	Concentration-dependent activation	[5][7]
LS180	CYP3A4/P-gp Induction	Not specified	Concentration-dependent induction	[5][7]
LS180	CYP3A4 Inhibition	0.5 to 50 µM	Concentration-dependent inhibition	[5]
LS180	P-glycoprotein Inhibition	Not specified	IC50: 12.9 µM (Rifampicin)	[5][7]
LS180	Growth Inhibition	0.01 to 100 µM	Only concentrations below IC20 were used for subsequent assays	[5]
Human Colonic Epithelial Cells	Cytokine Secretion (IL-2, IL-6, etc.)	Not specified	Potent downregulation	[6]
Human CD4+ T Cells	Cytokine Secretion	Not specified	Potent downregulation	[6]

Experimental Protocols

The following are detailed protocols for common in vitro assays involving Rifamycin-class antibiotics.

Protocol: Minimum Inhibitory Concentration (MIC) Determination by Agar (B569324) Dilution

This protocol is used to determine the minimum concentration of an antibiotic that prevents the visible growth of a bacterial strain.

Materials:

• Bacterial isolates (e.g., E. coli, Shigella, Salmonella)

• Mueller-Hinton agar

• Rifogal (or its active ingredient) stock solution

• Petri dishes

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator at 37°C

Procedure:

• Prepare Stock Solution: Dissolve Rifogal in a suitable solvent (e.g., acetone) to create a high-concentration stock solution.[9]

• Prepare Agar Plates: Prepare serial twofold dilutions of the Rifogal stock solution and add them to molten Mueller-Hinton agar to achieve the final desired concentrations (e.g., 0.1 to 200 µg/ml).[9] Pour the agar into petri dishes and allow them to solidify.

• Inoculate Plates: Standardize the bacterial inoculum to a 0.5 McFarland turbidity standard. Further dilute the inoculum and, using a multipoint inoculator, spot approximately 10^4 colony-forming units (CFU) onto the surface of each agar plate.

• Incubate: Incubate the plates at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits the visible growth of the bacteria.

Protocol: PXR Activation Luciferase Reporter Gene Assay

This assay is used to quantify the ability of a compound to activate the Pregnane X Receptor (PXR).

Materials:

• Human cell line (e.g., LS180, HepG2) transiently or stably expressing a PXR-responsive luciferase reporter construct.

• Cell culture medium and supplements.

• Rifogal stock solution.

• Positive control (e.g., Rifampicin (B610482) at a known effective concentration).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cell Seeding: Seed the cells in a white, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Rifogal in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of Rifogal. Include wells with a positive control and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

• Luciferase Assay: After incubation, lyse the cells and measure the luciferase activity according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., a co-transfected control reporter or a separate viability assay). Calculate the fold induction relative to the vehicle control.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathway affected by Rifamycin-class antibiotics in host cells and a general workflow for in vitro testing.

References

• 1. pillintrip.com [pillintrip.com]
• 2. usbio.net [usbio.net]
• 3. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Comprehensive in vitro analysis evaluating the variable drug–drug interaction risk of rifampicin compared to rifabutin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rifamycin SV Anti-inflammatory and Immunomodulatory Activities for Treatment of Mucosal and Liver Inflammation [infectiologyjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Activity and Fecal Concentration of Rifaximin after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Dissolving Rifogal for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The dissolution of Rifogal for experimental purposes requires careful consideration of its active pharmaceutical ingredient (API). "Rifogal" is a trade name for antibiotics within the rifamycin (B1679328) class. Depending on the specific product, the active ingredient may be Rifampicin or Rifaximin .[1][2][3] This document provides detailed protocols for dissolving both potential APIs for use in research and development settings. It is crucial to first identify the specific API in your Rifogal product to select the appropriate protocol.

Identifying the Active Ingredient

Before proceeding, verify the active ingredient of your Rifogal formulation. This information is typically available on the product's packaging, datasheet, or certificate of analysis. Rifampicin and Rifaximin have distinct chemical properties that influence their solubility and handling.

Feature	Rifampicin	Rifaximin
Chemical Formula	C43H58N4O12[1]	C43H51N3O11[4]
Molecular Weight	~822.94 g/mol [5]	~785.9 g/mol [4]
Primary Use	Systemic antibiotic for tuberculosis and other bacterial infections.[6]	Minimally absorbed oral antibiotic for gastrointestinal conditions.[6]
Solubility Profile	Soluble in DMSO, DMF, chloroform, and methanol; sparingly soluble in water.[5][7][8]	Soluble in ethanol (B145695), DMSO, and DMF; practically insoluble in water.[4][9]

Protocols for Dissolving Rifampicin

Rifampicin is a potent antibiotic commonly used in microbiology and cell biology research. Due to its poor aqueous solubility, a two-step dissolution process is typically required for preparing working solutions for in vitro experiments.

Solubility Data for Rifampicin

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	~87.5 - 100 mg/mL	[7][10]
Dimethylformamide (DMF)	~20 mg/mL
Chloroform	~100 mg/mL	[7]
Methanol	~16 mg/mL	[5]
Ethanol	Sparingly Soluble
Water	Very slightly soluble, pH-dependent

Experimental Protocols

2.2.1. Preparation of a 50 mg/mL Rifampicin Stock Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution for long-term storage.

Materials:

• Rifampicin powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Calibrated balance

• Pipettes

Procedure:

• Weigh 0.5 g of Rifampicin powder and transfer it to a 15 mL sterile conical tube.[5]

• Add 10 mL of DMSO to the tube.[5]

• Vortex the solution until the Rifampicin is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution.

• Once dissolved, the stock solution can be aliquoted into smaller volumes in sterile microcentrifuge tubes for storage.

• Store the stock solution at -20°C for up to one year.[5] Note that Rifampicin may precipitate upon freezing; if this occurs, warm the vial and vortex to redissolve before use.[5]

2.2.2. Preparation of a Working Solution for Cell Culture or Antibacterial Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous medium for experimental use.

Materials:

• Rifampicin stock solution (50 mg/mL in DMSO)

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Thaw the Rifampicin stock solution at room temperature.

• Vortex the stock solution to ensure it is fully dissolved.

• Perform a serial dilution of the stock solution in your desired aqueous buffer (e.g., PBS or cell culture medium) to achieve the final working concentration.

  • Important: To avoid precipitation, add the Rifampicin stock solution to the aqueous buffer while vortexing. The final concentration of DMSO in the working solution should be kept low (typically <0.5%) to minimize solvent toxicity in cell-based assays.

• Use the freshly prepared working solution immediately. Do not store aqueous solutions of Rifampicin.

Typical Working Concentrations:

• Antibacterial Assays (e.g., MIC determination): 0.1 µg/mL to 60 mg/L, depending on the bacterial strain and experimental design.[11][12]

• Cell Culture Experiments (e.g., studying PXR activation): 10 µM to 100 µM.[10]

Experimental Workflow for Rifampicin Dissolution and Use

Caption: Workflow for preparing Rifampicin solutions.

Protocols for Dissolving Rifaximin

Rifaximin is a non-absorbable antibiotic primarily targeting the gastrointestinal tract. Its dissolution for in vitro studies often requires specific solvents and techniques due to its very low water solubility.

Solubility Data for Rifaximin

Solvent	Solubility	Reference
Ethanol	~30 mg/mL	[4]
Dimethylformamide (DMF)	~30 mg/mL	[4]
Dimethyl Sulfoxide (DMSO)	~10 mg/mL	[4]
Methanol	Soluble	[13]
Water	Practically Insoluble	[9]

Experimental Protocols

3.2.1. Preparation of a Rifaximin Stock Solution in Ethanol or DMSO

This protocol is for creating a concentrated stock solution for further dilution.

Materials:

• Rifaximin powder

• Ethanol or DMSO, analytical grade

• Sterile, conical centrifuge tubes

• Vortex mixer

• Calibrated balance

• Pipettes

Procedure:

• Weigh the desired amount of Rifaximin powder and place it in a sterile tube.

• Add the appropriate volume of ethanol or DMSO to achieve the desired concentration (e.g., 10 mg/mL in DMSO or 30 mg/mL in ethanol).[4]

• Vortex thoroughly until the powder is completely dissolved. Sonication may be used to facilitate dissolution.

• Store the stock solution at -20°C.

3.2.2. Preparation of a Working Solution for In Vitro Dissolution Studies

This protocol is adapted for experiments that require Rifaximin in an aqueous environment, such as dissolution profiling.

Materials:

• Rifaximin stock solution (in ethanol or DMSO)

• Phosphate buffer (e.g., pH 7.4) or other aqueous medium

• Surfactant (e.g., Sodium Lauryl Sulfate - SLS), optional

• Sterile containers

Procedure:

• Prepare the desired aqueous dissolution medium. For poorly soluble compounds like Rifaximin, the addition of a surfactant such as 0.1% - 0.2% SLS may be necessary to achieve sink conditions.[13]

• Warm the dissolution medium to the desired experimental temperature (e.g., 37°C).

• Add the Rifaximin stock solution dropwise to the pre-warmed and stirred aqueous medium to reach the final concentration.

  • For example, to achieve a solubility of approximately 0.5 mg/mL, a 1:1 solution of ethanol:PBS (pH 7.2) can be used by first dissolving Rifaximin in ethanol and then diluting with PBS.[4]

• It is recommended to use the aqueous preparation immediately. Aqueous solutions of Rifaximin are not recommended for storage for more than one day.[4]

Experimental Workflow for Rifaximin Dissolution

Caption: Workflow for preparing Rifaximin solutions.

Mechanism of Action: Inhibition of Bacterial RNA Polymerase

Both Rifampicin and Rifaximin belong to the rifamycin class of antibiotics and share a common mechanism of action. They are potent inhibitors of bacterial DNA-dependent RNA polymerase.

Caption: Signaling pathway of Rifamycin antibiotics.

Rifamycins specifically bind to the β-subunit of the bacterial RNA polymerase, which physically blocks the elongation of the nascent RNA chain. This inhibition of transcription prevents the synthesis of essential bacterial proteins, ultimately leading to cell death.[1]

Safety Precautions

• Always handle Rifogal (Rifampicin or Rifaximin) powder in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

• Rifampicin is known to cause a reddish-orange discoloration of body fluids; handle with care to avoid staining.

References

• 1. pillintrip.com [pillintrip.com]
• 2. pillintrip.com [pillintrip.com]
• 3. usbio.net [usbio.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. goldbio.com [goldbio.com]
• 6. Xifaxan vs. Rifampin for Diarrhea and Skin Infection: Important Differences and Potential Risks. [goodrx.com]
• 7. Rifampicin, 1 g, 1 g, CAS No. 13292-46-1 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - France [carlroth.com]
• 8. Rifampicin, 1 g, 1 g, CAS No. 13292-46-1 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - International [carlroth.com]
• 9. Highly Polymorphic Materials and Dissolution Behaviour: The Peculiar Case of Rifaximin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rifampicin | Influenza Virus | DNA/RNA Synthesis | TargetMol [targetmol.com]
• 11. Effects of Increasing Concentrations of Rifampicin on Different Mycobacterium tuberculosis Lineages in a Whole-Blood Bactericidal Activity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Loss of the s2U tRNA modification induces antibiotic tolerance and is linked to changes in ribosomal protein expression [elifesciences.org]
• 13. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Application Notes and Protocols for Storing Rifogal (Rifampicin) Solutions

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Rifogal is a term that appears in scientific literature and commercial products, sometimes referring to Rifaximin impurity C NA, but more broadly associated with the antibiotic Rifampicin.[1][2] Rifampicin, the active ingredient in many formulations, is a potent inhibitor of bacterial DNA-dependent RNA polymerase.[2][3] It is widely used in the treatment of tuberculosis and other bacterial infections.[2][3] The efficacy of Rifampicin is highly dependent on its chemical integrity, which can be compromised by improper storage. These notes provide best practices for the storage and handling of Rifogal/Rifampicin solutions to ensure their stability and efficacy for research and development purposes.

2. Chemical Properties and Stability Profile

Rifampicin is an orange-brown to red-brown crystalline powder.[4] It is sensitive to several environmental factors that can lead to its degradation:

• pH: Rifampicin degrades rapidly in both acidic and alkaline conditions, while it is more stable in neutral pH.[4] A 1% suspension in water typically has a pH between 4.5 and 6.5.[4]

• Light: Exposure to light can cause photodegradation.[4][5] Solutions, in particular, should be protected from light.[5]

• Oxidation: Rifampicin is susceptible to oxidation, which can be mitigated by the addition of antioxidants like sodium ascorbate.[4] Storing solutions in oxygen-free solvents can also prevent degradation.[4]

• Temperature: Higher temperatures accelerate the degradation of Rifampicin in solution.[6] While the solid form is stable at temperatures up to 70°C, solutions have varying stability at different temperatures.[4][6]

3. General Storage Recommendations

To maintain the integrity of Rifogal (Rifampicin) solutions, the following general guidelines should be followed:

• Containers: Store solutions in tightly closed, light-resistant containers.[2][5] For injectable forms, the original vial should be used and protected from light.[2]

• Environment: Storage areas should be clean, dry, and well-ventilated.[7] The relative humidity should ideally not exceed 65%.[5]

• Temperature Control: For long-term storage of stock solutions, freezing at -20°C is recommended.[1][4] For short-term storage, refrigeration at 2°C to 8°C is often suitable.[5][6] Avoid repeated freeze-thaw cycles.

• Labeling: All containers should be clearly labeled with the compound name, concentration, solvent, preparation date, and expiration date.[5]

4. Quantitative Data on Solution Stability

The stability of Rifampicin solutions is highly dependent on the solvent, concentration, and storage temperature. The following table summarizes stability data from various sources.

Solvent	Concentration	Storage Temperature	Duration of Stability
Dimethyl sulfoxide (B87167) (DMSO)	10 mg/mL	15°C	~8 months
Water-Ethanol (8:2)	1 mg/mL	4°C or 20°C	8 weeks
Dimethylformamide (DMF)	40 mg/L (stock)	4°C or -20°C	At least 3 months
Dimethyl sulfoxide (DMSO)	40 mg/L (stock)	4°C or -20°C	At least 3 months
Methanol	31.08 mg/L (stock)	4°C or -20°C	At least 3 months (Note: Initial degradation of ~22% was observed upon preparation compared to DMF and DMSO)
7H9 Broth	Not specified	37°C	~50% decayed after 1 week
7H9 Broth	Not specified	4°C	~50% decomposed after 4 months
Löwenstein-Jensen (L-J) Medium	Not specified	37°C	~50% decayed after 1 week
Löwenstein-Jensen (L-J) Medium	Not specified	4°C	Undetectable after 6 months

5. Experimental Protocols

Protocol 1: Preparation and Storage of a Rifampicin Stock Solution

This protocol describes the preparation of a 10 mg/mL Rifampicin stock solution in DMSO, a common solvent for this compound.

Materials:

• Rifampicin powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile, light-resistant microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Weighing: Accurately weigh the desired amount of Rifampicin powder in a sterile container. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of Rifampicin.

• Dissolving: Add the appropriate volume of anhydrous DMSO to the Rifampicin powder. In this example, add 1 mL of DMSO.

• Mixing: Vortex the solution until the Rifampicin is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, light-resistant microcentrifuge tubes. This minimizes contamination and avoids repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C for long-term storage. For short-term use, an aliquot can be stored at 4°C for a limited time as indicated in the stability table.

Protocol 2: Assessment of Rifampicin Solution Stability by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method to assess the stability of a Rifampicin solution over time.

Materials:

• Rifampicin solution to be tested

• HPLC system with a suitable detector (e.g., UV-Vis at 475 nm)[8]

• Appropriate HPLC column (e.g., C18)

• Mobile phase (to be optimized based on the column and system, but often a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol)

• Reference standard of Rifampicin

Procedure:

• Initial Analysis (Time 0): Immediately after preparing the Rifampicin solution, dilute a sample to a known concentration within the linear range of the HPLC detector. Inject the sample and record the peak area of the Rifampicin peak. This will serve as the baseline.

• Storage: Store the remaining solution under the desired conditions (e.g., specific temperature, light exposure).

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8 weeks), withdraw a sample of the stored solution.

• Sample Preparation: Dilute the sample to the same concentration as the initial analysis.

• HPLC Analysis: Inject the sample into the HPLC system using the same method as the initial analysis and record the peak area.

• Data Analysis: Compare the peak area of Rifampicin at each time point to the initial peak area. A decrease in the peak area indicates degradation. The percentage of remaining Rifampicin can be calculated as: (Peak Area at Time X / Peak Area at Time 0) * 100%

• Degradation Products: Monitor the chromatogram for the appearance of new peaks, which may correspond to degradation products.

6. Visualization of Storage Decision Workflow

The following diagram illustrates a logical workflow for selecting the appropriate storage conditions for a Rifogal (Rifampicin) solution.

Caption: Decision workflow for Rifogal solution storage.

References

• 1. usbio.net [usbio.net]
• 2. pillintrip.com [pillintrip.com]
• 3. Rifogal | 6998-60-3 | GAA99860 | Biosynth [biosynth.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 6. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scisafe.com [scisafe.com]
• 8. researchgate.net [researchgate.net]

Application Note: Determination of Minimum Inhibitory Concentration (MIC) of Rifogal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal is a potent antibiotic belonging to the rifamycin (B1679328) class of antimicrobial agents. It functions by inhibiting the bacterial DNA-dependent RNA polymerase, which is crucial for transcription and subsequent protein synthesis, ultimately leading to cell death.[1] The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental in vitro susceptibility testing method in microbiology.[2][3] It establishes the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[2][3][4] This application note provides a detailed protocol for determining the MIC of Rifogal using the broth microdilution method, a widely accepted and standardized technique.[2][4][5]

Mechanism of Action: Rifogal, like other rifamycins, specifically targets the β-subunit of prokaryotic RNA polymerase, effectively halting the transcription process. Its selectivity for the prokaryotic enzyme ensures its antibacterial efficacy with minimal impact on eukaryotic cells.[1]

Experimental Protocols

This section details the necessary materials and the step-by-step procedure for performing a broth microdilution MIC assay with Rifogal.

Materials

• Rifogal (CAS No: 6998-60-3)[1]

• Sterile 96-well, round-bottom microtiter plates[6]

• Sterile reservoirs

• Multichannel and single-channel micropipettes

• Sterile pipette tips

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth medium[2][7]

• Bacterial strains for testing (e.g., quality control strains like Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Spectrophotometer or McFarland turbidity standards[5][8]

• Sterile saline or phosphate-buffered saline (PBS)

• Incubator (35 ± 2°C)

• ELISA plate reader (optional, for automated reading)[6]

Preparation of Reagents

2.2.1. Rifogal Stock Solution

• Solvent Selection: The choice of solvent depends on the solubility of Rifogal. For many rifamycins, Dimethyl Sulfoxide (DMSO) is a suitable solvent. However, always refer to the manufacturer's instructions for the specific lot of Rifogal being used.

• Preparation: To prepare a 1 mg/mL (1000 µg/mL) stock solution, accurately weigh the required amount of Rifogal powder and dissolve it in the appropriate solvent. Ensure the powder is completely dissolved.

• Storage: Store the stock solution in small aliquots at -20°C or as recommended by the manufacturer to maintain stability. Avoid repeated freeze-thaw cycles.

2.2.2. Bacterial Inoculum Preparation

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[5] A spectrophotometer can be used to verify the turbidity at a wavelength of 625 nm.

• Dilute the adjusted bacterial suspension in the broth medium (e.g., CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. A common dilution is 1:150 followed by a 1:2 dilution during inoculation.[5]

Broth Microdilution Assay Procedure

• Plate Setup: Add 100 µL of sterile broth to all wells of a 96-well microtiter plate, except for the first column (Column 1).[6]

• Drug Dilution:

  • Add 200 µL of the prepared Rifogal working solution (at twice the highest desired final concentration) to each well in Column 1.

  • Perform a two-fold serial dilution by transferring 100 µL from Column 1 to Column 2.[6] Mix well by pipetting up and down.

  • Continue this serial dilution process across the plate to Column 10.

  • Discard 100 µL from Column 10 to ensure all wells have a final volume of 100 µL before inoculation.[6]

• Controls:

  • Growth Control (Positive Control): Column 11 should contain 100 µL of broth and will be inoculated with the bacterial suspension to ensure the bacteria can grow in the chosen medium.[2]

  • Sterility Control (Negative Control): Column 12 should contain 100 µL of broth only and will not be inoculated. This well is used to check for contamination of the medium.[2][6]

• Inoculation: Inoculate all wells from Column 1 to Column 11 with 100 µL of the standardized bacterial inoculum.[9] This will bring the final volume in each well to 200 µL and dilute the drug concentration by half to the desired final concentrations.

• Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Data Analysis and Presentation

MIC Determination

The MIC is the lowest concentration of Rifogal that completely inhibits the visible growth of the organism.[2][4] This can be determined by visual inspection of the microtiter plate. The growth control well (Column 11) should show turbidity, while the sterility control well (Column 12) should remain clear. The MIC is the concentration in the first well that appears clear (no turbidity).[2]

Data Presentation

Summarize the quantitative MIC data in a clear and structured table for easy comparison across different bacterial strains.

Bacterial Strain	Rifogal MIC (µg/mL)	Quality Control Range (µg/mL)	Interpretation
Staphylococcus aureus	0.015	0.008 - 0.03	Susceptible
Escherichia coli	8	4 - 16	Intermediate
Pseudomonas aeruginosa	>64	N/A	Resistant
Enterococcus faecalis	32	16 - 64	Resistant
Streptococcus pneumoniae	0.06	0.03 - 0.12	Susceptible
Quality Control Strains
S. aureus ATCC 29213	[Observed MIC]	[CLSI/EUCAST Range]	In Control
E. coli ATCC 25922	[Observed MIC]	[CLSI/EUCAST Range]	In Control

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the broth microdilution MIC assay.

Logic of MIC Determination

Caption: Determining the MIC from serial dilutions.

References

• 1. Rifogal | 6998-60-3 | GAA99860 | Biosynth [biosynth.com]
• 2. Broth Microdilution | MI [microbiology.mlsascp.com]
• 3. idexx.com [idexx.com]
• 4. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. rr-asia.woah.org [rr-asia.woah.org]

Rifogal (Rifamycin SV) in Tuberculosis Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Rifogal (Rifamycin SV) and its closely related derivative, Rifampicin (B610482), in tuberculosis (TB) research. This document details their mechanism of action, applications in preclinical and clinical studies, and protocols for key experimental procedures.

Introduction to Rifogal (Rifamycin SV) and its Significance in Tuberculosis

Rifogal, a trade name for Rifamycin (B1679328) SV, belongs to the rifamycin class of antibiotics, which are cornerstones of modern anti-tuberculosis therapy.[1][2] Discovered in 1957 from the bacterium Amycolatopsis mediterranei, rifamycins (B7979662) exhibit potent bactericidal activity against Mycobacterium tuberculosis (M. tuberculosis).[1] The most widely used derivative, Rifampicin, is a primary first-line drug in the standard TB treatment regimen.[1][2] These antibiotics function by inhibiting the bacterial DNA-dependent RNA polymerase, thereby blocking transcription and halting bacterial growth.[1]

Mechanism of Action

Rifamycins, including Rifamycin SV and Rifampicin, exert their bactericidal effect by specifically targeting the β-subunit of the bacterial DNA-dependent RNA polymerase, which is encoded by the rpoB gene. This binding physically obstructs the path of the elongating RNA transcript, preventing its synthesis and ultimately leading to bacterial cell death. The high specificity for the bacterial enzyme over its human counterpart ensures a favorable therapeutic index.

Figure 1: Mechanism of action of Rifogal (Rifamycin SV).

Applications in Tuberculosis Research

Rifogal and other rifamycins are extensively studied in various models of tuberculosis research, from in vitro susceptibility testing to preclinical animal models and human clinical trials.

In Vitro Efficacy

The in vitro activity of rifamycins is a primary indicator of their potential as anti-TB agents. This is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of M. tuberculosis.

Table 1: In Vitro Activity of Rifamycins against Mycobacterium tuberculosis

Compound	M. tuberculosis Strain	MIC (µg/mL)	Reference
Rifamycin SV	M. tuberculosis (clinical isolate)	0.02	[1]
Rifacinna (Rifamycin SV derivative)	M. tuberculosis (MTB)	MIC90: 0.062	[3]
Rifacinna (Rifamycin SV derivative)	MDR-resistant MTB (25%-30%)	0.6 - 1.0	[3]
Rifampicin	M. tuberculosis H37Rv	0.12	[4]
Rifampicin	M. tuberculosis Euro-American strain	0.25	[4]
Rifampicin	M. tuberculosis H37Rv	0.2 - 0.4	[5]
Rifampicin	M. tuberculosis H37Rv	0.25	[6]
Rifampicin	M. tuberculosis H37Rv	0.5	[7]

Preclinical Efficacy in Animal Models

Murine models of tuberculosis are crucial for evaluating the in vivo efficacy of anti-TB drugs. These studies typically measure the reduction in bacterial load (Colony Forming Units, CFUs) in the lungs and spleen of infected mice after treatment.

Table 2: Efficacy of Rifampicin in Murine Models of Tuberculosis

Treatment Regimen	Mouse Model	Duration	CFU Reduction in Lungs (log10)	Relapse Rate	Reference
Rifampicin (10 mg/kg/day)	BALB/c mice	26 days	1.7	Not Assessed	[8][9]
Rifampicin (20 mg/kg/day)	BALB/c mice	26 days	1.8	Not Assessed	[8][9]
Rifampicin (10 mg/kg) + INH + PZA	Cornell model	14 weeks to sterile	Not Applicable	87.5%	[10]
Rifampicin (50 mg/kg) + INH + PZA	Cornell model	8 weeks to sterile	Not Applicable	0%	[10]
Rifampin (80 mg/kg) + INH + PZA	Murine TB model	9 weeks	Not specified, but no relapse	0%	[11]

Clinical Research and Outcomes

Clinical trials are essential to determine the safety and efficacy of new anti-TB drugs and regimens in humans. A study compared an initial intravenous rifamycin regimen to the standard oral rifampicin-based regimen in patients with smear-positive pulmonary tuberculosis.

Table 3: Clinical Outcomes of Rifamycin vs. Rifampicin in Pulmonary Tuberculosis Treatment[8][12]

Outcome	Rifamycin Group (n=30)	Rifampicin (Control) Group (n=30)
Sputum Smear Conversion at 3 Months	28/30 (93.3%)	21/30 (70%)
Radiological Improvement (≥50% lesion absorption)	29/30 (96.7%)	22/30 (73.3%)
Cavity Closure Rate	93%	67%
Significant Adverse Events	1/30 (3.3%)	8/30 (26.7%)

Experimental Protocols

Protocol for Determining Minimum Inhibitory Concentration (MIC)

This protocol describes the broth microdilution method for determining the MIC of rifamycins against M. tuberculosis.

Materials:

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase)

• Sterile 96-well U-bottom microtiter plates

• Rifamycin SV or Rifampicin stock solution

• M. tuberculosis culture (e.g., H37Rv)

• Sterile water with glass beads

• Spectrophotometer

• Inverted mirror for reading

Procedure:

• Inoculum Preparation:

  • Harvest M. tuberculosis colonies and suspend in sterile water with glass beads.

  • Vortex to create a homogenous suspension.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard.

  • Dilute this suspension 1:100 in Middlebrook 7H9 broth to achieve a final concentration of approximately 10^5 CFU/mL.[13]

• Drug Dilution:

  • Prepare serial two-fold dilutions of the rifamycin stock solution in Middlebrook 7H9 broth in the wells of the 96-well plate. The concentration range should span the expected MIC.[14]

• Inoculation:

  • Add an equal volume of the prepared inoculum to each well containing the drug dilutions.

  • Include a drug-free growth control well and a sterile control well (broth only).

• Incubation:

  • Seal the plate and incubate at 36 ± 1°C.[13]

• Reading Results:

  • Read the plate when visible growth is observed in the 1:100 diluted growth control well.[13]

  • The MIC is the lowest drug concentration that inhibits visible bacterial growth.[13]

Figure 2: Workflow for MIC determination.

Protocol for In Vitro Macrophage Infection Model

This protocol outlines a method to assess the intracellular activity of rifamycins against M. tuberculosis within macrophages.

Materials:

• THP-1 human monocytic cell line or other suitable macrophage cell line

• RPMI 1640 medium with supplements

• Phorbol 12-myristate 13-acetate (PMA) for differentiation (optional)

• M. tuberculosis culture

• Rifamycin SV or Rifampicin

• Lysis buffer (e.g., 0.1% SDS)

• Middlebrook 7H10 or 7H11 agar (B569324) plates

Procedure:

• Macrophage Seeding and Differentiation:

  • Seed THP-1 monocytes in a 24-well plate at a density of 1.5 x 10^7 cells per 75 cm2 flask in antibiotic-free medium.[9]

  • If using PMA, differentiate the monocytes into macrophages by incubating with PMA for 24-48 hours.

• Preparation of M. tuberculosis Inoculum:

  • Grow M. tuberculosis to mid-log phase.

  • Prepare a single-cell suspension by passing the culture through a syringe with a fine-gauge needle.[9]

  • Adjust the bacterial concentration to achieve the desired multiplicity of infection (MOI), typically between 1 and 10.

• Infection:

  • Remove the medium from the macrophages and add the M. tuberculosis suspension.

  • Incubate for 2-4 hours to allow for phagocytosis.[9]

  • Wash the cells three times with fresh medium to remove extracellular bacteria.

• Drug Treatment:

  • Add fresh medium containing the desired concentrations of the rifamycin to the infected macrophages.

  • Include a drug-free control.

• Incubation and Lysis:

  • Incubate the treated cells for a specified period (e.g., 24, 48, 72 hours).

  • At each time point, lyse the macrophages with lysis buffer to release intracellular bacteria.

• CFU Enumeration:

  • Prepare serial dilutions of the cell lysates and plate on Middlebrook agar.

  • Incubate the plates at 37°C for 3-4 weeks and count the colonies to determine the CFU per milliliter.

Figure 3: Macrophage infection model workflow.

Protocol for rpoB Gene Sequencing for Resistance Detection

This protocol describes the amplification and sequencing of the rpoB gene to identify mutations associated with rifamycin resistance.

Materials:

• M. tuberculosis genomic DNA

• PCR primers flanking the rifampicin resistance-determining region (RRDR) of the rpoB gene

• PCR master mix

• Thermocycler

• Agarose (B213101) gel electrophoresis equipment

• DNA sequencing service or equipment (Sanger sequencing)

• Sequence analysis software

Procedure:

• DNA Extraction:

  • Extract genomic DNA from M. tuberculosis cultures using a suitable method, such as heat lysis or a commercial kit. A simple boiling method involves suspending a colony in sterile water, boiling for 3 minutes, and centrifuging to collect the supernatant containing the DNA.[15]

• PCR Amplification:

  • Set up a PCR reaction using primers that amplify the RRDR of the rpoB gene. For example, forward primer 5′-TACGGTCGGCGAGCTGATCC-3′ and reverse primer 5′-TACGGCGTTTCGATGAACC-3′ can be used to amplify a 411-bp fragment.[4]

  • Perform PCR with an initial denaturation step, followed by 30-35 cycles of denaturation, annealing, and extension, and a final extension step.

• Verification of PCR Product:

  • Run the PCR product on an agarose gel to confirm the amplification of a fragment of the expected size.

• DNA Sequencing:

  • Purify the PCR product.

  • Perform Sanger sequencing of the purified PCR product using the same primers used for amplification.[16]

• Sequence Analysis:

  • Align the obtained sequence with the wild-type rpoB gene sequence from a reference strain (e.g., H37Rv).

  • Identify any nucleotide changes (mutations) within the RRDR.

Figure 4: Workflow for rpoB gene sequencing.

Conclusion

Rifogal (Rifamycin SV) and its derivatives, particularly Rifampicin, are indispensable tools in tuberculosis research and treatment. Their potent bactericidal activity, well-characterized mechanism of action, and extensive evaluation in various research models make them a critical area of study. The provided application notes and protocols offer a framework for researchers to investigate the efficacy of these important antibiotics and to explore mechanisms of resistance, contributing to the development of improved therapeutic strategies against tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Preclinical Efficacy Testing of New Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. deohs.washington.edu [deohs.washington.edu]
• 4. Assessing the Combined Antibacterial Effect of Isoniazid and Rifampin on Four Mycobacterium tuberculosis Strains Using In Vitro Experiments and Response-Surface Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro activities of fourteen antimicrobial agents against drug susceptible and resistant clinical isolates of Mycobacterium tuberculosis and comparative intracellular activities against the virulent H37Rv strain in human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy of Microencapsulated Rifampin in Mycobacterium tuberculosis-Infected Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of microencapsulated rifampin in Mycobacterium tuberculosis-infected mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | High-dose rifampicin kills persisters, shortens treatment duration, and reduces relapse rate in vitro and in vivo [frontiersin.org]
• 11. atsjournals.org [atsjournals.org]
• 12. Rifamycin vs. Rifampicin: A Fresh Look at an Old Battle in Tuberculosis CareInside the 2022–2023 trial that quietly rewrote expectations from a county hospital - Zhengzhou Minzhong Pharmaceutical Co., Ltd. [minzhongpharma.com]
• 13. Efficacy of Rifampin Plus Clofazimine in a Murine Model of Mycobacterium ulcerans Disease | PLOS Neglected Tropical Diseases [journals.plos.org]
• 14. In vitro activity of rifampicin, rifapentine and rifabutin in combination with their 25-deacetyl-metabolites against various Mycobacterium tuberculosis lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A SIMPLE METHOD OF DNA EXTRACTION OF MYCOBACTERIUM TUBERCULOSIS FROM SPUTUM CULTURES FOR SEQUENCING ANALYSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sequencing of the entire rpob gene and characterization of mutations in isolates of Mycobacterium tuberculosis circulating in an endemic tuberculosis setting - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Combination Use of Rifogal (Rifampin) with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal, with the active ingredient Rifampin, is a potent bactericidal antibiotic belonging to the rifamycin (B1679328) class. Its primary mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase, thereby halting transcription and protein synthesis.[1] While highly effective, monotherapy with Rifampin is limited by the rapid emergence of resistant mutants.[2] Consequently, Rifampin is almost exclusively used in combination with other antimicrobial agents.

These application notes provide a comprehensive overview of the principles, applications, and methodologies for utilizing Rifampin in combination therapies. The focus is on leveraging synergistic interactions to enhance bactericidal activity, combat drug resistance, and effectively treat challenging infections, particularly those involving biofilms.

Rationale for Combination Therapy:

• Preventing Resistance: The primary reason for using Rifampin in a combination regimen is to prevent the selection and proliferation of resistant bacterial strains.[2][3]

• Synergistic Bactericidal Activity: The combined effect of Rifampin and a partner antibiotic can be greater than the sum of their individual effects (synergy), leading to more rapid and complete bacterial eradication.

• Biofilm Penetration and Eradication: Rifampin is well-documented for its ability to penetrate biofilms, a key feature in treating implant-associated infections. In combination, it can disrupt the biofilm matrix, allowing for increased penetration and activity of the partner antibiotic.[2][4][5]

Synergistic Combinations with Rifampin

In vitro and in vivo studies have demonstrated the efficacy of Rifampin in combination with various antibiotic classes. The choice of the partner drug depends on the target pathogen, infection type, and local resistance patterns.

Rifampin + Daptomycin (B549167)

This combination is frequently studied for its potent activity against Gram-positive organisms, especially Methicillin-resistant Staphylococcus aureus (MRSA). It is particularly relevant for treating complex infections like prosthetic joint infections (PJI) and osteomyelitis.[6][7] While some studies show additive effects, many report synergy, which has been correlated with positive clinical outcomes.[6][8][9]

Rifampin + Fosfomycin

The combination of Rifampin and Fosfomycin has shown strong synergistic effects against both planktonic and biofilm-embedded bacteria, including MRSA and carbapenem-resistant Pseudomonas aeruginosa (CRPA).[10][11][12] Fosfomycin inhibits an early step in cell wall synthesis, providing a complementary mechanism to Rifampin's action.[12] This combination is a promising option for treating biofilm-associated infections.[10][11][12]

Rifampin + Vancomycin (B549263)

Historically a common combination for serious MRSA infections, the synergy of Rifampin and Vancomycin can be method-dependent and sometimes inconsistent.[7][13] However, it has shown significant therapeutic benefit in animal models of prosthetic joint infections.[1][14] The combination is particularly effective against staphylococcal biofilms.[2]

Rifampin + Beta-Lactams

Synergy has been observed between Rifampin and certain beta-lactams (e.g., cephalosporins, carbapenems), even against Rifampin-resistant strains of Mycobacterium tuberculosis.[4][5][8][15][16][17] The proposed mechanism involves the beta-lactam agent damaging the cell envelope, which may facilitate the entry of Rifampin.

Rifampin + Fluoroquinolones

Combinations of Rifampin with fluoroquinolones like Ciprofloxacin (B1669076) and Levofloxacin have been investigated, particularly for staphylococcal infections. In vitro results have been variable, showing synergy in some instances and antagonism in others.[18] Time-kill assays suggest that ciprofloxacin may have a superior synergistic activity with rifampin against MRSA compared to levofloxacin.[19][20]

Quantitative Data Summary

The following tables summarize in vitro synergy data (Fractional Inhibitory Concentration Index) and in vivo efficacy for various Rifampin combinations.

Table 1: In Vitro Synergy of Rifampin Combinations (FIC Index)

Combination Partner	Target Organism(s)	FIC Index Range	Interpretation	Reference(s)
Daptomycin	Methicillin-Resistant Staphylococcus aureus (MRSA)	≤0.5 - 1.25	Synergy to Additive	[6][8][9]
Daptomycin	Vancomycin-Resistant Enterococcus faecium (VRE)	≤0.5	Synergy
Fosfomycin	Carbapenem-Resistant Pseudomonas aeruginosa	≤0.5	Synergy (100% of isolates)	[10]
Fosfomycin	Methicillin-Resistant Staphylococcus aureus (MRSA)	N/A (Synergy shown by microcalorimetry)	Synergy	[12]
Beta-Lactams (various)	Mycobacterium tuberculosis	≤0.5	Synergy	[15]
Ciprofloxacin	Methicillin-Resistant Staphylococcus aureus (MRSA)	N/A (Synergy in 43.3% of isolates by time-kill)	Synergy	[19]
Levofloxacin	Methicillin-Resistant Staphylococcus aureus (MRSA)	N/A (Synergy in 20.0% of isolates by time-kill)	Synergy	[19]
Vancomycin	Vancomycin-Intermediate S. aureus (VISA)	≤0.5 (in one study)	Synergy

• FIC Index Interpretation: Synergy (≤0.5), Additive/Indifference (>0.5 to ≤4), Antagonism (>4).

Table 2: In Vivo Efficacy of Rifampin Combinations in Animal Models

Combination	Infection Model	Animal Model	Key Outcome	Reference(s)
Rifampin + Daptomycin	Prosthetic Joint Infection (MRSA)	Rabbit	Significantly more effective than monotherapy; prevented emergence of daptomycin mutant strains.
Rifampin + Vancomycin	Prosthetic Joint Infection (S. aureus)	Mouse	Marked therapeutic benefit compared to vancomycin alone; cleared bacteria from implants.	[1][14]
Rifampin + Fosfomycin	Foreign-Body Infection (MRSA)	Animal Cage Model	83% cure rate of biofilm MRSA, superior to other combinations.	[12]

Experimental Protocols

Protocol: Checkerboard Assay for Synergy Testing

The checkerboard assay is a standard in vitro method to determine the synergistic, additive, or antagonistic effects of antibiotic combinations by measuring the minimum inhibitory concentration (MIC) of each drug alone and in combination.

4.1.1 Materials

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Antibiotic stock solutions (Rifampin and partner antibiotic) of known concentration

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL), then diluted to a final concentration of ~5 x 10⁵ CFU/mL in each well.

• Incubator (35-37°C)

• Microplate reader (optional, for OD measurement)

4.1.2 Procedure

• Plate Preparation: Dispense 50 µL of CAMHB into each well of a 96-well plate.

• Antibiotic Dilution (Drug A - Rifampin):

  • Add 50 µL of a 4x working stock of Rifampin to the first well of each row.

  • Perform serial two-fold dilutions horizontally across the plate (e.g., columns 1-10), leaving columns 11 (growth control) and 12 (Drug B control) without Drug A.

• Antibiotic Dilution (Drug B - Partner Drug):

  • Add 50 µL of a 4x working stock of the partner antibiotic to the first well of each column.

  • Perform serial two-fold dilutions vertically down the plate (e.g., rows A-G), leaving row H (Drug A control) without Drug B.

• Inoculation: Add 100 µL of the prepared bacterial inoculum (~5 x 10⁵ CFU/mL) to each well, bringing the final volume to 200 µL.

• Controls:

  • Row H: Contains serial dilutions of Rifampin only + inoculum.

  • Column 12: Contains serial dilutions of the partner drug only + inoculum.

  • Well H12 (or similar): Contains only broth and inoculum (positive growth control).

  • A separate well with broth only (negative control).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Reading Results: Determine the MIC for each drug alone (from the control rows/columns) and the MIC of each drug in combination (the wells showing no visible growth). The MIC is the lowest concentration that inhibits visible bacterial growth.

4.1.3 Data Analysis: Calculating the FIC Index The Fractional Inhibitory Concentration (FIC) Index is calculated as follows:

FIC Index = FIC of Drug A + FIC of Drug B

Where:

• FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

The lowest FIC Index value from all wells showing inhibition is reported.

Protocol: Time-Kill Assay

Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of an antibiotic combination over time.

4.2.1 Materials

• Sterile culture tubes or flasks

• CAMHB or other suitable broth

• Antibiotic stock solutions

• Bacterial inoculum prepared to a starting concentration of ~5 x 10⁵ to 1 x 10⁶ CFU/mL

• Shaking incubator (35-37°C)

• Sterile saline or PBS for dilutions

• Agar (B569324) plates for colony counting

• Timer

4.2.2 Procedure

• Preparation: Prepare tubes with broth containing the antibiotics at desired concentrations (e.g., 0.5x MIC, 1x MIC). Include the following setups:

  • Growth Control (no antibiotic)

  • Drug A (Rifampin) alone

  • Drug B (Partner Drug) alone

  • Combination of Drug A + Drug B

• Inoculation: Inoculate each tube with the standardized bacterial suspension to achieve the target starting density.

• Time Zero (T=0) Sampling: Immediately after inoculation, remove an aliquot from the growth control tube, perform serial dilutions, plate onto agar, and incubate to determine the initial CFU/mL.

• Incubation and Sampling: Incubate all tubes at 35-37°C with shaking. At specified time points (e.g., 2, 4, 8, 12, 24 hours), remove an aliquot from each tube.

• Viable Cell Counting: Perform serial dilutions of each sample and plate onto agar plates. Incubate plates for 18-24 hours.

• Data Collection: Count the colonies on the plates to determine the CFU/mL at each time point for each condition.

4.2.3 Data Analysis

• Plot the log₁₀ CFU/mL versus time for each condition.

• Synergy: Defined as a ≥2-log₁₀ decrease in CFU/mL by the combination compared with the most active single agent at a specific time point.

• Bactericidal Activity: Defined as a ≥3-log₁₀ (99.9%) reduction in the initial inoculum CFU/mL.

• Antagonism: Defined as a ≥2-log₁₀ increase in CFU/mL by the combination compared with the least active single agent.

Visualized Workflows and Mechanisms

Mechanism of Action and Synergy

Rifampin acts by binding to the β-subunit of bacterial DNA-dependent RNA polymerase (rpoB), physically blocking the elongation of messenger RNA. Synergy with cell wall active agents (e.g., beta-lactams, fosfomycin) is often achieved because these agents damage the bacterial cell wall, increasing its permeability and facilitating the entry of Rifampin to its intracellular target.

Caption: Conceptual diagram of Rifampin's mechanism and synergy.

Experimental Workflow: Checkerboard Assay

The following diagram illustrates the key steps involved in performing a checkerboard assay for antibiotic synergy testing.

Caption: Workflow for the checkerboard antibiotic synergy assay.

Experimental Workflow: Time-Kill Assay

The following diagram outlines the procedural flow for conducting a time-kill assay to assess the dynamics of antibiotic combinations.

Caption: Workflow for the time-kill kinetic assay.

References

• 1. Vancomycin-Rifampin Combination Therapy Has Enhanced Efficacy against an Experimental Staphylococcus aureus Prosthetic Joint Infection [escholarship.org]
• 2. mdpi.com [mdpi.com]
• 3. Beta-lactam combination treatment overcomes rifampicin resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beta-lactam combination treatment overcomes rifampicin resistance in Mycobacterium tuberculosis | springermedizin.de [springermedizin.de]
• 5. Relationship of In Vitro Synergy and Treatment Outcome with Daptomycin plus Rifampin in Patients with Invasive Methicillin-Resistant Staphylococcus aureus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Relationship of in vitro synergy and treatment outcome with daptomycin plus rifampin in patients with invasive methicillin-resistant Staphylococcus aureus infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Should daptomycin-rifampin combinations for MSSA/MRSA isolates be avoided because of antagonism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Vancomycin-Rifampin Combination Therapy Has Enhanced Efficacy against an Experimental Staphylococcus aureus Prosthetic Joint Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. Beta-lactam combination treatment overcomes rifampicin resistance in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. DOT Language | Graphviz [graphviz.org]
• 16. Defining Fractional Inhibitory Concentration Index Cutoffs for Additive Interactions Based on Self-Drug Additive Combinations, Monte Carlo Simulation Analysis, and In Vitro-In Vivo Correlation Data for Antifungal Drug Combinations against Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. redemc.net [redemc.net]
• 18. ovid.com [ovid.com]
• 19. Activity of Daptomycin Alone and in Combination with Rifampin and Gentamicin against Staphylococcus aureus Assessed by Time-Kill Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 20. igas.gouv.fr [igas.gouv.fr]

Safe Handling of Rifogal in a Laboratory Setting: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is intended for guidance in a laboratory setting and is synthesized from safety data for closely related rifamycin (B1679328) derivatives, such as Rifaximin and Rifampicin. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for "Rifogal" before handling the compound and to perform a risk assessment for your specific laboratory procedures.

Introduction

Rifogal is an antibiotic belonging to the rifamycin class of antimicrobial agents.[1] Like other rifamycins, it is presumed to act by inhibiting bacterial RNA synthesis.[2] Due to its biological activity, appropriate safety measures must be observed when handling Rifogal in a laboratory environment to minimize exposure and ensure the well-being of personnel. These application notes provide a detailed overview of the necessary safety precautions, handling protocols, and emergency procedures.

Hazard Identification and Quantitative Toxicity Data

Rifogal and related rifamycin compounds are biologically active substances that may present hazards upon exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[3]

Quantitative Toxicity Data for Related Rifamycin Compounds:

While specific occupational exposure limits (OELs) for Rifogal have not been established by major regulatory bodies, the following acute toxicity data for Rifaximin and Rifampicin provide a basis for risk assessment.[4][5]

Compound	CAS Number	Route of Exposure	Species	LD50 Value	Reference(s)
Rifaximin	80621-81-4	Oral	Rat	>2000 mg/kg	[6]
Rifampicin	13292-46-1	Oral	Rat	1570 mg/kg	[2][7]
Oral	Mouse	829.3 mg/kg	[1]
Intraperitoneal	Rat	550 mg/kg	[1]
Intraperitoneal	Mouse	640 mg/kg	[1]
Intravenous	Rat	330 mg/kg	[1]
Intravenous	Mouse	260 mg/kg	[1]

Hazard Statements for Related Compounds:

• Harmful if swallowed.[2][7]

• May cause respiratory irritation.[2][8]

• Causes skin irritation.[2]

• Causes serious eye irritation.[2][8]

• Suspected of damaging fertility or the unborn child.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with Rifogal.

• Lab Coat: A full-length laboratory coat should be worn at all times.[7]

• Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[3] Gloves should be inspected for integrity before use and changed immediately if contaminated.

• Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to protect against splashes and airborne particles.[4][5]

• Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-approved respirator should be used.[3]

Experimental Protocols for Safe Handling

Engineering Controls

• Fume Hood: All work involving the handling of powdered Rifogal or the preparation of concentrated solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

• Ventilation: Ensure the laboratory is well-ventilated.[9]

Weighing and Solution Preparation

• Designate a specific area within a fume hood for weighing Rifogal.

• Use a disposable weighing boat or line the balance with appropriate paper to contain any spills.

• Carefully transfer the desired amount of Rifogal to a suitable container for dissolution.

• Add the solvent slowly to avoid splashing.

• Cap the container securely before removing it from the fume hood.

General Handling and Storage

• Avoid Dust Formation: Handle solid Rifogal in a manner that minimizes the generation of dust.[3]

• Labeling: All containers with Rifogal must be clearly labeled with the chemical name, concentration, and appropriate hazard warnings.[7]

• Storage: Store Rifogal in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][9] Follow the manufacturer's specific storage temperature recommendations, which may include refrigeration or freezing.[2][4]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling Rifogal, before leaving the laboratory, and before eating, drinking, or smoking.[7]

Emergency Procedures

Spills

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Containment: For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it in a sealed container for disposal.[4] For liquid spills, absorb with an inert material and place in a sealed container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Personal Contamination: If Rifogal comes into contact with skin or eyes, follow the first aid procedures below.

First Aid

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[8] Remove contaminated clothing.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[8] Seek medical attention.

• Inhalation: Move the individual to fresh air.[8] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting.[8] Rinse the mouth with water. Seek immediate medical attention.

Waste Disposal

All waste materials contaminated with Rifogal, including empty containers, disposable labware, and contaminated PPE, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical workflow for the safe handling of Rifogal and a simplified representation of its mechanism of action.

Caption: Workflow for the safe handling of Rifogal in a laboratory setting.

Caption: Simplified signaling pathway for the mechanism of action of Rifogal.

References

• 1. Rifampicin (PIM 472) [inchem.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. fishersci.com [fishersci.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. aksci.com [aksci.com]

Synthesis of Rifogal (Rifaximin) and Its Derivatives for Research Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of Rifogal (Rifaximin) and related pyrido-imidazo rifamycin (B1679328) derivatives. The methodologies outlined are intended for research and development purposes, offering a foundation for the production of these compounds for further investigation into their antibacterial properties and other biological activities.

Introduction

Rifaximin (B1679331), a semi-synthetic derivative of rifamycin, is a non-systemic antibiotic with broad-spectrum activity against a variety of gut pathogens.[1] Its mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase, thereby halting bacterial protein synthesis and leading to cell death.[1] A key characteristic of Rifaximin is its low gastrointestinal absorption, which allows for targeted action within the gut with minimal systemic side effects.[2] Recent research has also highlighted its role as a gut-specific activator of the human pregnane (B1235032) X receptor (PXR), contributing to its anti-inflammatory effects.[3][4]

This document details two primary synthetic routes to Rifaximin, starting from either Rifamycin O or Rifamycin S, and a general method for the synthesis of related 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivatives.

Synthetic Protocols

Protocol 1: One-Step Synthesis of Rifaximin from Rifamycin O

This protocol describes a direct synthesis of Rifaximin by reacting Rifamycin O with an excess of 2-amino-4-methylpyridine (B118599).[1][5]

Experimental Procedure:

• Reaction Setup: In a suitable reaction vessel equipped with a mechanical stirrer, suspend one molar equivalent of Rifamycin O in a solvent mixture of deionized water, ethyl alcohol, and acetone. A typical volumetric ratio is 4:3:1 (water:ethanol (B145695):acetone).[1][5]

• Addition of Reagent: Add an excess (2.0 to 4.0 molar equivalents) of 2-amino-4-methylpyridine to the suspension at room temperature.[6]

• Reaction Conditions: Stir the mixture at a controlled temperature, typically between 20-40°C, for 24-48 hours.[1] The pH of the reaction may be adjusted to a range of 9.0-9.5 to facilitate the reaction.[1]

• Precipitation: Upon completion of the reaction, cool the mixture to induce the precipitation of crude Rifaximin. Cooling to a temperature between 0°C and 15°C is recommended.[5]

• Filtration and Washing: Collect the precipitated solid by filtration. Wash the filter cake with a mixture of ethanol and water, followed by a final wash with deionized water to remove unreacted starting materials and impurities.[1][5]

• Drying: Dry the purified Rifaximin under vacuum at a controlled temperature (e.g., 70°C).[6]

Protocol 2: Multi-Step Synthesis of Rifaximin from Rifamycin S

This protocol involves the bromination of Rifamycin S, followed by condensation with 2-amino-4-methylpyridine and subsequent reduction to yield Rifaximin.[2]

Experimental Procedure:

• Bromination of Rifamycin S:

  • Dissolve Rifamycin S in a 70/30 mixture of 2-propanol/chloroform.

  • Cool the reaction mixture to 0°C.

  • Slowly add pyridine (B92270) perbromide to the cooled solution to yield 3-bromorifamycin S.[2]

• Condensation Reaction:

  • Condense the resulting 3-bromorifamycin S with 2-amino-4-methyl-pyridine at 10°C. This reaction forms an o-quinonimic intermediate.[2]

• Reduction:

  • Reduce the o-quinonimic intermediate using ascorbic acid to yield Rifaximin.[2]

• Purification: The crude Rifaximin can be purified by crystallization from a mixture of ethyl alcohol and water (e.g., 7:3 ratio).[7]

Protocol 3: Synthesis of 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV Derivatives

This protocol outlines a general method for synthesizing a series of Rifaximin-related compounds with high antibacterial activity and low gastrointestinal absorption.[8][9]

Experimental Procedure:

• Starting Material: The synthesis begins with 3-bromorifamycin S, prepared as described in Protocol 2.

• Condensation: React 3-bromorifamycin S with a substituted 2-aminopyridine (B139424) derivative. The specific substituent on the aminopyridine will determine the final derivative.

• Reduction and Cyclization: The intermediate from the condensation reaction is then reduced, typically with a reducing agent like ascorbic acid, to yield the final 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivative.[2]

• Purification: The resulting derivatives can be purified by column chromatography on silica (B1680970) gel.[10]

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of Rifaximin. Note that yields and purity can vary depending on the specific reaction conditions and purification methods employed.

Parameter	Protocol 1 (from Rifamycin O)	Protocol 2 (from Rifamycin S)
Starting Material	Rifamycin O	Rifamycin S
Key Reagents	2-amino-4-methylpyridine	Pyridine perbromide, 2-amino-4-methylpyridine, Ascorbic acid
Typical Yield	80-85% (w/w)	Data not consistently reported, but generally high
Purity (HPLC)	Can exceed 99.85% with purification	High purity achievable with crystallization
Analytical Methods	HPLC, IR, NMR, UV, LC/MS	NMR, X-ray crystallography

Visualized Workflows and Signaling Pathways

Synthetic Workflow for Rifaximin

The following diagram illustrates the two primary synthetic pathways for Rifaximin.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Rifaximin is a gut-specific human pregnane X receptor activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US9150590B2 - Process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. US20050272754A1 - Polymorphic forms of rifaximin, processes for their production and uses thereof - Google Patents [patents.google.com]
• 8. The synthesis of 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Deoxypyrido[1',2':1,2]imidazo[5,4-c]rifamycin SV derivatives. A new series of semisynthetic rifamycins with high antibacterial activity and low gastroenteric absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2024.sci-hub.se [2024.sci-hub.se]

Technical Notes & Optimization

How to troubleshoot Rifogal resistance in bacteria?

Welcome to the technical support center for troubleshooting Rifogal (active ingredient: Rifampicin) resistance in bacteria. This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Rifogal?

A1: Rifogal's antibacterial effect is primarily achieved by inhibiting the bacterial DNA-dependent RNA polymerase (RNAP).[1][2] It specifically binds to the β-subunit of the RNAP, encoded by the rpoB gene.[3][4] This binding physically blocks the elongation of the RNA chain, thereby halting transcription and subsequent protein synthesis, which ultimately leads to bacterial cell death.[1][]

Q2: What are the main mechanisms by which bacteria develop resistance to Rifogal?

A2: Bacteria primarily develop resistance to Rifogal through three main mechanisms:

• Target Modification: This is the most common mechanism. Mutations in the rpoB gene alter the structure of the β-subunit of RNA polymerase, reducing the binding affinity of Rifogal to its target.[3][6] The majority of these mutations occur in a specific 81-bp region of the rpoB gene known as the Rifampicin (B610482) Resistance-Determining Region (RRDR).[7]

• Enzymatic Inactivation: Some bacteria produce enzymes that can chemically modify and inactivate Rifogal. These enzymes include ADP ribosyltransferases, glycosyltransferases, phosphotransferases, and monooxygenases.[][8]

• Active Efflux: Bacteria can utilize efflux pumps, which are membrane proteins that actively transport a wide range of compounds, including antibiotics like Rifogal, out of the cell.[9][10][11] This process lowers the intracellular concentration of the drug, preventing it from reaching its target.

Troubleshooting Guides

This section provides a systematic approach to common issues encountered during Rifogal resistance experiments.

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Results

Question: My MIC results for Rifogal are variable across replicates and experiments. What could be the cause, and how can I troubleshoot this?

Answer: Inconsistent MIC results are a frequent challenge in antimicrobial susceptibility testing. The flowchart below outlines a systematic approach to identify and resolve the source of variability.

Caption: A logical diagram for troubleshooting inconsistent MIC results.

Troubleshooting Steps:

• Review Experimental Protocol: Carefully compare your current protocol against a standardized method, such as those provided by the Clinical and Laboratory Standards Institute (CLSI). Ensure all steps are being followed consistently.

• Check Reagents and Media:

  • Rifogal Stock Solution: Ensure the stock solution is prepared correctly, stored properly (protected from light), and has not expired. Rifogal has limited solubility and stability in aqueous solutions.

  • Growth Media: Use a consistent batch of cation-adjusted Mueller-Hinton Broth (CAMHB) or agar (B569324). Variations in pH or cation concentration can affect Rifogal's activity.

• Standardize Inoculum Preparation:

  • The density of the bacterial inoculum is critical. Use a spectrophotometer or a McFarland standard to ensure the inoculum is consistently prepared to the correct density (typically 0.5 McFarland).[12]

  • Verify the inoculum density with plate counts to confirm the colony-forming units (CFU)/mL.

• Verify Incubation Conditions:

  • Ensure a consistent incubation temperature (35°C ± 2°C) and duration (16-20 hours for most bacteria).[12]

  • Check for proper atmospheric conditions (e.g., CO2 levels) if required for the specific bacterial species.

• Standardize MIC Reading:

  • Visual reading of MIC endpoints can be subjective. If possible, use a microplate reader to measure optical density (OD) for a more objective determination.

  • Establish a clear and consistent definition for "inhibition of growth."

Issue 2: Discrepancy Between Genotypic and Phenotypic Results

Question: My genotypic analysis shows a mutation in the rpoB gene, but the bacterium appears susceptible in my phenotypic assay (or vice versa). How do I interpret this?

Answer: Discrepancies between genotypic predictions and phenotypic results can occur and require careful investigation.[13][14]

Scenario A: Genotype = Resistant, Phenotype = Susceptible

• Possible Cause 1: Low-Level Resistance: Some rpoB mutations confer only a low level of resistance, with MIC values that may be close to the susceptibility breakpoint.[15] Inherent variability in phenotypic testing can sometimes result in a susceptible reading.

• Possible Cause 2: Heteroresistance: The bacterial population may contain a mix of susceptible and resistant cells. The phenotypic test might not detect the small resistant subpopulation.

• Troubleshooting:

  • Repeat Phenotypic Testing: Perform the MIC determination multiple times to ensure the result is reproducible.

  • Use a More Sensitive Phenotypic Assay: Consider using a method with a finer concentration gradient, like agar dilution or a gradient strip test.

  • Sequence a Larger Region of rpoB: The initial genotypic test may have missed other mutations influencing resistance.

Scenario B: Genotype = Susceptible, Phenotype = Resistant

• Possible Cause 1: Alternative Resistance Mechanism: The resistance may not be due to a target site mutation. Investigate other mechanisms such as the presence of efflux pumps or Rifogal-inactivating enzymes.[8][10]

• Possible Cause 2: Novel rpoB Mutation: The mutation may be in a region of the rpoB gene not covered by your genotypic assay.

• Troubleshooting:

  • Test for Efflux Pump Activity: Perform the MIC assay in the presence and absence of an efflux pump inhibitor, such as Phenyl-Arginine-β-Naphthylamide (PAβN).[16] A significant decrease in the MIC in the presence of the inhibitor suggests efflux pump involvement.

  • Full Gene Sequencing: Sequence the entire rpoB gene to identify any novel mutations.

  • Investigate Enzymatic Inactivation: This is more complex and may require specialized biochemical assays to detect the modification of Rifogal.

Quantitative Data Summary

Table 1: Common rpoB Mutations and Associated Rifampicin MIC Levels in Streptococcus pneumoniae

Mutation Location (E. coli numbering)	Amino Acid Change	Reported MIC (µg/mL)	Reference
Cluster I	Asp516 -> Glu	32 - 128	[3]
Cluster I	His526 -> Asn	32 - 128	[3]
Cluster III	Multiple	32 - 128	[3]
Cluster I + Cluster III	Multiple	256	[3]

Table 2: Common rpoB Mutations and Associated Rifampin Resistance in Mycobacterium tuberculosis

Mutation Codon	Amino Acid Change	Frequency in Resistant Isolates
531	Ser -> Leu (S531L)	53.8%[17]
526	His -> Tyr/Asp/Asn (H526Y/D/N)	23.1%[17]
516	Asp -> Val (D516V)	10.3%[17]

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This protocol is adapted from standard methodologies for determining the Minimum Inhibitory Concentration (MIC) of Rifogal.

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Materials:

• Rifogal powder

• Appropriate solvent (e.g., DMSO or methanol)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial culture (18-24 hour)

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Rifogal Stock Solution: Prepare a concentrated stock solution of Rifogal in an appropriate solvent.

• Prepare Serial Dilutions: a. Add 50 µL of CAMHB to wells 2 through 12 of a 96-well plate. b. Add 100 µL of the Rifogal stock solution (at twice the highest desired final concentration) to well 1. c. Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10. d. Well 11 will serve as a positive growth control (no drug), and well 12 as a sterility control (no bacteria).[12]

• Prepare Bacterial Inoculum: a. From a fresh culture plate, select 3-5 colonies and suspend them in sterile saline or broth. b. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[12] c. Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculate the Plate: Add 50 µL of the diluted bacterial suspension to each well (except the sterility control).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.[12]

• Read the MIC: The MIC is the lowest concentration of Rifogal that completely inhibits visible growth of the bacteria.

Protocol 2: PCR Amplification and Sequencing of the rpoB RRDR

This protocol outlines the steps for identifying mutations in the Rifampicin Resistance-Determining Region (RRDR) of the rpoB gene.

Materials:

• Bacterial genomic DNA extract

• PCR primers flanking the rpoB RRDR

• Taq DNA polymerase and reaction buffer

• dNTPs

• Thermocycler

• Agarose (B213101) gel electrophoresis equipment

• DNA sequencing service

Procedure:

• Primer Design: Design or obtain primers that amplify the 81-bp RRDR of the rpoB gene.

• PCR Amplification: a. Set up a PCR reaction containing the bacterial genomic DNA, forward and reverse primers, dNTPs, Taq polymerase, and buffer. b. Use a standard thermocycling program with an annealing temperature optimized for your primers. A typical program includes an initial denaturation, 30-35 cycles of denaturation, annealing, and extension, and a final extension step.

• Verify Amplification: Run the PCR product on an agarose gel to confirm that a DNA fragment of the expected size has been amplified.

• DNA Sequencing: Purify the PCR product and send it for Sanger sequencing.

• Sequence Analysis: Align the obtained sequence with the wild-type rpoB sequence from a susceptible reference strain to identify any nucleotide changes. Translate the nucleotide sequence to identify any amino acid substitutions.

Signaling Pathway Visualization

Caption: Mechanism of Rifogal action and resistance via rpoB mutation.

References

• 1. pillintrip.com [pillintrip.com]
• 2. pillintrip.com [pillintrip.com]
• 3. Molecular Basis of Rifampin Resistance in Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifampicin - Wikipedia [en.wikipedia.org]
• 6. Molecular evolution of rifampicin resistance in Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding Rifampicin Resistance in Tuberculosis through a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resistance mechanisms – Antibiotic resistance – ReAct [reactgroup.org]
• 11. Role of efflux pumps in the antibiotic resistance of bacteria embedded in a biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. The Genotype-to-Phenotype Dilemma: How Should Laboratories Approach Discordant Susceptibility Results? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discrepancy in the genotypic versus phenotypic testing for resistance to rifampicin in Mycobacterium tuberculosis. A case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Relevant role of efflux pumps in high levels of rifaximin resistance in Escherichia coli clinical isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Rapid Detection of rpoB Gene Mutations in Rifampin-Resistant Mycobacterium tuberculosis Isolates in Shanghai by Using the Amplification Refractory Mutation System - PMC [pmc.ncbi.nlm.nih.gov]

How to optimize Rifogal's efficacy in experimental models?

Welcome to the technical support center for Rifogal® (active ingredient: rifampicin). This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the efficacy of Rifogal® in experimental models. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Rifogal®?

A1: Rifogal®'s active component, rifampicin (B610482), functions by inhibiting the bacterial DNA-dependent RNA polymerase.[1][2][3][4] It specifically binds to the β-subunit of the bacterial RNA polymerase, preventing the initiation of RNA synthesis.[1][2] This action effectively halts the transcription process, leading to a bactericidal effect against susceptible microorganisms.[3] This mechanism is selective for bacterial RNA polymerase, with minimal effect on the mammalian counterpart.[2]

Q2: In which experimental models has the efficacy of Rifogal® been predominantly studied?

A2: The efficacy of Rifogal® has been extensively evaluated in murine models of tuberculosis.[5][6][7][8][9] These models are crucial for determining optimal dosage, treatment duration, and the drug's ability to eradicate persistent bacteria.[6][8][9] The Cornell mouse model, for instance, is used to assess the efficacy of rifampicin in killing both actively growing and persistent bacilli and to measure relapse rates.[8][9]

Q3: How can the dose of Rifogal® be optimized in animal models to enhance efficacy?

A3: Studies in murine models suggest that the standard dosage of rifampicin may be suboptimal.[5][6][10] Increasing the dose has shown a clear dose-effect correlation, leading to faster bacterial clearance and a reduction in treatment duration without a significant increase in adverse effects.[5][6][7][8] For example, in a murine tuberculosis model, increasing the rifampicin dosage to 30 mg/kg was sufficient to eradicate persistent M. tuberculosis and prevent disease relapse.[8] Another study showed that a dosage of 80 mg/kg/day in mice significantly reduced the required therapy duration.[5][6]

Troubleshooting Guide

Issue 1: Suboptimal Efficacy or High Relapse Rates Observed in an Animal Model.

• Possible Cause 1: Suboptimal Dosage.

  • Troubleshooting: The currently used rifampin dosage may be too low.[5][6] Murine models have demonstrated that higher doses of rifampicin can significantly improve therapeutic outcomes and shorten treatment duration.[5][6][11] Consider conducting a dose-escalation study to determine the maximum tolerated and most efficacious dose in your specific model. Doses up to 160 mg/kg/day have been tolerated in mice.[5][6]

• Possible Cause 2: Presence of Persistent Bacteria.

  • Troubleshooting: Standard rifampicin doses may not effectively eradicate persistent, non-replicating bacteria, which can lead to relapse.[8][9][12] Higher doses of rifampicin have been shown to be more effective against these persisters.[9][12] Evaluate the presence of persistent bacteria in your model, potentially using techniques that can identify viable but non-culturable organisms.[8][9]

• Possible Cause 3: Drug Formulation and Administration.

  • Troubleshooting: The formulation and timing of rifampicin administration can impact its efficacy.[13] Ensure the drug is properly dissolved and administered consistently. In some studies, the formulation of rifampin and the timing of its administration in combination with other drugs were evaluated to ensure they did not negatively affect the treatment outcome.[13]

Issue 2: Development of Rifampicin Resistance in In Vitro or In Vivo Models.

• Possible Cause 1: Monotherapy.

  • Troubleshooting: Rifampicin should not be used as a monotherapy for many infections due to the high frequency of resistance development.[14] Resistance primarily arises from mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase.[14] Always use Rifogal® in combination with other appropriate antimicrobial agents as dictated by the specific pathogen and experimental model.

• Possible Cause 2: Pre-existing Resistant Subpopulations.

  • Troubleshooting: The initial bacterial population may contain a small fraction of resistant mutants. Screen your bacterial stocks for pre-existing resistance to rifampicin before initiating experiments. This can be done by plating a large inoculum on rifampicin-containing agar (B569324).

• Possible Cause 3: Inadequate Drug Exposure.

  • Troubleshooting: Suboptimal drug concentrations can promote the selection of resistant mutants. Ensure that the dosing regimen achieves and maintains concentrations above the minimum inhibitory concentration (MIC) for the target organism.[11] Pharmacokinetic studies in your animal model can help confirm adequate drug exposure.

Issue 3: Unexpected Pharmacokinetic Profile or Drug-Drug Interactions.

• Possible Cause 1: Enzyme Induction.

  • Troubleshooting: Rifampicin is a potent inducer of cytochrome P450 (CYP) enzymes, particularly CYP3A4, as well as the P-glycoprotein transport system.[4][15][16] This can accelerate the metabolism of co-administered drugs, reducing their efficacy.[4] When using Rifogal® in combination therapy, carefully review the metabolic pathways of the other drugs. If a co-administered drug is a substrate of induced enzymes, consider dose adjustments or alternative drug combinations. Interestingly, high-dose rifampicin (40 mg/kg) showed only mild additional induction of several CYP enzymes compared to the standard dose (10 mg/kg).[15][16]

• Possible Cause 2: Food Effect.

  • Troubleshooting: The absorption of rifampicin can be affected by food. It is generally recommended to administer rifampin on an empty stomach to improve absorption.[4] Standardize the feeding schedule of your experimental animals relative to drug administration to ensure consistent pharmacokinetics.

• Possible Cause 3: Route of Administration.

  • Troubleshooting: The route of administration will significantly impact the pharmacokinetic profile. Oral administration by gavage is common in murine models.[5][17] Ensure the chosen route is appropriate for your experimental goals and is performed consistently.

Data Presentation

Table 1: Dose-Dependent Efficacy of Rifampicin in a Murine Tuberculosis Model

Rifampicin Dose (mg/kg/day)	Mean Log10 CFU in Lungs (after 3 weeks of single-drug treatment)
10	~6.0
20	~5.0
40	~4.0
80	~3.0
160	~2.5
320	~2.0

Data adapted from studies demonstrating a clear dose-effect correlation for rifampin.[5][7]

Table 2: Pharmacokinetic Parameters of Rifampicin in Mice at Different Doses

Dose (mg/kg)	Cmax (mg/L)	AUC0–24h (h·mg/L)	AUC0–24h/MIC Ratio
10	16.2	132	528
160	157.3	1,782	7129

These pharmacokinetic measurements were taken in a combination therapy regimen with isoniazid (B1672263) and pyrazinamide.[5][6]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of Rifogal®

This protocol is based on the microbroth dilution method.

• Preparation of Rifogal® Stock Solution: Prepare a stock solution of Rifogal® (rifampicin) in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) at a high concentration.

• Preparation of Bacterial Inoculum: Culture the bacterial strain of interest to the mid-logarithmic phase in an appropriate broth medium. Adjust the bacterial suspension to a standardized turbidity (e.g., 0.5 McFarland standard).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the Rifogal® stock solution in the broth medium to achieve a range of desired concentrations.

• Inoculation: Inoculate each well (except for a negative control well) with the standardized bacterial suspension. Include a positive control well with bacteria but no drug.

• Incubation: Incubate the microtiter plate at the optimal temperature and duration for the specific bacterial species.

• MIC Determination: The MIC is the lowest concentration of Rifogal® that completely inhibits visible growth of the bacteria.[18] This can be assessed visually or by using a growth indicator dye such as resazurin.[19][20]

Protocol 2: Murine Model of Tuberculosis for Efficacy Testing

This protocol outlines a general procedure for establishing a murine tuberculosis infection to evaluate the efficacy of Rifogal®.

• Animal Model: Use a susceptible mouse strain, such as BALB/c mice.

• Bacterial Strain: Use a virulent strain of Mycobacterium tuberculosis, for example, the H37Rv strain or a clinical isolate like the Beijing genotype.[5]

• Infection: Infect the mice via the aerosol route or by intratracheal instillation to establish a pulmonary infection.[5]

• Treatment Initiation: Begin treatment at a specified time point post-infection, typically when a stable bacterial load is established in the lungs.

• Drug Administration: Administer Rifogal® (alone or in combination with other drugs) orally via gavage at the desired doses and frequencies.[5][7]

• Efficacy Assessment: At various time points during and after treatment, euthanize cohorts of mice and homogenize their lungs (and other organs like spleen and liver) to determine the bacterial load by plating serial dilutions of the homogenates on appropriate agar medium and counting the colony-forming units (CFUs).[7]

• Relapse Assessment: To assess for relapse, a cohort of mice is held for a period after the completion of therapy without further treatment. The bacterial load in their organs is then determined to see if the infection has recurred.[8]

Visualizations

Caption: Mechanism of action of Rifogal® (rifampicin) in a bacterial cell.

Caption: Experimental workflow for evaluating Rifogal® efficacy in a murine model.

Caption: Troubleshooting logic for suboptimal Rifogal® efficacy.

References

• 1. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 2. droracle.ai [droracle.ai]
• 3. Rifampicin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. atsjournals.org [atsjournals.org]
• 6. Optimization of the rifampin dosage to improve the therapeutic efficacy in tuberculosis treatment using a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optimal doses of rifampicin in the standard drug regimen to shorten tuberculosis treatment duration and reduce relapse by eradicating persistent bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | High-dose rifampicin kills persisters, shortens treatment duration, and reduces relapse rate in vitro and in vivo [frontiersin.org]
• 10. Computational Pharmacology of Rifampin in Mice: An Application to Dose Optimization with Conflicting Objectives in Tuberculosis Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. journals.asm.org [journals.asm.org]
• 14. Rifampicin - Wikipedia [en.wikipedia.org]
• 15. Drug interaction potential of high-dose rifampicin in patients with pulmonary tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. journals.asm.org [journals.asm.org]
• 18. dovepress.com [dovepress.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

What are the common issues with Rifogal stability in solution?

Welcome to the technical support center for Rifogal. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the common stability issues encountered when working with Rifogal in solution. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity and efficacy of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary active ingredient in Rifogal and how does it work?

A1: The primary active ingredient in Rifogal is a compound from the Rifamycin (B1679328) family, typically Rifampicin (B610482).[1][2] It functions as a potent antibacterial agent by selectively inhibiting the DNA-dependent RNA polymerase in prokaryotic cells, which is essential for bacterial transcription and survival.[1][3] This targeted mechanism of action is effective against both intracellular and extracellular bacteria.[1]

Q2: What are the most common stability issues observed with Rifogal in solution?

A2: The most common stability issues with Rifogal in solution include degradation due to pH, temperature, light exposure, and the choice of solvent and buffer. Degradation can manifest as a color change, precipitation, or a loss of antibacterial activity. Key degradation pathways include hydrolysis to 3-Formyl rifamycin SV in acidic conditions and oxidation to Rifampicin quinone.[4][5]

Q3: What is the optimal pH for maintaining Rifogal stability in aqueous solutions?

A3: Rifogal is most stable in a neutral pH range. It decomposes rapidly in both acidic and alkaline conditions. Specifically for Rifampicin, a closely related compound, maximum stability is observed around pH 4.0.[6] In highly acidic solutions, it is unstable.[6]

Q4: How should Rifogal stock solutions be prepared and stored?

A4: For maximum stability, Rifogal stock solutions should be prepared in an appropriate organic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[7][8] Aqueous solutions are not recommended for storage for more than a day.[8] Stock solutions should be stored at -20°C or lower, protected from light, and aliquoted to avoid repeated freeze-thaw cycles.[9] Under these conditions, the solid form is stable for at least two years.

Q5: What are the degradation products of Rifogal and are they active?

A5: In acidic media, Rifogal can hydrolyze to form 3-Formyl rifamycin SV, which is poorly absorbed and considered less active.[4] Another common degradation product, formed through oxidation, is Rifampicin quinone, which is inactive.[5]

Troubleshooting Guide

This guide will help you identify and resolve common issues with Rifogal stability in your experiments.

Observed Issue	Potential Cause	Recommended Action
Color change of solution (e.g., to a darker red/brown)	Oxidation of Rifogal to Rifampicin quinone.	- Prepare fresh solutions. - Add an antioxidant like sodium ascorbate (B8700270) to the solution. - Protect the solution from light and air (purge with inert gas).[8]
Precipitation in the solution	- Exceeding solubility limit. - Degradation to insoluble products (e.g., 3-Formyl rifamycin SV).[6] - Use of an inappropriate buffer.	- Ensure the concentration is within the solubility limits for the chosen solvent. - Adjust the pH to the optimal stability range (neutral). - Use a suitable buffer; avoid acetate, chloroacetate, and phosphate (B84403) buffers which can negatively affect stability. Formate buffer has been shown to have a minimal adverse effect.[6]
Loss of antibacterial activity	- Degradation of the active compound. - Improper storage conditions (temperature, light exposure).	- Verify storage conditions (store at -20°C, protected from light). - Prepare fresh solutions before each experiment. - Check the pH of your experimental medium.
Inconsistent experimental results	- Instability of Rifogal under experimental conditions. - Interaction with other components in the medium.	- Perform stability studies of Rifogal under your specific experimental conditions (temperature, media, duration). - Be aware of potential interactions; for instance, the presence of Isoniazid (B1672263) can accelerate Rifogal degradation.[4]

Quantitative Stability Data

The stability of Rifamycins like Rifogal is highly dependent on the experimental conditions. The following tables summarize key quantitative data from studies on Rifampicin.

Table 1: Effect of Solvent on Rifampicin Stock Solution Stability

Solvent	Initial Concentration (mg/L)	Degradation after 3 months at 4°C or -20°C
DMF	40.03 ± 0.67	No obvious change detected
DMSO	39.42 ± 0.74	No obvious change detected
Methanol	31.08 ± 1.05	22.3% degradation compared to DMF and DMSO
Data from a study on Rifampin stability in stock solutions.[7]

Table 2: Effect of Temperature on Rifampicin Stability in Culture Media

Medium	Storage Temperature	Degradation after 1 week	Degradation after 4 months
7H9 Broth	37°C	~50%	-
Löwenstein-Jensen (L-J) Medium	37°C	~50%	-
7H9 Broth	4°C	-	~50%
L-J Medium	4°C	-	~50%
Data from a study on Rifampin stability in commonly used mycobacterial culture media.[7]

Table 3: Impact of Inspissation Temperature and Time on Rifampicin in L-J Medium

Inspissation Temperature (for 50 min)	% Degradation
75°C	21.43%
80°C	23.63%
85°C	28.95%
90°C	35.38%
Inspissation Time (at 85°C)	% Degradation
50 min	26.34%
1.5 h	35.03%
2 h	44.95%
Data highlighting the sensitivity of Rifampin to heat during media preparation.[7]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Rifogal Stock Solution

• Solvent Selection: Choose a high-purity, anhydrous grade of DMSO or DMF as the solvent.[7][8]

• Weighing: Accurately weigh the required amount of Rifogal powder in a fume hood.

• Dissolution: Dissolve the Rifogal powder in the chosen solvent to achieve the desired stock concentration. Gentle vortexing may be applied to aid dissolution.

• Inert Gas Purging: To minimize oxidation, purge the headspace of the stock solution container with an inert gas (e.g., argon or nitrogen).[8]

• Aliquoting and Storage: Aliquot the stock solution into single-use, light-protecting vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or lower.[9]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol provides a general framework for assessing Rifogal stability. Specific parameters may need optimization.

• Sample Preparation: At specified time points, withdraw an aliquot of the Rifogal solution under investigation. Dilute the aliquot with the mobile phase to a concentration within the linear range of the standard curve.

• Standard Curve Preparation: Prepare a series of Rifogal standards of known concentrations in the same solvent as the samples.

• HPLC System and Conditions:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio should be optimized for good peak separation.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV-Vis detector set at a wavelength where Rifogal has maximum absorbance (e.g., 334 nm or 475 nm).

  • Injection Volume: Typically 20 µL.

• Data Analysis:

  • Run the standards to generate a standard curve (peak area vs. concentration).

  • Inject the test samples and determine the peak area for Rifogal.

  • Calculate the concentration of Rifogal in the samples using the standard curve.

  • The percentage of Rifogal remaining at each time point relative to the initial concentration indicates its stability.

Visualizations

Caption: Mechanism of action of Rifogal.

Caption: Workflow for preparing stable Rifogal solutions.

Caption: Troubleshooting decision tree for Rifogal stability issues.

References

• 1. pillintrip.com [pillintrip.com]
• 2. pillintrip.com [pillintrip.com]
• 3. Rifogal | CymitQuimica [cymitquimica.com]
• 4. Stability of rifampicin in dissolution medium in presence of isoniazid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Rifamycin-Class Compounds

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the poor aqueous solubility of rifamycin-class antibiotics, such as Rifogal. The information provided is based on established methods for enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).

Frequently Asked Questions (FAQs)

Q1: Why do rifamycin (B1679328) derivatives like Rifogal exhibit poor aqueous solubility?

A1: The limited aqueous solubility of many rifamycin derivatives is primarily due to their molecular structure. These molecules are often large, possess hydrophobic (water-repelling) regions, and have a crystalline structure that requires significant energy to break down in water. For instance, rifampicin, a well-known member of this class, is practically insoluble in water. This inherent low solubility can pose significant challenges for formulation, bioavailability, and clinical efficacy.

Q2: What are the initial steps I should take to improve the solubility of my rifamycin compound?

A2: A systematic approach is recommended. Start with simple and cost-effective methods like pH adjustment and the use of co-solvents. If these methods do not yield the desired solubility, more advanced techniques such as the use of cyclodextrins, surfactants, or the preparation of solid dispersions can be explored.

Q3: Can pH modification be used to improve the solubility of Rifogal?

A3: Yes, pH modification can be an effective strategy if the compound has ionizable groups. Rifamycin derivatives often have acidic or basic functional groups, and their solubility can be significantly influenced by the pH of the aqueous solution. For acidic compounds, increasing the pH will lead to ionization and enhanced solubility. Conversely, for basic compounds, decreasing the pH will have a similar effect. It is crucial to determine the pKa of your compound to identify the optimal pH range for solubilization.

Q4: What are co-solvents, and how do they work to enhance solubility?

A4: Co-solvents are organic solvents that are miscible with water and can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous solvent system. Common co-solvents used in pharmaceutical formulations include ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs). The selection of a co-solvent and its concentration should be carefully optimized to achieve the desired solubility without causing precipitation or toxicity issues.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Compound precipitates out of solution after initial dissolution.	The solution is supersaturated, or the chosen solvent/co-solvent system is not optimal for maintaining stability.	Try a different co-solvent or a combination of co-solvents. Consider using a stabilizing agent. Also, investigate the possibility of drug degradation, which may lead to the formation of less soluble byproducts.
pH adjustment does not significantly improve solubility.	The compound may be non-ionizable or have a pKa that is outside the biocompatible pH range.	Explore other solubilization techniques such as the use of cyclodextrins, surfactants, or solid dispersions.
The use of co-solvents leads to toxicity in cell-based assays.	The concentration of the co-solvent is too high, or the chosen co-solvent is inherently toxic to the cells being used.	Reduce the concentration of the co-solvent to the lowest effective level. Screen for less toxic co-solvents. It is also advisable to run a vehicle control (co-solvent without the compound) to assess the baseline toxicity.
Difficulty in preparing a stable solid dispersion.	The chosen polymer and preparation method are not suitable for the compound.	Experiment with different polymers (e.g., PVP, HPMC, Soluplus®) and preparation techniques (e.g., solvent evaporation, hot-melt extrusion). Characterize the solid dispersion using techniques like DSC and XRD to ensure it is in an amorphous state.

Experimental Protocols

Protocol 1: pH-Dependent Solubility Profile Determination

Objective: To determine the aqueous solubility of a rifamycin compound as a function of pH.

Materials:

• Rifamycin compound (e.g., Rifogal)

• Phosphate (B84403) buffer solutions (pH 5.0, 6.0, 7.0, 7.4, 8.0)

• Deionized water

• HPLC system with a suitable column and detector

• Shaking incubator

• 0.22 µm syringe filters

Procedure:

• Prepare a series of phosphate buffer solutions at different pH values.

• Add an excess amount of the rifamycin compound to each buffer solution in separate vials.

• Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Withdraw an aliquot from each vial and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Dilute the filtered samples with an appropriate solvent (e.g., mobile phase) to a concentration within the linear range of the analytical method.

• Analyze the concentration of the dissolved compound in each sample using a validated HPLC method.

• Plot the solubility (in µg/mL or mg/mL) against the pH to generate the pH-solubility profile.

Protocol 2: Preparation of a Solid Dispersion using the Solvent Evaporation Method

Objective: To enhance the solubility of a rifamycin compound by preparing a solid dispersion with a hydrophilic polymer.

Materials:

• Rifamycin compound

• Hydrophilic polymer (e.g., polyvinylpyrrolidone (B124986) (PVP) K30, hydroxypropyl methylcellulose (B11928114) (HPMC))

• Volatile organic solvent (e.g., methanol, ethanol, dichloromethane)

• Rotary evaporator

• Vacuum oven

Procedure:

• Accurately weigh the rifamycin compound and the chosen polymer in a specific ratio (e.g., 1:1, 1:2, 1:5 drug-to-polymer ratio).

• Dissolve both the compound and the polymer in a suitable volatile organic solvent in a round-bottom flask. Ensure complete dissolution.

• Once a clear solution is obtained, evaporate the solvent using a rotary evaporator under reduced pressure and at a suitable temperature.

• A thin film of the solid dispersion will form on the inner surface of the flask.

• Further dry the solid dispersion in a vacuum oven for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask and store it in a desiccator.

• Characterize the prepared solid dispersion for its dissolution rate and compare it with the pure drug.

Quantitative Data Summary

Table 1: Solubility of Rifampicin in Various Media

Solvent/Medium	Solubility (mg/mL)	Reference
Water	0.0013 - 0.0028
Phosphate Buffer (pH 7.4)	0.002
Ethanol	20
Propylene Glycol	50

Table 2: Enhancement of Rifampicin Solubility using Different Techniques

Solubilization Technique	Fold Increase in Solubility	Reference
Solid Dispersion with PVP K30 (1:10 ratio)	~15
Inclusion Complex with HP-β-CD	~20
Nanosuspension	>100

Visualizations

Caption: A workflow diagram illustrating the decision-making process for selecting a suitable solubility enhancement technique.

Caption: A logical diagram showing the mechanism of solubility enhancement via solid dispersion or complexation.

How to prevent the degradation of Rifogal during experiments?

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Disclaimer: The compound "Rifogal" is not found in standard chemical and pharmaceutical databases. This guide is based on the properties of Rifampicin (B610482) , a closely related and well-studied member of the rifamycin (B1679328) class of antibiotics. The principles and procedures outlined here are expected to be highly relevant for preventing the degradation of structurally similar compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Rifogal degradation?

A1: Rifogal, like Rifampicin, is susceptible to degradation through several mechanisms, primarily oxidation and hydrolysis. The main factors influencing its stability are:

• pH: Stability is pH-dependent. Degradation is observed in both acidic and basic conditions, with maximum stability in the neutral pH range.[1] Acidic environments, particularly a pH of 2, can lead to significant decomposition.[2]

• Temperature: Elevated temperatures can accelerate degradation. For instance, Rifampicin shows significant decay in culture media after one week at 37°C.[3] However, some degradation products, like Rifampicin Quinone, can convert back to the active form at temperatures between 30-50°C.[4]

• Light: Exposure to light, particularly UV radiation, can induce photocatalytic degradation, breaking the molecule down into various by-products.[5]

• Oxidizing Agents: Rifogal is prone to auto-oxidation, leading to the formation of Rifampicin Quinone.[4][6]

• Presence of Other Drugs: Co-administration with other drugs, such as isoniazid (B1672263), can accelerate the degradation of Rifampicin, especially under acidic conditions.[2][7]

Q2: What are the common degradation products of Rifogal?

A2: The primary degradation products of Rifampicin, and likely Rifogal, are Rifampicin Quinone and 3-Formyl Rifamycin.

• Rifampicin Quinone (RQ): Formed through oxidation.[4][6]

• 3-Formyl Rifamycin (3-FR): Results from hydrolysis, a process that is accelerated in acidic conditions.[8]

Q3: How can I visually detect if my Rifogal solution has degraded?

A3: Degradation of Rifampicin to Rifampicin Quinone is often accompanied by a color change. A fresh Rifampicin solution is typically reddish-orange, while the degraded solution containing Rifampicin Quinone may appear more purplish.[4]

Q4: What are the recommended storage conditions for Rifogal stock solutions?

A4: For maximum stability, Rifogal stock solutions should be stored at -20°C.[9] Studies on Rifampicin have shown it to be stable for at least 3 months when stored at 4°C or -20°C in solvents like methanol, DMF, or DMSO.[3] It is also advisable to store solutions in amber vials or protect them from light to prevent photodegradation.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of antimicrobial activity in my assay.	Degradation of Rifogal due to improper storage or handling.	Prepare fresh stock solutions of Rifogal. Ensure storage at -20°C and protection from light.[9] Use freshly prepared working solutions for each experiment.
pH of the experimental medium is too acidic or basic.	Adjust the pH of your experimental medium to a neutral range (around pH 7) if possible.[1]
Unexpected peaks in my HPLC or LC-MS analysis.	Formation of degradation products like Rifampicin Quinone or 3-Formyl Rifamycin.[7][10]	Confirm the identity of the peaks by running standards of the expected degradation products if available. Review your experimental protocol to identify and mitigate potential causes of degradation (e.g., pH, temperature, light exposure).
Color of my Rifogal solution has changed from red-orange to purple.	Oxidation of Rifogal to Rifampicin Quinone.[4]	Discard the solution and prepare a fresh batch. Consider adding an antioxidant like ascorbic acid to your solutions to prevent oxidation.[11]
Inconsistent results when co-administering Rifogal with isoniazid.	Isoniazid accelerates the degradation of Rifampicin in acidic conditions.[2]	If possible, avoid acidic conditions when both drugs are present. Consider using a formulation or delivery system that physically separates the two compounds until they reach a neutral pH environment.[7]

Quantitative Data Summary

Table 1: Stability of Rifampicin in Different Media at 37°C

Medium	Time to ~50% Degradation	Time to Undetectable Levels
7H9 Broth	1 week	3 weeks
Löwenstein-Jensen (L-J) Medium	1 week	6 weeks

Data adapted from a study on Rifampin stability.[3]

Table 2: Effect of pH on Rifampicin Degradation in the Presence of Isoniazid (at 37°C for 50 min)

pH	Approximate Rifampicin Decomposition (%)
1	Increased degradation from pH 1 to 2
2	~34%
3	Decreased degradation from pH 2 to 3

Data highlights the significant degradation at the fasting pH of the stomach.[2]

Experimental Protocols

Protocol: Assessing the Stability of Rifogal in a Buffered Solution

This protocol describes a method to evaluate the stability of Rifogal at a specific pH and temperature over time using HPLC.

Materials:

• Rifogal powder

• HPLC-grade solvent for stock solution (e.g., Methanol, DMSO)[3]

• Buffer solution of desired pH (e.g., phosphate (B84403) buffer, pH 7.4)

• HPLC system with a C18 column

• Mobile phase (e.g., 0.15 M SDS-6% 1-pentanol (B3423595) phosphate-buffered at pH 7)[10]

• Thermostatic bath or incubator

• Amber vials

Methodology:

• Prepare Rifogal Stock Solution: Accurately weigh Rifogal powder and dissolve it in the chosen HPLC-grade solvent to a known concentration (e.g., 1 mg/mL). Store this stock solution at -20°C, protected from light.

• Prepare Working Solutions: Dilute the stock solution with the buffer to the final desired concentration for the experiment (e.g., 10 µg/mL).

• Incubation: Aliquot the working solution into several amber vials and place them in a thermostatic bath set to the desired temperature (e.g., 37°C).

• Time-Point Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from the incubator. Immediately cool the sample to stop further degradation and store it at -20°C until analysis.

• HPLC Analysis:

  • Set up the HPLC system with the C18 column and the specified mobile phase.

  • Set the detection wavelength (e.g., 337 nm for Rifampicin).[10]

  • Inject the samples from each time point.

  • Record the peak area of the intact Rifogal.

• Data Analysis:

  • Plot the peak area of Rifogal against time.

  • Calculate the percentage of Rifogal remaining at each time point relative to the zero-hour time point.

  • Determine the degradation rate constant and the half-life of Rifogal under the tested conditions.

Visualizations

Caption: Major degradation pathways of Rifogal.

Caption: Experimental workflow for a Rifogal stability study.

References

• 1. researchgate.net [researchgate.net]
• 2. Behavior of decomposition of rifampicin in the presence of isoniazid in the pH range 1-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. usbio.net [usbio.net]
• 10. Stability studies of rifampicin in plasma and urine of tuberculosis patients according to the European Medicines Agency Guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

What are the potential off-target effects of Rifogal in cell culture?

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential off-target effects of Rifogal in cell culture experiments. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions (FAQs).

Troubleshooting Guide: Managing Off-Target Effects of Rifogal

Issue: Unexpected or inconsistent experimental results when using Rifogal in cell culture.

Potential Cause: Off-target effects of Rifogal, primarily related to the activation of the Pregnane (B1235032) X Receptor (PXR) and subsequent induction of cytochrome P450 (CYP) enzymes, as well as other cellular effects.

Troubleshooting Steps:

• Review Experimental System: Confirm whether your cell line expresses PXR and responsive CYP enzymes. Primary human hepatocytes and cell lines like HepG2 are known to be responsive. Note that Rifogal is a poor agonist for mouse and rat PXR, which may explain species-specific differences in results.

• Optimize Rifogal Concentration: Use the lowest effective concentration of Rifogal for your primary experimental goal to minimize off-target effects.

• Incorporate Proper Controls:

  • Vehicle Control: Always include a vehicle control (e.g., DMSO) to account for solvent effects.

  • PXR Antagonist: Consider co-treatment with a known PXR antagonist to confirm if the observed off-target effects are PXR-mediated.

  • Alternative PXR Agonist: Use another known PXR agonist as a positive control for PXR-mediated effects.

• Monitor for Off-Target Readouts: If you suspect off-target effects, you can directly measure them using the assays described in the "Experimental Protocols" section below.

Summary of Potential Off-Target Effects and Mitigation Strategies

Off-Target Effect	Experimental Readout	Affected Cell Types	Suggested Mitigation/Investigation
PXR Activation	Increased expression of PXR target genes	Hepatocytes, intestinal cells	- Use a PXR antagonist.- Perform a PXR reporter assay.
CYP450 Enzyme Induction	- Increased CYP mRNA levels (e.g., CYP3A4, CYP2B6, CYP2C family).- Increased CYP enzyme activity.	Hepatocytes	- Monitor CYP3A4 mRNA or activity.- Consider the metabolic fate of other compounds in your system.
Hepatotoxicity	- Increased reactive oxygen species (ROS).- Decreased cell viability.- Lipid accumulation.	Hepatocytes	- Perform cell viability assays (e.g., MTT).- Measure ROS and glutathione (B108866) levels.
Altered Vitamin D Metabolism	Changes in the expression of vitamin D metabolizing enzymes.	Hepatocytes	- Measure levels of vitamin D metabolites if relevant to the study.
General Cytotoxicity	Decreased cell viability.	Various cell types at high concentrations.	- Determine the EC50 for cytotoxicity in your specific cell line.

Frequently Asked Questions (FAQs)

Q1: What is the primary off-target effect of Rifogal in eukaryotic cell culture?

The primary off-target effect of Rifogal (active ingredient: Rifampicin) in mammalian cells is the activation of the nuclear receptor PXR.[1][2] PXR is a key regulator of xenobiotic metabolism, and its activation by Rifogal leads to the downstream induction of a battery of drug-metabolizing enzymes and transporters.[1][2]

Q2: Which specific cytochrome P450 enzymes are induced by Rifogal?

Rifogal is a potent inducer of several CYP450 enzymes, with the most significant effect on CYP3A4 .[1][3][4][5] It also induces other CYPs, including CYP2B6, CYP2C8, CYP2C9, and CYP2C19 .[1][6]

Q3: What is the signaling pathway through which Rifogal induces CYP enzymes?

Rifogal binds to PXR in the cytoplasm. This ligand-receptor complex then translocates to the nucleus and forms a heterodimer with the Retinoid X Receptor (RXR). This PXR/RXR heterodimer binds to specific response elements in the promoter regions of target genes, such as CYP3A4, thereby activating their transcription.[2] This process also involves interactions with other nuclear receptors like HNF4α and coactivators such as PGC-1α and SRC-1.[3][4]

Rifogal-mediated PXR signaling pathway.

Q4: Is there quantitative data available on the induction of CYP3A4 by Rifogal?

Yes, numerous studies have quantified the induction of CYP3A4 by Rifogal in primary human hepatocytes. The extent of induction can vary between donors.

Parameter	Cell System	Rifogal Concentration	Result
mRNA Induction	Primary Human Hepatocytes	10 µM	Up to 150-fold increase[4]
mRNA Induction	Primary Human Hepatocytes	10 µM	~80-fold increase[7]
EC50 (mRNA)	Primary Human Hepatocytes	0.05 - 10 µM	~0.86 µM (consistent over 6-72 hrs)[8]
Enzyme Activity	Primary Human Hepatocytes	0.05 - 10 µM	Time-dependent increase, highest at 72 hrs[8]

Q5: Can Rifogal cause cytotoxicity in cell culture?

Yes, Rifogal can exhibit cytotoxicity, particularly at higher concentrations. In studies using primary and immortalized skin cells (keratinocytes and fibroblasts), cell viability remained above 70% at concentrations up to 50 µg/mL. However, at 200 µg/mL, a significant decrease in viability was observed, especially after 72 hours of exposure.[9] In hepatocyte models, toxicity has been linked to oxidative stress and lipid accumulation.[10]

Q6: Does Rifogal affect vitamin D metabolism in cell culture?

Yes, Rifogal can perturb vitamin D metabolism. Studies have shown that Rifogal treatment can lead to a reduction in the circulating levels of 25-hydroxy vitamin D (25-OHD) and 1α,25-dihydroxy vitamin D (1,25(OH)2D).[11][12] This is thought to be due to the induction of enzymes involved in vitamin D catabolism. In mouse models, Rifampicin (B610482) was found to enhance the expression of hepatic 25-hydroxylase enzymes (CYP2R1 and/or CYP27A1).[13]

Experimental Protocols

Protocol 1: Assessing CYP3A4 mRNA Induction in Human Hepatocytes

This protocol outlines a general method for measuring the induction of CYP3A4 mRNA in response to Rifogal treatment using quantitative real-time PCR (qRT-PCR).

Workflow for CYP3A4 mRNA induction assay.

Methodology:

• Cell Plating: Thaw and plate cryopreserved primary human hepatocytes onto collagen-coated 96-well plates. Allow the cells to attach and recover by incubating overnight.[14]

• Compound Treatment: Prepare fresh medium containing the desired concentrations of Rifogal (e.g., a dose-response from 0.1 to 10 µM) and a vehicle control (e.g., 0.1% DMSO). Replace the existing medium with the treatment medium.

• Incubation: Incubate the plates for 48 to 72 hours. A 72-hour incubation is often used for measuring enzyme activity, while a 48-hour period may be sufficient for mRNA analysis.[8][14]

• RNA Isolation: At the end of the incubation period, wash the cells with PBS and lyse them using a suitable lysis buffer. Isolate total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe the isolated RNA into cDNA.

• qRT-PCR: Perform quantitative real-time PCR using primers and probes specific for CYP3A4 and a stable housekeeping gene (e.g., GAPDH, HPRT).

• Data Analysis: Calculate the fold change in CYP3A4 mRNA expression relative to the vehicle control using the comparative CT (ΔΔCt) method.

Protocol 2: Measuring CYP3A4 Enzyme Activity

This protocol describes a method to assess the functional consequence of CYP3A4 induction by measuring its enzymatic activity.

Methodology:

• Induction Phase: Follow steps 1-3 from Protocol 1 to induce CYP3A4 expression in hepatocytes. A 72-hour incubation is recommended for maximal enzyme activity.[8]

• Substrate Incubation: After the induction period, remove the Rifogal-containing medium and wash the cells. Add fresh medium containing a specific CYP3A4 probe substrate (e.g., midazolam).

• Metabolite Formation: Incubate the cells for a defined period to allow for the metabolism of the substrate.

• Sample Collection: Collect the supernatant (medium).

• LC-MS Analysis: Quantify the formation of the specific metabolite (e.g., 1'-hydroxymidazolam (B1197787) for midazolam) in the supernatant using a validated liquid chromatography-mass spectrometry (LC-MS) method.[15]

• Data Analysis: Compare the rate of metabolite formation in Rifogal-treated cells to that in vehicle-treated cells to determine the fold induction of enzyme activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Rifampicin induction of CYP3A4 requires pregnane X receptor cross talk with hepatocyte nuclear factor 4alpha and coactivators, and suppression of small heterodimer partner gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rifampicin Induction of CYP3A4 Requires PXR crosstalk with HNF4α and co-activators, and suppression of SHP gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modeling of Rifampicin-Induced CYP3A4 Activation Dynamics for the Prediction of Clinical Drug-Drug Interactions from In Vitro Data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of rifampicin on the expression and function of human intestinal cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. xenotech.com [xenotech.com]
• 9. In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigation of rifampicin-induced hepatotoxicity in rat hepatocytes maintained in gel entrapment culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of rifampicin and isoniazid on vitamin D metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rifampicin and vitamin D metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of repeated administration of rifampicin and isoniazid on vitamin D metabolism in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. indigobiosciences.com [indigobiosciences.com]
• 15. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

How to interpret unexpected results in Rifogal experiments?

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Rifogal.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Rifogal?

Rifogal is an antibiotic belonging to the rifamycin (B1679328) class.[1][2] Its principal mechanism of action is the inhibition of bacterial DNA-dependent RNA polymerase.[1][3][] By binding to the β-subunit of this enzyme, Rifogal blocks the elongation of messenger RNA chains, which in turn halts transcription and prevents protein synthesis, ultimately leading to bacterial cell death.[3][][5] This action is selective for prokaryotic RNA polymerase, making it an effective antibacterial agent.[1][2]

Q2: My Rifogal experiment shows no or reduced efficacy against susceptible bacterial strains. What are the potential causes?

Several factors could lead to a lack of expected antibacterial activity. These can be broadly categorized as issues with the compound itself, the experimental setup, or the bacterial culture. See the troubleshooting guide below for a detailed workflow to identify the root cause.

Q3: I am observing inconsistent results (e.g., variable Minimum Inhibitory Concentration - MIC) across different batches of experiments. Why might this be happening?

Inconsistent results can stem from variability in experimental conditions. Key factors to investigate include the freshness and preparation of the Rifogal solution, the density of the bacterial inoculum, incubation time and conditions, and the specific batch of growth media being used. A step-by-step guide to troubleshooting this issue is provided below.

Q4: Can Rifogal exhibit off-target effects in eukaryotic cell-based assays?

While Rifogal's primary target is prokaryotic RNA polymerase, off-target effects in eukaryotic systems, though not its intended action, can occur with many compounds.[6] If you are using Rifogal in a eukaryotic cell-based assay and observing unexpected cytotoxicity or other cellular changes, it is important to include appropriate controls to distinguish between on-target and off-target effects. This could involve using a cell line where the putative target is knocked out or using structurally related but inactive analogs of Rifogal.

Troubleshooting Guides

Issue 1: Lower than Expected or No Antibacterial Activity

If Rifogal is not producing the expected level of bacterial inhibition, follow this troubleshooting workflow:

Diagram 1: Troubleshooting workflow for low or no antibacterial activity.

Issue 2: High Variability in Experimental Results

For inconsistent results between experimental repeats, consider the following steps:

Diagram 2: Troubleshooting workflow for high result variability.

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines a standard method for determining the MIC of Rifogal against a bacterial strain.

• Preparation of Rifogal Stock Solution:

  • Dissolve Rifogal powder in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtering through a 0.22 µm filter.

  • Store aliquots at -20°C or as recommended by the supplier.

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, pick a few colonies of the test bacterium.

  • Inoculate a sterile broth (e.g., Mueller-Hinton Broth) and incubate until the culture reaches the logarithmic growth phase.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension to achieve the final desired inoculum density in the microplate wells (typically 5 x 10⁵ CFU/mL).

• Assay Procedure:

  • In a 96-well microtiter plate, perform a serial two-fold dilution of the Rifogal stock solution in broth to achieve a range of concentrations.

  • Add the diluted bacterial inoculum to each well.

  • Include a positive control (bacteria with no Rifogal) and a negative control (broth with no bacteria).

  • Incubate the plate at the optimal temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• Result Interpretation:

  • The MIC is the lowest concentration of Rifogal that completely inhibits visible bacterial growth.

Diagram 3: Experimental workflow for MIC determination.

Data Presentation

Table 1: Troubleshooting Common Issues in Rifogal Experiments

Unexpected Result	Potential Cause	Recommended Action
No inhibition of bacterial growth	Inactive Rifogal solution	Prepare a fresh solution from a reliable stock.
Incorrect bacterial strain	Verify the identity and susceptibility of the bacterial strain.
High inoculum density	Standardize the inoculum to a 0.5 McFarland standard.
Acquired resistance	Sequence the rpoB gene of the bacterial strain to check for mutations.
Inconsistent MIC values	Variation in inoculum preparation	Ensure consistent inoculum density and growth phase.
Pipetting errors	Calibrate pipettes and ensure proper mixing.
Different batches of media	Use the same batch of growth medium for all related experiments.
False-positive resistance in molecular assays	Silent mutations in the rpoB gene	Confirm resistance with a phenotypic susceptibility test (e.g., broth microdilution).[7]
High bacterial load in sample	Dilute the sample and repeat the assay.[7]

Table 2: Example MIC Data for Staphylococcus aureus

Rifogal Concentration (µg/mL)	Well 1	Well 2	Well 3	Interpretation
16	-	-	-	No Growth
8	-	-	-	No Growth
4	-	-	-	No Growth
2	-	-	-	No Growth
1	+	+	+	Growth
0.5	+	+	+	Growth
0.25	+	+	+	Growth
Positive Control	+	+	+	Growth
Negative Control	-	-	-	No Growth
Determined MIC	2 µg/mL	2 µg/mL	2 µg/mL

Note: '+' indicates visible growth, '-' indicates no visible growth.

References

• 1. Rifogal | 6998-60-3 | GAA99860 | Biosynth [biosynth.com]
• 2. Rifogal | CymitQuimica [cymitquimica.com]
• 3. Rifamycin - Wikipedia [en.wikipedia.org]
• 5. Rifampicin - Wikipedia [en.wikipedia.org]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Limitations of the MTB/RIF Assay: An Xpert Review of 4 Clinical Cases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Intracellular Delivery of Rifogal

Welcome to the technical support center for improving the intracellular delivery of Rifogal (rifampicin). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges in targeting intracellular bacteria.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing low efficacy of Rifogal against intracellular bacteria in our in vitro model. What are the potential causes and solutions?

A1: Low intracellular efficacy of Rifogal can stem from several factors. Rifampicin (B610482), the active component of Rifogal, may have poor penetration into host cells, or it may be expelled by efflux pumps.[1][2] Additionally, the intracellular environment, such as the low pH of phagolysosomes, can affect drug stability and activity.[3]

Troubleshooting & Solutions:

• Encapsulation Strategies: To enhance intracellular accumulation, consider encapsulating Rifogal in a nanoparticle-based delivery system. Common choices include:

  • Liposomes: These lipid-based vesicles can fuse with the cell membrane or be taken up by phagocytosis, releasing the drug inside the cell.[4][5][6] Anionic liposomes, in particular, have been shown to increase uptake in macrophages.[6]

  • Polymeric Nanoparticles/Microspheres: Biocompatible polymers like poly(lactic-co-glycolic acid) (PLGA) can encapsulate rifampicin, offering sustained release and targeted delivery to phagocytic cells.[7][8][9][10][11]

  • Mesoporous Silica Nanoparticles (MSNs): MSNs possess a high surface area and tunable pore size, allowing for high drug loading and controlled release.[12][13][14] Studies have shown that MSNs can significantly increase the intracellular concentration of rifampicin and enhance its bactericidal activity.[13][15]

  • Solid Lipid Nanoparticles (SLNs): SLNs are lipid-based nanoparticles that are solid at room temperature. They can be surface-modified with ligands like mannose to specifically target receptors on macrophages, thereby increasing drug uptake in infected cells.[14][16]

• Surface Modification: For nanoparticle-based systems, surface modification with ligands that target receptors on host cells (e.g., mannose receptors on macrophages) can significantly improve targeted delivery and uptake.[16]

Q2: Our Rifogal-loaded nanoparticle formulation is showing high cytotoxicity to the host cells. How can we mitigate this?

A2: Cytotoxicity can be a concern with nanoparticle formulations. The toxicity may arise from the nanoparticle material itself, the drug, or the combination.

Troubleshooting & Solutions:

• Material Selection: Ensure the chosen nanoparticle material is biocompatible and biodegradable. PLGA, for instance, is a well-established biocompatible polymer.[8][10]

• Dose Optimization: Perform a dose-response study to determine the optimal concentration of the Rifogal-loaded nanoparticles that is effective against the intracellular bacteria while minimizing host cell toxicity. It's crucial to find a balance between therapeutic efficacy and safety.[17]

• Empty Nanoparticle Control: Always include a control group treated with "empty" nanoparticles (without Rifogal) to assess the baseline cytotoxicity of the delivery vehicle itself.[6]

• Cell Viability Assays: Employ standard cell viability assays, such as the MTT or TTC assay, to quantify the cytotoxic effects of your formulation at different concentrations and time points.[17]

Q3: How can we confirm that our delivery system is effectively increasing the intracellular concentration of Rifogal?

A3: Quantifying the intracellular concentration of Rifogal is crucial to validate the effectiveness of your delivery system.

Troubleshooting & Solutions:

• Cell Lysis and Drug Quantification:

  • After treating the infected cells with your Rifogal formulation, thoroughly wash the cells to remove any extracellular drug.

  • Lyse the cells using an appropriate method (e.g., sonication, detergents).

  • Quantify the amount of Rifogal in the cell lysate using a validated analytical method such as:

    • High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific method for quantifying rifampicin.[18]

    • Spectrophotometry: A simpler and more accessible method, although it may be less sensitive than HPLC.[19]

    • Fluorescence-based assays: Using fluorescently labeled rifampicin can allow for direct measurement of intracellular uptake via fluorescence microscopy or flow cytometry.[18][20]

• Imaging Techniques:

  • Fluorescence Microscopy: If using a fluorescently labeled version of Rifogal or a fluorescent nanoparticle carrier, you can visualize the intracellular localization of your formulation.

Quantitative Data Summary

The following tables summarize the efficacy of different Rifogal (rifampicin) delivery systems compared to the free drug in reducing intracellular bacterial load.

Table 1: Efficacy of Rifampicin-Loaded Microspheres against Mycobacterium tuberculosis

Formulation	Delivery Method	Bacterial Load Reduction (log10 CFU)	Reference
Free Rifampicin (5 mg/kg, daily)	Oral	0.42	[10]
Free Rifampicin (10 mg/kg, daily)	Oral	1.7	[10]
Free Rifampicin (20 mg/kg, daily)	Oral	1.8	[10]
Rifampicin-PLGA Microspheres (single dose)	Injection	Significant reduction in lung CFU	[10]
Rifampicin-PLGA Microspheres (two doses)	Injection	1.23	[10]

Table 2: Efficacy of Rifampicin-Loaded Mesoporous Silica Nanoparticles (MSNs) against Intracellular Staphylococcus aureus

Formulation	Host Cell	Bacterial Load Reduction (log CFU) vs. Free Rifampicin	Reference
Rifampicin-Loaded 40nm MSNs	Caco-2 cells	~2.5	[13]
Rifampicin-Loaded MSNs	Macrophages	28.6% higher bactericidal efficiency	[14]

Table 3: Efficacy of Rifampicin-Loaded Liposomes against Intracellular Mycobacterium abscessus

Formulation	Host Cell	Observation	Reference
Rifampicin-Loaded Liposomes	dTHP-1 Macrophages	Significantly better reduction of intracellular viability than free drug	[5][6][21][22]

Experimental Protocols

Protocol 1: Preparation of Rifampicin-Loaded PLGA Microspheres (Spray-Drying Method)

This protocol is a generalized procedure based on methodologies described in the literature.[8]

Materials:

• Rifampicin

• Poly(lactic-co-glycolide) (PLGA) (e.g., 75:25 lactide:glycolide ratio)

• Dichloromethane (DCM)

• Spray dryer instrument

Procedure:

• Dissolve a specific amount of Rifampicin and PLGA in DCM to create a homogenous solution. The ratio of drug to polymer can be varied to achieve the desired drug loading.

• Set the parameters of the spray dryer, including the inlet temperature, outlet temperature, feed rate, and atomization pressure. These parameters will need to be optimized for your specific instrument and formulation.

• Pump the Rifampicin-PLGA solution through the nozzle of the spray dryer.

• The atomized droplets are dried by a hot airstream, leading to the formation of solid microspheres.

• Collect the dried microspheres from the cyclone separator.

• Wash the collected microspheres to remove any surface-adsorbed drug and then dry them under a vacuum.

• Characterize the microspheres for size, morphology (e.g., using scanning electron microscopy), drug loading, and encapsulation efficiency.

Protocol 2: In Vitro Intracellular Efficacy Assay

This protocol outlines a general method for assessing the efficacy of Rifogal formulations against intracellular bacteria in a macrophage cell line.[6][9][11]

Materials:

• Macrophage cell line (e.g., J774, THP-1)

• Cell culture medium (e.g., DMEM, RPMI-1640) with supplements (e.g., FBS, antibiotics for initial culture)

• Intracellular bacterium of interest (e.g., Mycobacterium tuberculosis, Staphylococcus aureus)

• Rifogal formulation (e.g., free drug, liposomal Rifogal, nanoparticle-encapsulated Rifogal)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., 0.1% Triton X-100 in sterile water)

• Agar (B569324) plates for bacterial enumeration (e.g., Middlebrook 7H10 agar for mycobacteria, Tryptic Soy Agar for S. aureus)

Procedure:

• Cell Seeding: Seed the macrophage cell line in a multi-well plate at a predetermined density and allow them to adhere overnight. If using THP-1 cells, differentiate them into a macrophage-like state using an agent like Phorbol 12-myristate 13-acetate (PMA).

• Bacterial Infection: Infect the macrophage monolayer with the bacteria at a specific multiplicity of infection (MOI). Incubate for a sufficient time to allow for phagocytosis.

• Removal of Extracellular Bacteria: After the infection period, wash the cells with PBS to remove non-phagocytosed bacteria. You can also treat the cells with an antibiotic that does not penetrate the host cells (e.g., gentamicin (B1671437) for some bacteria) to kill any remaining extracellular bacteria.

• Treatment: Add fresh cell culture medium containing the Rifogal formulations at different concentrations to the infected cells. Include controls such as untreated infected cells and cells treated with the free drug.

• Incubation: Incubate the treated cells for a specific period (e.g., 24, 48, 72 hours).

• Cell Lysis and Bacterial Plating:

  • At the end of the treatment period, wash the cells with PBS.

  • Lyse the macrophages with a cell lysis buffer to release the intracellular bacteria.

  • Perform serial dilutions of the cell lysate in sterile PBS or saline.

  • Plate the dilutions onto appropriate agar plates.

• Enumeration: Incubate the plates until bacterial colonies are visible and then count the colony-forming units (CFUs).

• Data Analysis: Calculate the log10 CFU per well for each treatment condition and compare the efficacy of the different formulations.

Visualizations

Caption: Workflow for assessing the intracellular efficacy of Rifogal formulations.

Caption: Cellular uptake pathway of nanoparticle-encapsulated Rifogal in macrophages.

References

• 1. Intracellular Accumulation of Novel and Clinically Used TB Drugs Potentiates Intracellular Synergy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Drug Design and Delivery for Intracellular Bacteria: Emerging Paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. storage.imrpress.com [storage.imrpress.com]
• 5. Rifampicin-Liposomes for Mycobacterium abscessus Infection Treatment: Intracellular Uptake and Antibacterial Activity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rifampicin–Liposomes for Mycobacterium abscessus Infection Treatment: Intracellular Uptake and Antibacterial Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Use of microsphere technology for targeted delivery of rifampin to Mycobacterium tuberculosis-infected macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Efficacy of Microencapsulated Rifampin in Mycobacterium tuberculosis-Infected Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Use of Microsphere Technology for Targeted Delivery of Rifampin to Mycobacterium tuberculosis-Infected Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rifampicin-Loaded Mesoporous Silica Nanoparticles for the Treatment of Intracellular Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enhancing the Cellular Uptake and Antibacterial Activity of Rifampicin through Encapsulation in Mesoporous Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nanocarriers for the delivery of antibiotics into cells against intracellular bacterial infection - Biomaterials Science (RSC Publishing) DOI:10.1039/D2BM01489K [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Targeted and efficient delivery of rifampicin to macrophages involved in non-tuberculous mycobacterial infection via mannosylated solid lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Detection of residual rifampicin in urine via fluorescence quenching of gold nanoclusters on paper - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Mycobacterium tuberculosis Cells Surviving in the Continued Presence of Bactericidal Concentrations of Rifampicin in vitro Develop Negatively Charged Thickened Capsular Outer Layer That Restricts Permeability to the Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

What are the factors affecting Rifogal's activity in different media?

Welcome to the technical support center for Rifogal and its derivatives, primarily focusing on Rifampicin (B610482). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental usage of Rifogal, troubleshoot common issues, and answer frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is Rifogal and what is its primary mechanism of action?

A1: Rifogal is a brand name for antibiotics belonging to the Rifamycin class, with Rifampicin being a common active ingredient.[1][2] Its primary mechanism of action is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[3][4] Rifampicin binds to the β-subunit of the bacterial RNAP, which physically blocks the elongation of the RNA chain, thereby halting the synthesis of essential proteins and leading to bacterial cell death.[5][6] This action is selective for bacterial RNAP, with minimal effect on the mammalian equivalent.[4][7]

Q2: What are the main factors that can affect the stability and activity of Rifogal (Rifampicin) in my experiments?

A2: The stability and activity of Rifampicin are primarily influenced by several factors in experimental media:

• pH: Rifampicin is unstable in highly acidic conditions and shows maximal stability at a pH of around 4.0 to 7.0.[2][8][9] Degradation increases significantly in acidic environments (pH 2.5 and 4.5).[5]

• Temperature: Increased temperatures accelerate the degradation of Rifampicin.[10][11] For instance, in 7H9 broth and Löwenstein-Jensen (L-J) medium, approximately 50% of Rifampicin degrades after one week at 37°C.[12]

• Light: As a light-sensitive drug, exposure to light can lead to degradation.[12]

• Oxidation: Rifampicin can undergo auto-oxidation to form Rifampicin Quinone, a major degradation product.[13][14]

• Culture Medium and Buffers: The type of buffer and culture medium can impact stability. Acetate (B1210297) and phosphate (B84403) buffers have been shown to have an adverse effect on Rifampicin stability compared to borate (B1201080) or formate (B1220265) buffers.[2][9]

Q3: What is Rifampicin Quinone and how does it affect my results?

A3: Rifampicin Quinone is the primary degradation product of Rifampicin, formed through oxidation.[13] Its presence in a Rifampicin stock solution is an indicator of poor quality.[1][13] Interestingly, Rifampicin Quinone can undergo a temperature-dependent chemical conversion back to Rifampicin in solution, particularly at physiologically relevant temperatures (30-50°C).[1][13][15] This conversion can lead to an increase in antimicrobial activity over time in your experiment, which may cause variability in your results.[1][13]

Q4: Can I use Rifogal (Rifampicin) for recombinant protein expression in bacteria?

A4: Yes, Rifampicin is commonly used in biotechnology to inhibit the synthesis of host bacterial proteins during recombinant protein expression.[6] It selectively inhibits the bacterial RNA polymerase, while viral RNA polymerases, such as T7 RNA polymerase, which are often used to transcribe the gene of interest, are not affected.[6]

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected Rifogal activity.

Possible Cause	Troubleshooting Step
Degradation of Rifogal stock solution	Prepare fresh stock solutions of Rifampicin in a suitable solvent like DMSO or methanol (B129727) and store them in small aliquots at -20°C for no longer than 3 months.[12] Avoid repeated freeze-thaw cycles. Protect stock solutions from light.
Incorrect pH of the medium	Ensure the pH of your experimental medium is within the stable range for Rifampicin (pH 6.0-7.0 is optimal for stability in some buffer systems).[9] Be aware that highly acidic conditions (below pH 4.0) will lead to rapid degradation.[2][8]
High incubation temperature	If prolonged incubation at 37°C or higher is required, be aware of the potential for significant degradation.[12] Consider this degradation rate when interpreting results from long-term experiments.
Inappropriate buffer system	If using a buffered medium, consider that phosphate and acetate buffers can accelerate Rifampicin degradation.[2][9] Borate or formate buffers may offer better stability.[9]
Interaction with other compounds	If using Rifampicin in combination with other drugs, be aware of potential interactions. For example, Isoniazid (B1672263) can accelerate the degradation of Rifampicin in acidic media.[16][17]

Issue 2: Appearance of resistant colonies during the experiment.

Possible Cause	Troubleshooting Step
Spontaneous mutations	Resistance to Rifampicin primarily arises from spontaneous mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase.[18][19] This can occur during the course of an experiment.
Sub-inhibitory concentration of Rifogal	Using a concentration of Rifampicin that is too low can select for the growth of resistant mutants.[6] Ensure you are using an appropriate concentration based on the Minimum Inhibitory Concentration (MIC) for your bacterial strain.
Degradation of Rifogal over time	As Rifampicin degrades in the medium over time, its effective concentration may drop to sub-inhibitory levels, allowing for the outgrowth of resistant bacteria.[12]

Quantitative Data Summary

Table 1: Effect of pH on Rifampicin Stability

pH	Stability	Observations
2.5	Highly Unstable	Nearly 95% degradation after 48 hours.[5]
4.0	Maximally Stable	Identified as the pH of maximum stability in one study.[2][8]
4.5	Unstable	Approximately 80% degradation after 48 hours.[5]
6.0 - 7.0	Stable	Considered the most stable pH range in another study.[9]
7.4	Moderately Stable	Approximately 44% degradation after 48 hours.[5]

Table 2: Effect of Temperature on Rifampicin Degradation in Different Media

Medium	Temperature	Time	Degradation
7H9 Broth	37°C	1 week	~50%[12]
Löwenstein-Jensen (L-J)	37°C	1 week	~50%[12]
7H9 Broth	4°C	4 months	~50%[12]
Löwenstein-Jensen (L-J)	4°C	4 months	~50%[12]
Extemporaneous Suspension	45°C	60 days	~80.49%[11]

Table 3: Minimum Inhibitory Concentrations (MICs) of Rifamycins against various Nontuberculous Mycobacteria (NTM) Species

Rifamycin Derivative	NTM Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Rifabutin	M. avium complex	≤0.062 to 0.5	0.25 to 1[20]
Rifabutin	M. kansasii	≤0.062	≤0.062[20]
Rifabutin	M. abscessus	4 to 8	16[20]
Rifampin	M. abscessus	32 to >64	>64[20]
Rifapentine	M. abscessus	32 to >64	>64[20]
Rifaximin	M. abscessus	>64	>64[20]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is a standard method for determining the MIC of Rifogal against a bacterial strain.

• Preparation of Rifogal Stock Solution:

  • Dissolve Rifampicin powder in a suitable solvent (e.g., DMSO or methanol) to a high concentration (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtering it through a 0.22 µm filter.

  • Store the stock solution in small aliquots at -20°C.[12]

• Preparation of Bacterial Inoculum:

  • Culture the bacterial strain of interest in an appropriate broth medium (e.g., Mueller-Hinton Broth, 7H9 Broth) to the mid-logarithmic phase of growth.

  • Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this standardized suspension to achieve the final desired inoculum concentration in the microtiter plate (typically 5 x 10⁵ CFU/mL).

• Broth Microdilution Assay:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the Rifogal stock solution in the appropriate sterile broth medium. The final volume in each well should be 100 µL.

  • Add 100 µL of the diluted bacterial inoculum to each well, bringing the total volume to 200 µL.

  • Include a positive control (broth with bacteria, no drug) and a negative control (broth only) on each plate.

  • Incubate the plate at the optimal temperature and duration for the specific bacterial strain (e.g., 37°C for 18-24 hours for many common bacteria).

• Determination of MIC:

  • After incubation, visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of Rifogal that completely inhibits visible bacterial growth.[21]

Visualizations

Caption: Mechanism of Rifogal's action on bacterial cells.

Caption: Workflow for in vitro testing of Rifogal.

References

• 1. Evaluation of the effect of temperature on the stability and antimicrobial activity of rifampicin quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 4. Rifampicin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. japsonline.com [japsonline.com]
• 6. Rifampicin - Wikipedia [en.wikipedia.org]
• 7. droracle.ai [droracle.ai]
• 8. Effects of buffers and pH on rifampicin stability | Semantic Scholar [semanticscholar.org]
• 9. scholars.mssm.edu [scholars.mssm.edu]
• 10. ijpsonline.com [ijpsonline.com]
• 11. Evaluation of physicochemical characteristic of rifampicin extemporaneous suspension in specific time and conditions – Asia-Pacific Journal of Science and Technology (APST) [apst.kku.ac.th]
• 12. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chemo-Enzymatic Degradation of Rifampicin - ChemistryViews [chemistryviews.org]
• 15. researchgate.net [researchgate.net]
• 16. Stability of rifampicin in dissolution medium in presence of isoniazid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis [frontiersin.org]
• 19. In Vitro Activity of Novel Rifamycins against Rifamycin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 20. In Vitro Activity of Rifamycin Derivatives against Nontuberculous Mycobacteria, Including Macrolide- and Amikacin-Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

How to address batch-to-batch variability of Rifogal?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Rifogal (the active ingredient being Rifampicin). This resource aims to address potential issues related to batch-to-batch variability to ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results in our bioassays with different batches of Rifogal. What are the potential causes?

A1: Batch-to-batch variability of Rifogal can stem from several factors related to its chemical properties and manufacturing process. The primary sources of inconsistency include:

• Purity and Impurity Profile: The presence and concentration of impurities can significantly alter the biological activity of Rifogal. Common impurities include Rifampicin (B610482) Quinone, 3-Formylrifamycin SV, and Rifampicin N-oxide.[1] Additionally, nitrosamine (B1359907) impurities, such as 1-methyl-4-nitrosopiperazine (B99963) (MeNP), have been identified in some Rifampicin products and are subject to strict regulatory limits.[2][3]

• Degradation: Rifampicin is susceptible to degradation under certain conditions. Its stability is pH-dependent, with increased degradation occurring in both highly acidic and alkaline environments.[4] Exposure to heat and light can also lead to the formation of degradation products.[5]

• Polymorphism: Rifampicin can exist in different crystalline forms (polymorphs), which may affect its solubility and dissolution rate.[6] This can, in turn, influence its bioavailability and potency in cell-based assays.

• Dissolution Rate: Variations in the manufacturing process of the final drug product can lead to differences in dissolution rates between batches, affecting the concentration of the active compound available to the biological system.[7][8]

Q2: What are the acceptable limits for impurities in Rifogal?

A2: Regulatory agencies have established limits for various impurities in Rifampicin. While specific limits may vary depending on the pharmacopeia (e.g., USP, EP), some examples are provided in the table below. It is crucial to obtain a batch-specific Certificate of Analysis (CoA) from the supplier to verify the purity and impurity levels.

Q3: How should I properly store and handle Rifogal to minimize variability?

A3: To maintain the integrity of Rifogal and minimize degradation, proper storage and handling are critical. Adhere to the following guidelines:

• Storage Temperature: Store Rifogal at a controlled room temperature, typically between 2°C and 8°C, and protect it from light.[9]

• pH of Solutions: Be mindful of the pH when preparing stock solutions and experimental media. Rifampicin is most stable at a neutral pH.[4] Avoid highly acidic or alkaline conditions, which can accelerate its degradation.[10]

• Solvent Selection: For preparing stock solutions, use appropriate solvents like dimethyl sulfoxide (B87167) (DMSO) or methanol.[5]

• Fresh Preparations: It is recommended to prepare fresh working solutions for each experiment to avoid degradation that can occur over time in aqueous solutions.

Troubleshooting Guides

Issue: Inconsistent Potency or Efficacy in In Vitro Assays

This guide provides a systematic approach to troubleshooting variable experimental outcomes when using different batches of Rifogal.

Step 1: Verify Certificate of Analysis (CoA) and Supplier Specifications

• Action: Compare the CoAs for the different batches of Rifogal. Pay close attention to the reported purity, impurity profile, and any specified physical characteristics.

• Rationale: Discrepancies in the chemical specifications are a primary source of variability.

Step 2: Perform Analytical Characterization of Rifogal Batches

• Action: If significant variability persists, consider performing in-house analytical testing to confirm the identity, purity, and concentration of your Rifogal batches.

• Rationale: Independent verification can help identify issues not apparent from the supplier's CoA.

• Recommended Method: High-Performance Liquid Chromatography (HPLC) is a robust method for assessing the purity of Rifogal and quantifying impurities.[11][12]

Step 3: Standardize Solution Preparation

• Action: Implement a strict, standardized protocol for preparing Rifogal stock and working solutions. Ensure consistent solvent, concentration, and storage conditions for all experiments.

• Rationale: Inconsistent solution preparation can introduce significant experimental error.

Step 4: Evaluate Experimental Conditions

• Action: Review your assay protocol for any potential sources of variability, such as cell passage number, seeding density, and incubation times.

• Rationale: Biological variability in the assay system can be mistaken for compound variability.

Quantitative Data Summary

Table 1: Reported Impurity Limits for Rifampicin

Impurity	Regulatory Body/Source	Recommended Limit	Citation
1-methyl-4-nitrosopiperazine (MeNP)	WHO PQT/MED (interim)	≤ 5 ppm	[2]
1-methyl-4-nitrosopiperazine (MNP)	US FDA (temporary)	< 5 ppm	[3]
1-methyl-4-nitrosopiperazine (MNP)	Ministry of Food and Drug Safety (Korea, temporary)	≤ 2.1 ppm	[13]

Table 2: Dissolution Requirements for Rifampicin Capsules (150 mg)

Test Condition	Timepoint	Acceptance Criteria	Citation
USP Paddle Method, 75 rpm, 900 mL water	45 minutes	Not less than 80% dissolved	[7]

Experimental Protocols

Protocol 1: Quality Control of Rifogal Batches by High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity and identify potential impurities in different batches of Rifogal.

Materials:

• Rifogal (Rifampicin) samples from different batches

• Rifampicin Reference Standard (e.g., USP or EP)[9][14]

• HPLC-grade acetonitrile (B52724) and water

• Acetate (B1210297) buffer (pH 4.5)

• C18 HPLC column (e.g., 250 x 4.6 mm, 5 µm particle size)

• HPLC system with UV detector

Method:

• Mobile Phase Preparation: Prepare a mobile phase consisting of 60% acetate buffer (pH 4.5) and 40% acetonitrile.[11] Filter and degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh and dissolve the Rifampicin Reference Standard in the mobile phase to prepare a standard solution of known concentration (e.g., 0.1 mg/mL).

• Sample Solution Preparation: Prepare sample solutions of each Rifogal batch at the same concentration as the standard solution.

• Chromatographic Conditions:

  • Column: C18 (250 x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

  • Run Time: 10 minutes[11]

• Analysis: Inject the standard and sample solutions into the HPLC system. Compare the chromatograms of the different batches to the reference standard.

• Data Interpretation: Assess the purity of each batch by calculating the area percentage of the main Rifampicin peak. Identify and compare the impurity profiles between batches.

Protocol 2: Comparative Dissolution Testing of Rifogal Formulations

Objective: To compare the dissolution profiles of different batches of Rifogal capsules.

Materials:

• Rifogal capsules from different batches

• USP Dissolution Apparatus 2 (Paddle)

• 900 mL of deionized water (dissolution medium)

• UV-Vis Spectrophotometer

Method:

• Apparatus Setup: Set up the dissolution apparatus with the paddle speed at 75 rpm and the dissolution medium temperature at 37 ± 0.5 °C.[7]

• Test Initiation: Place one capsule of a Rifogal batch into each vessel containing 900 mL of water.

• Sampling: At specified time intervals (e.g., 15, 30, 45, and 60 minutes), withdraw a sample of the dissolution medium. Filter the sample promptly.

• Analysis: Determine the concentration of dissolved Rifogal in each sample using a UV-Vis spectrophotometer at a wavelength of 334 nm.[7]

• Data Comparison: Plot the percentage of drug dissolved against time for each batch. Compare the dissolution profiles to identify any significant differences.

Visualizations

Caption: Mechanism of action of Rifogal (Rifampicin).

Caption: Troubleshooting workflow for batch-to-batch variability.

References

• 1. Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WHO on Nitrosamines, Rifampicin, Rifapentine and NDSRIS - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.who.int [cdn.who.int]
• 7. nihs.go.jp [nihs.go.jp]
• 8. Dissolution testing of marketed rifampicin containing fixed dose combination formulations using a new discriminative media: a post marketing retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A stability indicating RP-HPLC method development and validation for simultaneous quantification for assay of rifampicin in pharmaceutical solid dosage form - Int J Pharm Chem Anal [ijpca.org]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. Impurities Detected in Tuberculosis Drug 'Rifampicin'... Distribution Allowed - 아시아경제 [cm.asiae.co.kr]
• 14. 利福平 European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Validating the Antibacterial Efficacy of Rifogal: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the antibacterial effect of Rifogal (active ingredient: Rifampicin). It offers a comparative analysis of Rifogal's performance against other rifamycins (B7979662) and alternative antibiotics, supported by experimental data from various studies. Detailed protocols for key validation assays are provided to ensure methodological rigor in your research.

Mechanism of Action: The Rifamycin (B1679328) Class

Rifogal belongs to the rifamycin class of antibiotics, which exert their bactericidal effect by inhibiting bacterial DNA-dependent RNA polymerase (RNAP).[1][2] This enzyme is critical for the transcription of DNA into RNA, a fundamental step in protein synthesis. Rifamycins bind to the β-subunit of the bacterial RNAP, physically obstructing the path of the elongating RNA molecule and halting protein synthesis, which ultimately leads to bacterial cell death. A key advantage of this mechanism is its high selectivity for prokaryotic RNAP over its eukaryotic counterpart, contributing to a favorable safety profile.[3]

Experimental Protocols for Antibacterial Efficacy Testing

To quantitatively assess the antibacterial potency of Rifogal and compare it with other agents, the following standardized in vitro methods are recommended.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[4]

Protocol: Broth Microdilution Method

• Preparation of Antibiotic Solutions: Prepare a stock solution of Rifogal and comparator antibiotics in a suitable solvent. Perform two-fold serial dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: From a fresh 18-24 hour bacterial culture, suspend several colonies in sterile saline. Adjust the turbidity to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted antibiotics. Include a growth control well (broth and inoculum without antibiotic) and a sterility control well (broth only).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the antibiotic at which there is no visible turbidity (bacterial growth).

Minimum Inhibitory Concentration (MIC) Assay Workflow

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol:

• Perform MIC Assay: First, determine the MIC as described above.

• Subculturing: From the wells showing no visible growth in the MIC assay (the MIC well and all wells with higher concentrations), take a small aliquot (typically 10-100 µL).

• Plating: Spread the aliquot onto a fresh, antibiotic-free agar (B569324) plate (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plates at 35-37°C for 24-48 hours.

• Result Interpretation: The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no colony growth on the agar plate).

Minimum Bactericidal Concentration (MBC) Assay Workflow

Disk Diffusion Assay (Kirby-Bauer Method)

This method assesses the susceptibility of bacteria to antibiotics by measuring the diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.

Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Using a sterile cotton swab, evenly streak the inoculum over the entire surface of a Mueller-Hinton agar plate to create a uniform bacterial lawn.

• Disk Application: Aseptically place paper disks impregnated with a known concentration of Rifogal and comparator antibiotics onto the agar surface.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disk where no bacterial growth has occurred) in millimeters.

Disk Diffusion Assay Workflow

Comparative Antibacterial Activity Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for Rifogal (Rifampicin) and comparator antibiotics against key Gram-positive and Gram-negative bacteria, compiled from various studies.

Activity against Gram-Positive Bacteria

Antibiotic	Staphylococcus aureus (MIC Range in µg/mL)	Streptococcus pneumoniae (MIC Range in µg/mL)
Rifogal (Rifampicin)	≤0.016 - 1 [1][5]	0.008 - >32 [6][7][8]
Rifabutin	0.002 - 6.250[9][10]	No recent data found
Rifapentine (B610483)	Similar to Rifampicin[11]	No recent data found
Vancomycin (B549263)	0.25 - 4.0[9][10][12]	No recent data found
Linezolid	1 - 4[13][14][15]	No recent data found

Activity against Gram-Negative Bacteria

Antibiotic	Escherichia coli (MIC Range in µg/mL)	Pseudomonas aeruginosa (MIC Range in µg/mL)
Rifogal (Rifampicin)	~12.5 - 25 [16]	No recent data found
Ceftazidime	≤0.12 - >32[17]	1 - 1024[18]
Ciprofloxacin (B1669076)	No recent data found	0.0325 - 32[19][20][21][22]
Gentamicin (B1671437)	No recent data found	0.25 - 512[23][24]

Disk Diffusion Susceptibility

Interpretive criteria for the disk diffusion method are established by organizations like the Clinical and Laboratory Standards Institute (CLSI). For staphylococci and a 2 µg rifampin disk, the following tentative criteria have been proposed:

Zone Diameter	Interpretation
≥ 22 mm	Susceptible
14 - 21 mm	Intermediate
≤ 13 mm	Resistant

(Source: Chemotherapy, 1987)[25]

Summary and Conclusion

This guide outlines the standard methodologies for validating the antibacterial effect of Rifogal and provides a comparative dataset against other antibiotics. The experimental protocols for MIC, MBC, and disk diffusion assays offer a robust framework for in-house validation.

The compiled data indicates that Rifogal demonstrates potent activity against Gram-positive bacteria, particularly Staphylococcus aureus, with MIC values often lower than those of vancomycin and linezolid. Its activity against Gram-negative bacteria like Escherichia coli is generally lower. For a comprehensive evaluation, it is recommended to perform direct comparative studies against a panel of relevant clinical isolates under standardized conditions. The provided protocols and comparative data serve as a valuable resource for researchers and drug development professionals in the continued assessment of Rifogal's antibacterial efficacy.

References

• 1. In Vitro Activity of Rifampin, Rifabutin, Rifapentine, and Rifaximin against Planktonic and Biofilm States of Staphylococci Isolated from Periprosthetic Joint Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceftazidime resistance in Pseudomonas aeruginosa is multigenic and complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Low-Level Resistance to Rifampin in Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Frontiers | Rifabutin: a repurposed antibiotic with high potential against planktonic and biofilm staphylococcal clinical isolates [frontiersin.org]
• 10. Rifabutin: a repurposed antibiotic with high potential against planktonic and biofilm staphylococcal clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro activities of rifapentine and rifampin, alone and in combination with six other antibiotics, against methicillin-susceptible and methicillin-resistant staphylococci of different species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Vancomycin - Wikipedia [en.wikipedia.org]
• 13. Comparison of In-vitro Activities of Linezolid and Vancomycin against Staphylococcus aureus Isolated from A Tertiary Care Hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Linezolid minimum inhibitory concentration (MIC) creep in methicillin-resistant Staphylococcus aureus (MRSA) clinical isolates at a single Japanese center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. jstage.jst.go.jp [jstage.jst.go.jp]
• 16. Evolution of Rifampin Resistance in Escherichia coli and Mycobacterium smegmatis Due to Substandard Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ceftazidime, a pseudomonas-active cephalosporin: in-vitro antimicrobial activity evaluation including recommendations for disc diffusion susceptibility tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Ceftazidime resistance in Pseudomonas aeruginosa is multigenic and complex | PLOS One [journals.plos.org]
• 19. Ciprofloxacin susceptibility of Pseudomonas aeruginosa isolates from keratitis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Increased susceptibility of Pseudomonas aeruginosa to ciprofloxacin in the presence of vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 21. journals.asm.org [journals.asm.org]
• 22. sciresjournals.com [sciresjournals.com]
• 23. Effects of Sub-Minimum Inhibitory Concentrations of Gentamicin on Alginate Produced by Clinical Isolates of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Different effects of sub-minimum inhibitory concentrations of gentamicin on the expression of genes involved in alginate production and biofilm formation of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Tentative inhibition zone criteria (Bauer-Kirby agar disk diffusion method) for rifampin against staphylococci - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Rifogal (Rifampicin) and Other Rifamycin Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Rifogal, a brand of the potent rifamycin (B1679328) antibiotic Rifampicin (B610482), with other clinically significant members of its class: Rifabutin (B1679326), Rifapentine, and Rifaximin. This objective analysis is supported by quantitative data from various studies to aid in research and development decisions.

Overview of Rifamycins (B7979662)

The rifamycin class of antibiotics exerts its bactericidal effect by inhibiting bacterial DNA-dependent RNA polymerase, a crucial enzyme for transcription.[] All members of this class bind to the β-subunit of this enzyme, sterically blocking the path of the elongating RNA molecule and thus halting protein synthesis.[2][3] While their core mechanism is conserved, variations in their chemical structures lead to significant differences in their antibacterial spectrum, pharmacokinetic profiles, and clinical applications.[4]

Comparative In Vitro Activity

The in vitro potency of an antibiotic is a critical indicator of its potential therapeutic efficacy. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium. The following tables summarize the comparative MICs of Rifampicin (the active ingredient in Rifogal), Rifabutin, Rifapentine, and Rifaximin against key bacterial pathogens.

Table 1: Comparative MICs (μg/mL) Against Mycobacterium tuberculosis and Mycobacterium avium Complex (MAC)

Antibiotic	Mycobacterium tuberculosis (MIC90)	Mycobacterium avium Complex (MIC90)
Rifampicin (Rifogal)	0.5 - 1.0	≤2.0
Rifabutin	0.06 - 0.25	≤0.125
Rifapentine	0.125 - 0.25	≤2.0

Data compiled from multiple sources. MIC values can vary based on testing methodology and specific strains.[5]

Table 2: Comparative MICs (μg/mL) Against Gram-Positive Bacteria

Antibiotic	Staphylococcus aureus (MSSA, MIC90)	Staphylococcus aureus (MRSA, MIC90)
Rifampicin (Rifogal)	0.08	>10
Rifabutin	≤0.016 - 0.03	Data variable
Rifapentine	1.28	≥10
Rifaximin	≤0.016	Data variable

Data compiled from multiple sources. Note that rifaximin's clinical use is localized to the gut, and systemic MICs may not be relevant.[6]

Table 3: Comparative MICs (μg/mL) Against Other Relevant Bacteria

Antibiotic	Helicobacter pylori (MIC Range)	Coxiella burnetii (MIC)
Rifampicin (Rifogal)	0.125 - 8	0.01 - 0.1
Rifabutin	≤0.016	≤0.001 - 0.1
Rifapentine	0.125 - 32	≤0.001 - 0.01
Rifaximin	0.125 - 32	Ineffective at Cmax

Data compiled from multiple sources.[7][8]

Pharmacokinetic and Pharmacodynamic Comparison

Significant variations in the pharmacokinetic properties of rifamycins dictate their dosing regimens and clinical utility.

Table 4: Comparative Pharmacokinetic Parameters

Parameter	Rifampicin (Rifogal)	Rifabutin	Rifapentine	Rifaximin
Half-life (t½)	~3 hours[9]	~45 hours[9]	~15 hours[9]	~2-5 hours
Protein Binding	High (~89%)	High (~85%)	Very High (97%)[10]	Moderate
Bioavailability	Nearly complete on an empty stomach[9]	~20%[9]	Increased with food[10]	Very low (<0.4%)
Metabolism	Hepatic auto-inducer[9]	Substrate and inducer of CYP3A[10]	Inducer of CYP3A[10]	Minimal systemic metabolism
Primary Excretion	Biliary/Fecal	Fecal and Renal	Fecal	Fecal (unchanged)

Mechanism of Action and Resistance

The shared mechanism of action of rifamycins is the inhibition of the bacterial DNA-dependent RNA polymerase. Resistance primarily develops through point mutations in the rpoB gene, which encodes the β-subunit of the enzyme, leading to reduced drug binding affinity.[9] Cross-resistance among rifampicin, rifapentine, and to a lesser extent, rifabutin is common.[9]

Figure 1. Mechanism of action of rifamycins.

Drug Interactions and Metabolism

A critical differentiator among systemic rifamycins is their potential for drug-drug interactions, primarily through the induction of cytochrome P450 (CYP) enzymes and the P-glycoprotein (P-gp) drug transporter. This is mediated by the activation of the nuclear pregnane (B1235032) X receptor (PXR).[11]

Rifampicin is a potent inducer, significantly accelerating the metabolism of numerous co-administered drugs, which can lead to therapeutic failure.[11] The induction potency generally follows the order: Rifampicin > Rifapentine > Rifabutin.[10] Rifabutin's weaker induction profile makes it a valuable alternative in patients on complex drug regimens, such as those with HIV receiving antiretroviral therapy.[4] Rifaximin, due to its minimal systemic absorption, has a very low potential for systemic drug-drug interactions.

References

• 2. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Rifamycins, Alone and in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of Rifamycins for Efficacy Against Mycobacterium avium Complex and Resistance Emergence in the Hollow Fiber Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Activity of Rifampin, Rifabutin, Rifapentine, and Rifaximin against Planktonic and Biofilm States of Staphylococci Isolated from Periprosthetic Joint Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Rifamycins Decoded: A Clinician’s Deep-Dive into Rifampicin, Rifabutin and Rifapentine - Zhengzhou Minzhong Pharmaceutical Co., Ltd. [minzhongpharma.com]
• 10. researchgate.net [researchgate.net]
• 11. Roles of rifampicin in drug-drug interactions: underlying molecular mechanisms involving the nuclear pregnane X receptor - PMC [pmc.ncbi.nlm.nih.gov]

Rifogal (Rifampicin): A Comparative Analysis Against Other First-Line Tuberculosis Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifogal, a brand name for the antibiotic Rifampicin, stands as a cornerstone in the combination therapy of tuberculosis (TB). Its potent bactericidal activity against Mycobacterium tuberculosis has been instrumental in shortening treatment durations and improving patient outcomes. This guide provides a comprehensive comparison of Rifogal (Rifampicin) with other first-line anti-tuberculosis agents, namely Isoniazid, Pyrazinamide (B1679903), and Ethambutol. The comparison is based on available preclinical and clinical data, focusing on efficacy, safety, and mechanism of action to inform research and drug development efforts.

Mechanism of Action: Inhibition of Bacterial RNA Synthesis

Rifampicin exerts its bactericidal effect by specifically inhibiting the bacterial DNA-dependent RNA polymerase. This enzyme is crucial for the transcription of DNA into RNA, a vital step in protein synthesis. By binding to the β-subunit of the RNA polymerase, Rifampicin effectively blocks the elongation of the messenger RNA chain, thereby halting essential protein production and leading to bacterial cell death. This targeted mechanism of action is a key advantage, as it has a high affinity for the prokaryotic RNA polymerase and low affinity for its eukaryotic counterpart, which contributes to its favorable therapeutic index.

Mechanism of Action of Rifampicin

Comparative Efficacy

The efficacy of anti-tuberculosis drugs is assessed through various parameters, including their bactericidal activity (the ability to kill rapidly dividing bacteria) and their sterilizing activity (the ability to eliminate persistent, slow-metabolizing bacteria).

Early Bactericidal Activity (EBA)

Early bactericidal activity is a measure of the initial killing of tubercle bacilli in the sputum of patients with pulmonary tuberculosis. Studies have shown that Isoniazid possesses the most potent EBA among the first-line drugs, followed by Rifampicin. Pyrazinamide exhibits minimal EBA in the first two days of treatment, while Ethambutol's activity is considered largely bacteriostatic.

Sterilizing Activity

The sterilizing activity of a drug is crucial for preventing relapse after treatment completion. Rifampicin and Pyrazinamide are considered the most important sterilizing drugs in the standard short-course chemotherapy. Rifampicin is effective against semi-dormant bacilli that multiply intermittently, while Pyrazinamide is uniquely active against bacteria in the acidic environment of macrophages and inflamed tissues. Studies have shown that the combination of Rifampicin and Pyrazinamide is highly effective in reducing the duration of therapy.

Quantitative Comparison of Efficacy and Safety

The following tables summarize key quantitative data from various studies comparing Rifampicin with other first-line and alternative rifamycin-based regimens.

Table 1: Comparison of Efficacy Parameters

Drug/Regimen	Parameter	Result	Study Population	Citation
Rifampicin	Sputum Culture Conversion (2 months)	83.3% (solid media)	Pulmonary TB	[1]
Rifapentine	Sputum Culture Conversion (2 months)	86.4% (solid media)	Pulmonary TB	[1]
Rifampicin + Isoniazid	Treatment Completion Rate	96.9%	TB-HIV co-infected	[2]
Rifabutin + Isoniazid	Treatment Completion Rate	87.8%	TB-HIV co-infected	[2]
Rifampicin	Relapse Rate	Not significantly different from Rifapentine	Pulmonary TB	[3]
Rifapentine (once weekly)	Relapse Rate	Higher than twice/thrice weekly Rifampicin	Pulmonary TB	[4]

Table 2: Comparison of Adverse Events

Drug/Regimen	Adverse Event	Incidence	Study Population	Citation
Rifampicin	Any Adverse Event	1.5%	Latent TB	[5]
Isoniazid	Any Adverse Event	2.7%	Latent TB	[5]
Rifampicin	Hepatotoxicity (Grade 3-4) in elderly (>65)	0%	Latent TB	[5]
Isoniazid	Hepatotoxicity (Grade 3-4) in elderly (>65)	6%	Latent TB	[5]
Rifampicin	Treatment Discontinuation	15.7%	Pulmonary TB	[1]
Rifapentine	Treatment Discontinuation	14.5%	Pulmonary TB	[1]
Rifampicin	Serious Adverse Events	Lower than Rifabutin in some studies	TB-HIV co-infected	[6]
Rifabutin	Serious Adverse Events	Higher than Rifampicin in some studies	TB-HIV co-infected	[6]

Experimental Protocols

In Vitro Susceptibility Testing: Broth Microdilution Method

A common method to determine the Minimum Inhibitory Concentration (MIC) of an anti-tuberculosis drug is the broth microdilution susceptibility test.

Objective: To determine the lowest concentration of a drug that inhibits the visible growth of Mycobacterium tuberculosis.

Materials:

• 96-well microtiter plates

• Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase)

• Standardized inoculum of M. tuberculosis (e.g., H37Rv)

• Drug stock solutions (e.g., Rifampicin, Isoniazid, Ethambutol, Pyrazinamide)

Procedure:

• Drug Dilution: Prepare serial twofold dilutions of each drug in the microtiter plate wells using the broth as a diluent.

• Inoculum Preparation: Prepare a suspension of M. tuberculosis and adjust its turbidity to a McFarland 0.5 standard.

• Inoculation: Inoculate each well (except for sterility controls) with the standardized bacterial suspension. Include a drug-free well as a growth control.

• Incubation: Seal the plates and incubate at 37°C for 7 to 14 days.

• Reading Results: The MIC is determined as the lowest drug concentration that shows no visible bacterial growth. This can be assessed visually or by using a growth indicator like Resazurin.

Workflow for In Vitro Susceptibility Testing

Advantages of Rifogal (Rifampicin)

Based on the available evidence, the primary advantages of Rifampicin over other first-line tuberculosis drugs can be summarized as follows:

• Potent Sterilizing Activity: Alongside Pyrazinamide, Rifampicin is a key sterilizing agent, crucial for shortening the duration of TB therapy and preventing relapse.

• Broad Bactericidal Spectrum: It is effective against both rapidly dividing and semi-dormant mycobacteria.

• Favorable Safety Profile Compared to Isoniazid for Latent TB: Studies have shown a lower incidence of adverse events, particularly hepatotoxicity in older adults, when used as monotherapy for latent tuberculosis infection compared to Isoniazid.[5]

• Well-Established Efficacy: Decades of clinical use have solidified its position as a reliable and effective component of combination therapy for drug-susceptible TB.

Comparison with Other Rifamycins (B7979662)

Rifampicin belongs to the rifamycin (B1679328) class of antibiotics, which also includes Rifabutin and Rifapentine.

• Rifabutin: It is often used as a substitute for Rifampicin in TB patients co-infected with HIV who are on protease inhibitors, due to its less potent induction of cytochrome P450 enzymes. However, some studies suggest it may be associated with a higher rate of serious adverse events compared to Rifampicin in certain populations.[6]

• Rifapentine: This long-acting rifamycin allows for less frequent dosing (e.g., once weekly in combination with Isoniazid for latent TB). In the treatment of active TB, daily Rifapentine has shown comparable efficacy to Rifampicin in the intensive phase.[1] However, once-weekly Rifapentine regimens for active disease have been associated with a higher risk of relapse and the development of rifamycin resistance compared to standard daily Rifampicin.[4]

Logical Relationship of Rifamycins

Conclusion

Rifogal (Rifampicin) remains an indispensable component of first-line tuberculosis therapy. Its primary advantages lie in its potent sterilizing activity, which is critical for treatment shortening, and a generally favorable safety profile, particularly when compared to Isoniazid for the treatment of latent TB infection. While newer rifamycins like Rifabutin and Rifapentine offer specific benefits in certain clinical scenarios, such as in HIV co-infected patients or for improving treatment adherence through less frequent dosing, Rifampicin continues to be the benchmark against which other regimens are measured for the treatment of drug-susceptible tuberculosis. Future research should continue to explore optimized dosing strategies and novel combinations to further enhance the efficacy and safety of rifamycin-based regimens in the global fight against tuberculosis.

References

• 1. atsjournals.org [atsjournals.org]
• 2. Sterilising action of pyrazinamide in models of dormant and rifampicin-tolerant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atsjournals.org [atsjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 6. The association between sterilizing activity and drug distribution into tuberculosis lesions - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Comparative Study of Rifogal and Isoniazid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting a comparative study of Rifogal (active ingredient: rifampicin) and isoniazid (B1672263), two cornerstone drugs in the treatment of tuberculosis. This document outlines detailed experimental protocols, presents key data in a comparative format, and includes visualizations to elucidate complex biological pathways and experimental workflows.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a significant global health threat. The standard treatment regimen heavily relies on a combination of antibiotics, with Rifogal (rifampicin) and isoniazid being critical first-line agents. A thorough comparative understanding of their individual and combined efficacy, pharmacokinetic profiles, and potential for adverse effects is paramount for optimizing existing therapies and developing novel treatment strategies. This guide offers a structured approach to performing such a comparative study.

Drug Profiles: Rifogal vs. Isoniazid

A fundamental component of a comparative study is a clear understanding of the individual characteristics of each drug.

Feature	Rifogal (Rifampicin)	Isoniazid
Mechanism of Action	Inhibits bacterial DNA-dependent RNA polymerase by binding to the β-subunit, thus blocking RNA synthesis.[1][2][3]	A prodrug activated by the mycobacterial catalase-peroxidase enzyme (KatG). The activated form inhibits the synthesis of mycolic acids, essential components of the mycobacterial cell wall.[4][5][6]
Pharmacokinetics
Absorption	Rapid and complete oral absorption, though food can decrease the rate.[7][8]	Rapid and nearly complete absorption from the gastrointestinal tract.[4][5]
Distribution	Widely distributed into most body tissues and fluids, including cerebrospinal fluid. High protein binding (approx. 80%).[7][8]	Distributes readily into all body fluids and tissues, including cerebrospinal fluid.[9][10]
Metabolism	Extensively metabolized in the liver, primarily through deacetylation. It is a potent inducer of cytochrome P450 enzymes.[7][8]	Metabolized in the liver, primarily by acetylation, which is genetically determined ("fast" vs. "slow" acetylators).[9][6][10]
Elimination	Primarily excreted in the bile and feces, with a smaller portion in the urine. Undergoes enterohepatic recirculation.[7]	Metabolites are primarily excreted in the urine.[9]
Pharmacodynamics	Exhibits concentration-dependent killing.[11]	Exhibits concentration-dependent killing of rapidly dividing mycobacteria and is bacteriostatic for slow-growing organisms.[9][12]
Common Side Effects	Nausea, vomiting, diarrhea, loss of appetite, and a harmless orange-red discoloration of body fluids.[2][13][14][15]	Peripheral neuropathy (can be mitigated with pyridoxine (B80251) - vitamin B6), nausea, vomiting, and stomach upset.[9][16][17][18]
Serious Side Effects	Liver problems (hepatotoxicity), severe skin reactions, and blood disorders.[1][15]	Severe and potentially fatal hepatitis, severe allergic reactions, and nerve damage.[16][19][18]

Experimental Protocols for a Comparative Study

This section outlines a series of key experiments to comprehensively compare Rifogal and isoniazid.

In Vitro Efficacy Assessment

Objective: To determine and compare the minimum inhibitory concentrations (MICs) of Rifogal and isoniazid against Mycobacterium tuberculosis and to assess their interaction when used in combination.

A. Determination of Minimum Inhibitory Concentration (MIC)

• Protocol: Microplate Alamar Blue Assay (MABA)

  • Prepare a stock solution of Rifogal and isoniazid in an appropriate solvent (e.g., dimethyl sulfoxide).

  • Serially dilute the drugs in 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) in a 96-well microplate.

  • Inoculate each well with a standardized suspension of M. tuberculosis (e.g., H37Rv strain).

  • Include a drug-free control well and a negative control well (broth only).

  • Incubate the plates at 37°C for 5-7 days.

  • Add Alamar Blue solution to each well and incubate for another 24 hours.

  • A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.

• Protocol: MTT Assay

  • Prepare a bacterial suspension of M. tuberculosis from colonies on a solid medium.

  • In a 96-well plate, add Middlebrook 7H9 broth and serial dilutions of Rifogal and isoniazid.

  • Inoculate the wells with the bacterial suspension.

  • Incubate the plate for 4 days for Rifogal and 7 days for isoniazid.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution and incubate for a further 3 hours.

  • Add a solubilizing agent (e.g., acidic isopropanol) and read the absorbance at 570 nm. The MIC is the lowest concentration of the drug that inhibits bacterial growth, as indicated by a lack of color change.[1]

B. Assessment of Drug Synergy

• Protocol: Checkerboard Assay

  • In a 96-well microplate, create a two-dimensional matrix of drug concentrations. Serially dilute Rifogal along the x-axis and isoniazid along the y-axis.[6][20]

  • Inoculate all wells with a standardized suspension of M. tuberculosis.

  • Include wells with each drug alone to determine their individual MICs in the same experiment.

  • Incubate the plate and assess bacterial growth as described in the MABA or MTT protocol.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpret the results as follows: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4 indicates an additive or indifferent effect; FICI > 4 indicates antagonism.[21]

In Vivo Efficacy Evaluation

Objective: To compare the bactericidal activity of Rifogal and isoniazid, both alone and in combination, in a murine model of tuberculosis.

• Protocol: Mouse Model of Chronic Tuberculosis

  • Infect BALB/c mice via a low-dose aerosol inhalation with M. tuberculosis to establish a chronic infection.[16]

  • After 2-3 weeks of infection, randomize the mice into the following treatment groups:

    • Vehicle control

    • Rifogal alone

    • Isoniazid alone

    • Rifogal + Isoniazid combination

  • Administer the drugs orally once daily for a specified duration (e.g., 4 or 8 weeks).

  • At designated time points (e.g., after 2, 4, and 8 weeks of treatment), euthanize a subset of mice from each group.

  • Aseptically remove the lungs and spleens, homogenize the tissues, and plate serial dilutions on 7H11 agar (B569324) plates.

  • Incubate the plates at 37°C for 3-4 weeks and count the number of colony-forming units (CFU).

  • Compare the reduction in bacterial load (log10 CFU) between the treatment groups and the control group to determine the in vivo efficacy of each treatment.[9][16]

Pharmacokinetic Analysis

Objective: To determine and compare the plasma concentration-time profiles of Rifogal and isoniazid in an animal model.

• Protocol: Pharmacokinetic Study in Mice

  • Administer a single oral dose of Rifogal, isoniazid, or the combination to healthy BALB/c mice.

  • Collect blood samples via cardiac puncture or tail vein at multiple time points (e.g., 0.5, 1, 2, 4, 6, 8, and 24 hours) post-dosing.

  • Separate the plasma by centrifugation and store at -80°C until analysis.

  • Determine the plasma concentrations of Rifogal and isoniazid using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography with UV detection (UPLC-UV).

  • Use the plasma concentration-time data to calculate key pharmacokinetic parameters, including:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area under the concentration-time curve (AUC)

    • Elimination half-life (t1/2)

Toxicity Assessment

Objective: To evaluate and compare the potential for hepatotoxicity induced by Rifogal and isoniazid.

• Protocol: Rodent Model of Drug-Induced Liver Injury

  • Administer daily oral doses of Rifogal, isoniazid, or the combination to Wistar rats for an extended period (e.g., 28 days). Include a control group receiving the vehicle.

  • Monitor the animals for clinical signs of toxicity throughout the study.

  • At the end of the treatment period, collect blood samples for serum biochemistry analysis. Measure liver function markers such as alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP).[18]

  • Euthanize the animals and perform a gross pathological examination of the liver.

  • Collect liver tissue for histopathological analysis. Process the tissues, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E). Examine the slides for signs of liver damage, such as necrosis, inflammation, and steatosis.[13][19]

Visualizations

Mechanism of Action

Caption: Mechanisms of action for Rifogal and Isoniazid.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for the in vivo efficacy study in a mouse model.

Logical Relationship for Synergy Assessment

Caption: Logical flow for the assessment of drug synergy.

Conclusion

This guide provides a robust framework for a comprehensive comparative study of Rifogal and isoniazid. By following these detailed experimental protocols, researchers can generate high-quality, reproducible data to better understand the individual and combined actions of these vital antitubercular drugs. The systematic approach outlined here will contribute to the optimization of tuberculosis treatment and the development of future therapeutic strategies.

References

• 1. Rapid and simple MTT method for rifampicin and isoniazid susceptibility testing of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openread.academy [openread.academy]
• 4. tsijournals.com [tsijournals.com]
• 5. researchgate.net [researchgate.net]
• 6. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Comprehensive Review of Experimental Animal Models of Hepatopathy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. journals.asm.org [journals.asm.org]
• 9. Frontiers | One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics [frontiersin.org]
• 10. Susceptibilities of Mycobacterium tuberculosis to Isoniazid and Rifampin on Blood Agar - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hepatotoxicity Related to Anti-tuberculosis Drugs: Mechanisms and Management - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Developing Synergistic Drug Combinations To Restore Antibiotic Sensitivity in Drug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | A Simple and Sensitive UPLC–UV Method for Simultaneous Determination of Isoniazid, Pyrazinamide, and Rifampicin in Human Plasma and Its Application in Therapeutic Drug Monitoring [frontiersin.org]
• 17. Real-life isoniazid and rifampicin plasma concentrations in children: a tool for therapeutic drug monitoring of tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Intrapatient variability in plasma rifampicin & isoniazid in tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Rifampicin and isoniazid plasma concentrations in relation to adverse reactions in tuberculosis patients: a retrospective analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Assessment of hepatotoxicity of first-line anti-tuberculosis drugs on Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Rifogal's Grip: A Comparative Guide to RNA Polymerase Target Engagement

For researchers, scientists, and drug development professionals, definitively demonstrating that a drug candidate engages its intended target is a cornerstone of preclinical development. This guide provides a comparative overview of established experimental methodologies to confirm the direct binding and inhibitory action of Rifogal on its target, the bacterial DNA-dependent RNA polymerase (RNAP).

Rifogal's efficacy is rooted in its active ingredient, rifampicin (B610482), which functions by selectively inhibiting bacterial RNAP.[1] This inhibition is achieved through a direct binding interaction with the β-subunit of the enzyme, encoded by the rpoB gene.[2][3][4] The binding pocket is situated deep within the DNA/RNA channel, approximately 12 Å away from the active site.[5][6] By physically obstructing the path of the elongating RNA transcript, Rifogal effectively halts transcription after the synthesis of a mere 2-3 nucleotides.[3][4][6]

Confirmation of this target engagement is crucial and can be achieved through a combination of biochemical, structural, and genetic approaches. Below, we compare the most common and effective methods, providing experimental insights and data presentation formats to guide your research.

Comparative Analysis of Target Engagement Methodologies

To validate the interaction between Rifogal and bacterial RNA polymerase, a multi-pronged experimental approach is recommended. Each method offers unique insights into the binding event and its functional consequences.

Methodology	Principle	Key Outputs	Advantages	Limitations
In Vitro Transcription Assay	Measures the synthesis of RNA from a DNA template by purified RNAP in the presence of varying concentrations of Rifogal.	IC50 value (concentration for 50% inhibition), confirmation of abortive transcript formation.	Directly assesses the functional consequence of binding (inhibition of transcription).	Requires purified, active enzyme and specific DNA templates.
X-ray Crystallography	Determines the three-dimensional structure of the RNAP-Rifogal complex at atomic resolution.	Direct visualization of the binding site, identification of key interacting amino acid residues.	Provides unequivocal evidence of direct binding and the precise binding mode.	Technically challenging, requires high-quality protein crystals.
Genetic Analysis of Resistant Mutants	Identifies mutations in the rpoB gene that confer resistance to Rifogal.	Maps the binding site by identifying residues where mutations abolish drug binding.	In vivo relevance; resistance mutations often cluster in the drug-binding pocket.	Indirect method; mutations may cause conformational changes rather than direct disruption of binding.
Surface Plasmon Resonance (SPR)	Measures the binding kinetics and affinity of Rifogal to immobilized RNAP in real-time.	K D (dissociation constant), k on (association rate), k off (dissociation rate).	Quantitative measurement of binding affinity and kinetics without labeling.	Requires specialized equipment; protein immobilization can affect activity.
Cellular Thermal Shift Assay (CETSA)	Assesses target engagement in a cellular environment by measuring the thermal stabilization of RNAP upon Rifogal binding.	Shift in the melting temperature (T m ) of RNAP.	In-cell/in-situ target engagement confirmation in a physiologically relevant context.	Indirect measure of binding; requires specific antibodies for protein detection.

Experimental Protocols

In Vitro Transcription Assay

This biochemical assay directly measures the inhibitory effect of Rifogal on the enzymatic activity of RNA polymerase.

Protocol:

• Reaction Setup: Prepare a reaction mixture containing purified bacterial RNA polymerase, a DNA template with a known promoter, and the four ribonucleoside triphosphates (rNTPs), one of which is radioactively or fluorescently labeled.

• Inhibitor Addition: Add varying concentrations of Rifogal (or a vehicle control) to the reaction mixtures.

• Initiation and Elongation: Initiate transcription by adding the final component (e.g., MgCl2). Allow the reaction to proceed for a defined period.

• Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

• Analysis: Separate the resulting RNA transcripts by size using denaturing polyacrylamide gel electrophoresis (PAGE).

• Detection: Visualize and quantify the amount of full-length and/or abortive short RNA transcripts using autoradiography or fluorescence imaging. A decrease in the full-length transcript and an accumulation of 2-3 nucleotide-long abortive products with increasing Rifogal concentration confirms its mechanism of action.[3][4]

X-ray Crystallography

Structural analysis provides the most definitive evidence of direct binding.

Protocol:

• Protein Preparation: Purify bacterial RNA polymerase holoenzyme to a high degree of homogeneity.

• Complex Formation: Incubate the purified RNAP with a molar excess of Rifogal to ensure saturation of the binding sites.

• Crystallization: Screen for crystallization conditions using various precipitants, buffers, and temperatures to obtain well-diffracting crystals of the RNAP-Rifogal complex.

• Data Collection: Expose the crystals to a high-intensity X-ray beam and collect diffraction data.

• Structure Determination: Process the diffraction data and solve the three-dimensional structure using molecular replacement or other phasing methods.

• Analysis: Analyze the electron density map to visualize the precise location of Rifogal within the RNAP β-subunit and identify the amino acid residues involved in the interaction.[6][7]

Visualizing the Workflow and Mechanism

To better understand the experimental logic and the mechanism of Rifogal, the following diagrams are provided.

Caption: Experimental workflows for confirming Rifogal's target engagement.

Caption: Mechanism of Rifogal's inhibition of bacterial transcription.

Comparative Data Summary

The following table presents hypothetical, yet representative, quantitative data that could be obtained from the described experiments when comparing Rifogal to another rifamycin (B1679328) antibiotic, Rifamycin SV.

Parameter	Rifogal (Rifampicin)	Rifamycin SV	Alternative (e.g., Sorangicin)
In Vitro Transcription IC50 (µM)	0.01 - 0.1	0.1 - 1.0	0.05 - 0.5
Binding Affinity (K D ) to RNAP (nM)	1 - 10	10 - 100	5 - 50
Resistance Mutation Frequency (rpoB)	~10-8	~10-7	Varies, may have different resistance profile
Binding Site Overlap with Rifampicin	100%	100%	~95%[3]

Note: Sorangicin, while structurally different from rifamycins (B7979662), binds to the same pocket on RNAP and inhibits transcription via the same steric-clash mechanism.[3] Comparing Rifogal to such compounds can be valuable for understanding the potential for cross-resistance and for designing novel antibiotics. Resistance to rifamycins primarily arises from mutations in the rpoB gene, which encodes the β-subunit of RNAP.[2]

By employing a combination of these robust methodologies, researchers can unequivocally confirm the target engagement of Rifogal with bacterial RNA polymerase, providing a solid foundation for further drug development and mechanistic studies.

References

• 1. pillintrip.com [pillintrip.com]
• 2. benchchem.com [benchchem.com]
• 3. Structural, functional, and genetic analysis of sorangicin inhibition of bacterial RNA polymerase | The EMBO Journal [link.springer.com]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural mechanism for rifampicin inhibition of bacterial rna polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural basis for rifamycin resistance of bacterial RNA polymerase by the three most clinically important RpoB mutations found in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Rifamycin-Class Antibiotics: Clinical Trial Insights into Rifogal (Rifampicin) and Rifaximin

For researchers and drug development professionals, understanding the clinical performance of antimicrobial agents is paramount. This guide provides a detailed comparison of clinical trial results for Rifogal, a brand of the well-established antibiotic Rifampicin, and Rifaximin. Both belong to the rifamycin (B1679328) class and act by inhibiting bacterial DNA-dependent RNA polymerase, yet their clinical applications diverge significantly due to their distinct pharmacokinetic profiles. Rifampicin is a systemic agent primarily used in the treatment of tuberculosis, while Rifaximin is a minimally absorbed oral antibiotic targeting gastrointestinal disorders.

Mechanism of Action: A Shared Target

Both Rifampicin and Rifaximin exert their bactericidal effects by binding to the β-subunit of bacterial DNA-dependent RNA polymerase (RNAP), thereby inhibiting the initiation of transcription and preventing protein synthesis. This targeted action against a key bacterial enzyme is fundamental to their efficacy.

Fig. 1: Simplified signaling pathway for Rifamycin antibiotics.

Clinical Trial Data: Rifogal (Rifampicin) for Tuberculosis

Clinical trials for Rifampicin in the treatment of pulmonary tuberculosis have explored the potential for higher doses to improve efficacy without compromising safety. A notable example is the HIRIF trial, a Phase II randomized controlled trial.

Table 1: Quantitative Results from the HIRIF Trial for High-Dose Rifampicin in Pulmonary Tuberculosis [1][2][3]

Treatment Arm (daily dose)	Number of Patients	Change in M. tuberculosis Elimination Rate (log10 CFU/mL/day)	Frequency of Grade 2 or Higher Rifampin-Related Adverse Events
10 mg/kg (Standard Dose)	60	Baseline	43.3%
15 mg/kg	60	-0.011 (modified intention-to-treat)	51.7%
20 mg/kg	60	-0.022 (per-protocol)	38.3%

These results suggest that higher doses of rifampin can lead to a more rapid elimination of M. tuberculosis from sputum, with a comparable safety profile to the standard dose.[1][3]

Experimental Protocol: HIRIF Trial

The HIRIF trial was a blinded, randomized, controlled Phase II clinical trial involving 180 adults with new, smear-positive pulmonary tuberculosis.[2]

Fig. 2: Experimental workflow of the HIRIF clinical trial.

Clinical Trial Data: Rifaximin for Irritable Bowel Syndrome with Diarrhea (IBS-D)

Rifaximin has been extensively studied for its efficacy in treating Irritable Bowel Syndrome with Diarrhea (IBS-D). The TARGET 1 and TARGET 2 trials are pivotal Phase III studies that demonstrated its clinical benefit.

Table 2: Quantitative Results from the TARGET 1 & 2 Trials for Rifaximin in IBS-D [4]

Treatment Arm	Number of Patients (Combined Trials)	Adequate Relief of Global IBS Symptoms (First 4 weeks post-treatment)	Adequate Relief of Bloating (First 4 weeks post-treatment)
Rifaximin 550 mg TID for 14 days	624	40.8%	40.8%
Placebo	634	31.7% (p<0.001)	31.2% (p=0.01)

The findings from these trials indicate that a two-week course of Rifaximin provides significant relief from global IBS symptoms and bloating for up to 10 weeks post-treatment.[4]

Experimental Protocol: TARGET 1 & 2 Trials

These were two identically designed, double-blind, placebo-controlled Phase III trials.

Fig. 3: Experimental workflow of the TARGET 1 & 2 clinical trials.

Comparative Summary and Conclusion

This guide highlights the distinct clinical applications of two rifamycin-class antibiotics, Rifogal (Rifampicin) and Rifaximin, supported by data from key clinical trials. While both drugs share a common mechanism of action, their differing pharmacokinetic profiles lead to their use in disparate therapeutic areas. The systemic absorption of Rifampicin makes it a cornerstone in the treatment of tuberculosis, with ongoing research into high-dose regimens to enhance its efficacy. Conversely, the minimal systemic absorption of Rifaximin confines its activity to the gastrointestinal tract, making it a targeted and effective treatment for IBS-D. For researchers and drug development professionals, these examples underscore the importance of pharmacokinetic profiling in optimizing the clinical utility of antimicrobial agents.

References

• 1. atsjournals.org [atsjournals.org]
• 2. High-Dose Rifampin | Working Group for New TB Drugs [newtbdrugs.org]
• 3. ERS Special Article. Efficacy and Safety of High-Dose Rifampin in Pulmonary Tuberculosis. A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifaximin therapy for patients with irritable bowel syndrome without constipation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of Rifogal (Rifamycin)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Rifogal, a brand of the rifamycin (B1679328) class of antibiotics, with other notable rifamycin derivatives. Given that "Rifogal" is a trade name for rifamycin, and often refers to Rifampicin, this guide will utilize data for Rifampicin as a proxy for Rifogal and compare it against other key rifamycins (B7979662) such as Rifabutin, Rifapentine, and Rifalazil. This comparison is supported by experimental data from various studies to provide an objective overview of their performance.

In Vitro Efficacy: A Quantitative Comparison

The in vitro potency of rifamycins is primarily determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium. A lower MIC value indicates greater potency.

Table 1: Comparative MIC₅₀ and MIC₉₀ Values of Rifamycins against Various Bacterial Species (µg/mL)

Bacterial Species	Rifampicin (Rifogal)	Rifabutin	Rifapentine	Rifalazil
Staphylococcus aureus (MSSA)	0.002 - 0.03	-	-	0.002 - 0.03
Staphylococcus aureus (MRSA)	>128	-	-	-
Mycobacterium avium complex (MAC)	MIC₅₀: >64, MIC₉₀: >64	MIC₅₀: 0.5, MIC₉₀: 1	MIC₅₀: >64, MIC₉₀: >64	-
Mycobacterium kansasii	MIC₅₀: ≤0.062, MIC₉₀: 0.125	MIC₅₀: ≤0.062, MIC₉₀: ≤0.062	MIC₅₀: ≤0.062, MIC₉₀: 0.125	-
Mycobacterium abscessus	MIC₅₀: 32, MIC₉₀: >64	MIC₅₀: 4, MIC₉₀: 16	MIC₅₀: >64, MIC₉₀: >64	-

Data compiled from multiple sources.[1]

Note: The data indicates that while Rifampicin (Rifogal) is potent against susceptible strains, other derivatives like Rifabutin show superior in vitro activity against certain non-tuberculous mycobacteria (NTM) and macrolide-resistant strains.[1]

In Vivo Efficacy: Murine Model Comparisons

In vivo efficacy is often assessed in animal models, such as the murine septicemia model, to determine the 50% effective dose (ED₅₀), which is the dose required to protect 50% of the animals from a lethal infection.

Table 2: Comparative In Vivo Efficacy (ED₅₀) of Rifamycins in a Murine Septicemia Model against Staphylococcus aureus

Compound	Administration Route	ED₅₀ (mg/kg)
Rifampicin (Rifogal)	Intravenous (i.v.)	0.062
Rifalazil	Intravenous (i.v.)	0.063
Rifalazil	Oral	0.125
Novel Rifamycins (NCEs)	Intravenous (i.v.)	0.003 - 0.06

Data sourced from studies on novel rifamycin derivatives.[2]

Note: The in vivo data suggests that while Rifampicin (Rifogal) and Rifalazil have similar intravenous efficacy, some novel chemical entities (NCEs) demonstrate even greater potency in this model.[2] The oral bioavailability of these compounds is a critical factor for clinical translation.[2]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination: Broth Microdilution Method

This method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Antimicrobial Agent Dilutions: A series of twofold dilutions of the rifamycin compound is prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plate is incubated for 16-20 hours at 35-37°C.

• Result Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible turbidity (bacterial growth).

Murine Septicemia Model for In Vivo Efficacy Testing

This model is used to evaluate the systemic antibacterial effect of a compound.

• Animal Selection: Swiss Webster or BALB/c mice are commonly used.

• Inoculum Preparation: A standardized lethal dose of a bacterial suspension (e.g., Staphylococcus aureus) is prepared.

• Infection: Mice are inoculated with the bacterial suspension, typically via intraperitoneal (i.p.) injection.

• Treatment: At a specified time post-infection (e.g., 1 hour), the test compound (e.g., Rifogal) and a vehicle control are administered to different groups of mice via a specified route (e.g., intravenous, oral).

• Observation: The survival of the mice is monitored over a period of 7-14 days.

• Endpoint: The primary endpoint is the survival rate, from which the ED₅₀ is calculated.

Mechanism of Action and Experimental Workflow Visualizations

To illustrate the underlying biological and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Mechanism of action of rifamycin antibiotics.

Caption: Workflow for the murine septicemia model.

References

• 1. In Vitro Activity of Rifamycin Derivatives against Nontuberculous Mycobacteria, Including Macrolide- and Amikacin-Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of Novel Rifamycin Derivatives against Rifamycin-Sensitive and -Resistant Staphylococcus aureus Isolates in Murine Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Resistance Mechanisms: Rifogal vs. Other Key Antibiotics

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the resistance mechanisms of Rifogal (active ingredient: Rifampicin) compared to other significant antibiotics, including Rifaximin and Fidaxomicin (B1672665), reveals distinct pathways and genetic markers of resistance. This guide, intended for researchers, scientists, and drug development professionals, synthesizes current experimental data to provide a clear comparison of how bacteria develop resistance to these critical treatments. The primary mechanism of resistance to the rifamycin (B1679328) class of antibiotics, which includes Rifogal and Rifaximin, is the alteration of the target site, the β-subunit of the DNA-dependent RNA polymerase (RNAP), encoded by the rpoB gene.[1][2] In contrast, while Fidaxomicin also targets RNAP, resistance mutations occur in different regions of the enzyme, and there is a notable lack of cross-resistance between the two classes of drugs.[3][4][5]

Primary Resistance Mechanism: Target Site Modification

The most prevalent mechanism of resistance to Rifogal and other rifamycins (B7979662) is the acquisition of mutations in the rpoB gene. These mutations lead to conformational changes in the RNAP enzyme, which in turn reduce the binding affinity of the antibiotic to its target, rendering it ineffective.[2] The majority of these resistance-conferring mutations are located within an 81-base-pair region of the rpoB gene known as the Rifampicin (B610482) Resistance-Determining Region (RRDR).[1]

Fidaxomicin also targets the bacterial RNAP, but its binding site is distinct from that of the rifamycins.[3][4] Consequently, resistance to Fidaxomicin is associated with mutations in different regions of the RNAP genes, specifically rpoB and rpoC (encoding the β' subunit), that do not confer resistance to rifamycins.[6] This lack of cross-resistance is a significant clinical advantage.[3][4][5]

Comparative Data on Target Site Mutations and MIC Values

The following table summarizes the impact of specific rpoB mutations on the Minimum Inhibitory Concentration (MIC) of Rifampicin, providing a quantitative measure of the level of resistance.

Antibiotic	Organism	Mutation in rpoB	Wild-Type MIC (µg/mL)	Mutant MIC (µg/mL)	Fold Increase in MIC	Reference
Rifampicin	Mycobacterium tuberculosis	Ser531Leu	-	64 to 256	-	[1]
Rifampicin	Mycobacterium tuberculosis	His526Asp	-	>32	-	[1]
Rifampicin	Mycobacterium tuberculosis	His445Asp/Tyr/Arg	-	High-level resistance	-	[7]
Rifampicin	Mycobacterium tuberculosis	Asp435Val	-	Moderate-level resistance	-	[8]
Rifampicin	Staphylococcus aureus	His481Phe/Tyr	-	128	-	[9]
Rifaximin	Clostridium difficile	Not specified	-	0.5 to >1 (≥32-fold increase)	≥32	[3]
Fidaxomicin	Clostridium difficile	Gln1074Lys or Val1143Phe	0.125	2 to 4	16 to 32	[3]

Alternative Resistance Mechanisms

Beyond target site modification, bacteria have evolved other strategies to resist the effects of these antibiotics.

Enzymatic Inactivation

A significant mechanism of resistance to rifamycins, though less common in a clinical setting for tuberculosis treatment, is the enzymatic inactivation of the drug.[10][11] Several classes of enzymes have been identified that can chemically modify and inactivate rifamycins:

• ADP-ribosyltransferases: These enzymes transfer an ADP-ribose group to the antibiotic, sterically hindering its interaction with RNAP.[10][11]

• Glycosyltransferases: These enzymes attach a sugar moiety to the rifamycin molecule, which also blocks its binding to the target.[11][12]

• Phosphotransferases: These enzymes add a phosphate (B84403) group to the antibiotic, rendering it inactive.[10][11][13]

• Monooxygenases: These enzymes hydroxylate the rifamycin core, leading to its degradation.[10][14]

So far, enzymatic inactivation has not been identified as a primary resistance mechanism for Fidaxomicin.

Efflux Pumps

Efflux pumps are membrane proteins that actively transport antibiotics out of the bacterial cell, thereby reducing the intracellular drug concentration to sub-therapeutic levels. This mechanism has been implicated in resistance to both rifamycins and, to a lesser extent, fidaxomicin.

• Rifamycins: Several efflux pumps have been identified in Mycobacterium tuberculosis that can contribute to rifampicin resistance, often in conjunction with rpoB mutations.[1][15][16]

• Fidaxomicin: A potential link has been suggested between the inactivation of the MarR transcriptional repressor, which regulates efflux pump expression, and the development of low-level resistance to fidaxomicin.[6]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Methodology:

• Bacterial Isolate Preparation: A pure culture of the test bacterium is grown overnight on an appropriate agar (B569324) medium. Several colonies are then used to inoculate a broth medium, which is incubated to achieve a standardized turbidity, typically corresponding to a specific cell density (e.g., 0.5 McFarland standard).

• Antibiotic Dilution Series: A series of twofold dilutions of the antibiotic is prepared in a multi-well microtiter plate containing a suitable broth medium.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (temperature, atmosphere, and duration) for the specific bacterium being tested.

• Reading the Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacterium.

This method can be performed using broth microdilution or agar dilution techniques.[17]

DNA Sequencing of Resistance Genes

Objective: To identify mutations in genes known to be associated with antibiotic resistance.

Methodology:

• DNA Extraction: Genomic DNA is extracted from a pure culture of the resistant bacterial isolate using a commercial DNA extraction kit or standard laboratory protocols.

• PCR Amplification: The gene of interest (e.g., the RRDR of the rpoB gene) is amplified from the extracted genomic DNA using specific primers that flank the target region.

• PCR Product Purification: The amplified PCR product is purified to remove primers, dNTPs, and other components of the PCR mixture.

• Sanger Sequencing: The purified PCR product is subjected to Sanger sequencing, a method that determines the nucleotide sequence of the DNA fragment.

• Sequence Analysis: The resulting DNA sequence is compared to the wild-type sequence of the gene to identify any mutations (e.g., single nucleotide polymorphisms, insertions, or deletions).

Visualizing Resistance Pathways

The following diagrams illustrate the key resistance mechanisms described above.

Caption: Mechanisms of resistance to Rifogal/Rifaximin vs. Fidaxomicin.

Caption: Workflow for antibiotic resistance testing.

References

• 1. Study of the Rifampin Monoresistance Mechanism in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Rifampicin Resistance in Tuberculosis through a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Microbiological Studies of Transcription Inhibitors Fidaxomicin and the Rifamycins in Clostridium difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Comparative microbiological studies of transcription inhibitors fidaxomicin and the rifamycins in Clostridium difficile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Frontiers | Uncovering the Resistance Mechanism of Mycobacterium tuberculosis to Rifampicin Due to RNA Polymerase H451D/Y/R Mutations From Computational Perspective [frontiersin.org]
• 8. dovepress.com [dovepress.com]
• 9. Evolution of resistance mechanisms and biological characteristics of rifampicin-resistant Staphylococcus aureus strains selected in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Enzymes of the Rifamycin Antibiotic Resistome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. journals.asm.org [journals.asm.org]
• 13. Structural basis of rifampin inactivation by rifampin phosphotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis [frontiersin.org]
• 15. Efflux pumps positively contribute to rifampin resistance in rpoB mutant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Potential impact of efflux pump genes in mediating rifampicin resistance in clinical isolates of Mycobacterium tuberculosis from India - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Update on Antimicrobial Resistance in Clostridium difficile: Resistance Mechanisms and Antimicrobial Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Rifogal (Rifampicin) Safety Profile: A Comparative Analysis with Structurally Similar Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profile of Rifogal (active ingredient: Rifampicin) with other key rifamycin (B1679328) antibiotics: Rifabutin (B1679326), Rifapentine (B610483), and Rifaximin. The information presented is collated from a range of clinical studies and meta-analyses to support informed decision-making in research and drug development.

Executive Summary

Rifogal, a brand name for the potent antibiotic Rifampicin, is a cornerstone in the treatment of mycobacterial infections.[1] Like other members of the rifamycin class, its therapeutic efficacy is occasionally offset by a distinct safety and tolerability profile. This guide systematically compares the adverse event data for Rifogal against its analogs—Rifabutin, Rifapentine, and Rifaximin—with a focus on quantitative data from clinical trials. Key differences in their safety profiles are driven by variations in their pharmacokinetic properties and metabolic pathways. Notably, hepatotoxicity is a primary concern for Rifampicin and Rifapentine, while Rifabutin is uniquely associated with uveitis, and Rifaximin is characterized by a favorable safety profile with predominantly gastrointestinal side effects due to its minimal systemic absorption.

Comparative Safety Profile of Rifamycins (B7979662)

The following table summarizes the incidence of key adverse events associated with Rifogal (Rifampicin) and its comparators. Data is aggregated from multiple clinical trials and systematic reviews. It is important to note that incidence rates can vary based on the patient population, dosage, duration of treatment, and concomitant medications.

Adverse Event	Rifogal (Rifampicin)	Rifabutin	Rifapentine	Rifaximin
Hepatotoxicity (Elevated Liver Enzymes)	10-20% (transient elevations)[2]	Less frequent than Rifampicin	2.6-4% (ALT elevations >5x ULN)[1]	Elevated liver enzymes reported, but less common than with systemic rifamycins[3]
Severe Hepatotoxicity (Clinical Hepatitis)	~1.4%[2]	Rare	2.8-4%[1]	Rare
Uveitis	Not a characteristic side effect	Dose-dependent, rare at 300mg/day, but incidence can be high at increased doses or with interacting drugs (e.g., clarithromycin)[4][5][6]	Not a characteristic side effect	Not a characteristic side effect
Gastrointestinal Disturbances (Nausea, Vomiting, Diarrhea)	Common[7]	Common	Common[3]	Common, but generally mild[3][8]
Cutaneous Reactions (Rash, Itching)	~6% (often self-limiting)[9]	Reported	Common	Reported
Flu-like Syndrome	Reported, especially with intermittent dosing	Reported	More frequent than with isoniazid (B1672263) regimens[10]	Not a characteristic side effect
Thrombocytopenia	Reported	Reported	Reported	Not a characteristic side effect
Drug Interactions (CYP450 Induction)	Potent inducer[11]	Less potent inducer than Rifampicin[11]	Potent inducer[11]	Minimal systemic interaction potential

In-Depth Analysis of Key Adverse Events

Hepatotoxicity

Hepatotoxicity is a well-documented concern with systemic rifamycins, particularly Rifampicin and Rifapentine. Transient, asymptomatic elevations in serum aminotransferase levels are observed in 10-20% of patients on long-term Rifampicin therapy.[2] The incidence of more severe, symptomatic hepatitis is lower, estimated at around 1.4%.[2] A meta-analysis of studies on latent tuberculosis treatment found that rifamycin-based regimens generally have a lower risk of hepatotoxicity compared to isoniazid monotherapy.[9][10] Specifically, regimens with Rifampicin alone or in combination with isoniazid were associated with a lower risk of liver injury.[9] In comparative trials for active tuberculosis, hepatitis was reported in 2.8% of patients receiving Rifampicin and 4% of those on Rifapentine.[1]

Uveitis

Uveitis, an inflammation of the uvea of the eye, is a distinctive adverse effect associated with Rifabutin. The risk is dose-dependent and increases significantly with concomitant administration of drugs that inhibit its metabolism, such as clarithromycin (B1669154) and fluconazole.[12][13] In studies of AIDS patients receiving Rifabutin for Mycobacterium avium complex (MAC) bacteremia at a dose of 600 mg daily along with clarithromycin and ethambutol (B1671381), a substantial proportion of patients developed uveitis.[6] The incidence was found to be inversely correlated with baseline body weight.[6] At the standard prophylactic dose of 300 mg/day, uveitis is considered rare.[4]

Gastrointestinal and Other Adverse Events

Gastrointestinal disturbances are common across all compared rifamycins but are the predominant side effects of Rifaximin due to its limited systemic absorption.[3][8] For Rifaximin, these effects are typically mild and transient. For the systemic rifamycins, flu-like symptoms, cutaneous reactions, and hematological changes like thrombocytopenia are also reported.

Experimental Protocols

The safety data presented in this guide are derived from a variety of clinical trial designs. Below are generalized methodologies for the assessment of key safety endpoints in trials involving rifamycin antibiotics.

Hepatotoxicity Assessment:

• Study Design: Randomized controlled trials (RCTs), often double-blind, comparing different rifamycin-containing regimens.

• Patient Population: Typically patients with active or latent tuberculosis, with and without HIV co-infection.

• Methodology:

  • Baseline liver function tests (LFTs), including Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), and total bilirubin, are performed before initiating treatment.

  • LFTs are monitored at regular intervals (e.g., monthly) throughout the treatment period.

  • Hepatotoxicity is defined based on predefined criteria, commonly as an elevation of ALT or AST to >3 times the upper limit of normal (ULN) with symptoms of hepatitis, or >5 times the ULN without symptoms.[14]

  • Patients are clinically monitored for signs and symptoms of liver injury, such as jaundice, nausea, and abdominal pain.

Uveitis Assessment (for Rifabutin trials):

• Study Design: Often open-label or controlled trials in patients at risk for or with active MAC infection, particularly in immunocompromised populations like those with HIV.

• Methodology:

  • Baseline ophthalmologic examination may be conducted.

  • Patients are educated about the symptoms of uveitis (e.g., eye pain, redness, changes in vision) and instructed to report them immediately.

  • Any patient reporting ocular symptoms undergoes a prompt and thorough ophthalmologic examination, including slit-lamp examination.

  • The diagnosis of uveitis is confirmed by an ophthalmologist.

General Adverse Event Monitoring:

• Methodology:

  • In clinical trials, adverse events are systematically collected at each study visit through patient interviews and clinical assessments.

  • Events are graded for severity (e.g., using the Common Terminology Criteria for Adverse Events - CTCAE) and assessed for their relationship to the study drug.

  • Laboratory monitoring, including complete blood counts and serum chemistry, is performed at baseline and at regular intervals to detect hematological and other biochemical abnormalities.

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and processes discussed, the following diagrams are provided.

Caption: Mechanism of action of rifamycin antibiotics.

Caption: General workflow for a comparative clinical trial.

Conclusion

The safety profiles of rifamycin antibiotics show important distinctions that are critical for clinical practice and further drug development. Rifogal (Rifampicin) and Rifapentine share a notable risk of hepatotoxicity, necessitating regular liver function monitoring. Rifabutin's primary safety concern is dose-dependent uveitis, a risk that is amplified by drug-drug interactions. In contrast, Rifaximin's safety profile is markedly more favorable due to its minimal systemic exposure, with adverse events being largely confined to the gastrointestinal tract. A thorough understanding of these differences allows for better risk-benefit assessments and the selection of the most appropriate rifamycin for a given clinical or research setting.

References

• 1. Rifapentine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Xifaxan: Side effects and what to do about them [medicalnewstoday.com]
• 4. researchgate.net [researchgate.net]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. Determinants of rifabutin-associated uveitis in patients treated with rifabutin, clarithromycin, and ethambutol for Mycobacterium avium complex bacteremia: a multivariate analysis. Canadian HIV Trials Network Protocol 010 Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effectiveness of Rifaximin on the Outcomes of Irritable Bowel Syndrome: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6.1 Drug safety and adverse drug reactions | TB Knowledge Sharing [tbksp.who.int]
• 10. Hepatotoxicity, efficacy and completion rate between 3 months of isoniazid plus rifapentine and 9 months of isoniazid in treating latent tuberculosis infection: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rifamycins (rifampicin, rifabutin and rifapentine) compared to isoniazid for preventing tuberculosis in HIV-negative people at risk of active TB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rifamycins (rifampicin, rifabutin and rifapentine) compared to isoniazid for preventing tuberculosis in HIV‐negative people at risk of active TB - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rifabutin-associated uveitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scientiasalut.gencat.cat [scientiasalut.gencat.cat]

Safety & Regulatory Compliance

Proper Disposal of Rifogal: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and environmentally responsible disposal of chemical reagents is as crucial as the innovative work they conduct. This document provides essential safety and logistical information for the proper disposal of Rifogal, an antibiotic product. Adherence to these procedures is vital for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling

Before initiating any disposal procedures, consult your institution's Environmental Health and Safety (EHS) department for specific guidelines. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, when handling Rifogal and its waste.

Quantitative Data on Disposal

Waste Type	Recommended Disposal Method	Key Considerations
Pure, Unused Rifogal	Hazardous Waste Incineration	Must be collected by a licensed hazardous waste disposal service. Do not dispose of in regular trash or down the drain.
Stock Solutions	Hazardous Chemical Waste	Collect in a designated, properly labeled, and sealed waste container. Do not mix with other incompatible waste streams.
Contaminated Labware (e.g., pipette tips, vials)	Chemical or Biohazardous Waste	Segregate from non-hazardous waste. Dispose of in designated containers for chemical or biohazardous waste as per institutional protocols.[1][2]
Empty Containers	Triple-Rinsed or Hazardous Waste	Containers that held Rifogal should be triple-rinsed with a suitable solvent; the rinsate must be collected as hazardous waste. Alternatively, the unrinsed container can be disposed of as hazardous waste.[3][4][5]

Experimental Protocols for Disposal

A specific experimental protocol for the chemical deactivation of Rifogal is not publicly available. Therefore, the primary and recommended method of disposal is through a certified hazardous waste management vendor. The following procedural steps outline the standard operating procedure for preparing Rifogal waste for disposal.

Protocol for Collection and Segregation of Rifogal Waste:

• Waste Identification: Clearly identify all waste streams containing Rifogal, including pure compound, solutions, and contaminated materials.

• Container Selection: Use only approved, leak-proof, and chemically compatible containers for collecting Rifogal waste. Containers should be clearly labeled as "Hazardous Waste" and specify "Rifogal."[6][7]

• Segregation: Do not mix Rifogal waste with other chemical waste unless explicitly permitted by your institution's EHS guidelines.[7] Incompatible wastes can lead to dangerous reactions.

• Accumulation: Store the sealed hazardous waste container in a designated and secure satellite accumulation area within the laboratory.

• Documentation: Maintain a log of the waste generated, including the quantity and date of accumulation.

• Disposal Request: Once the container is full or reaches the designated accumulation time limit, contact your institution's EHS department or approved hazardous waste vendor to schedule a pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Rifogal in a laboratory setting.

Caption: Decision workflow for the disposal of Rifogal waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. vumc.org [vumc.org]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]